A Technical Guide to the Physicochemical Properties of (E)-2-Cyano-3-ethoxyacrylic Acid
Authored For: Researchers, Scientists, and Drug Development Professionals Preamble: This document provides a detailed examination of the physical and chemical properties of (E)-2-Cyano-3-ethoxyacrylic acid (CAS No. 71648...
Author: BenchChem Technical Support Team. Date: February 2026
Authored For: Researchers, Scientists, and Drug Development Professionals
Preamble: This document provides a detailed examination of the physical and chemical properties of (E)-2-Cyano-3-ethoxyacrylic acid (CAS No. 71648-24-3). As a bifunctional molecule incorporating a nitrile, an alkene, an ether, and a carboxylic acid, it represents a versatile building block in synthetic chemistry. Understanding its fundamental properties is critical for its effective application in research and development, particularly in the synthesis of novel pharmaceutical agents and functional materials. This guide distinguishes the acid from its commonly encountered ethyl ester, Ethyl (ethoxymethylene)cyanoacetate (CAS No. 94-05-3), to ensure clarity and precision in experimental design.
Core Molecular Identity and Structure
(E)-2-Cyano-3-ethoxyacrylic acid is an unsaturated carboxylic acid characterized by the presence of a cyano group and an ethoxy group attached to the double bond. The "(E)" designation specifies the stereochemistry where the carboxyl and ethoxy groups are on opposite sides of the C=C double bond. This configuration is crucial as it dictates the molecule's spatial arrangement and subsequent reactivity.
The relationship between the acid and its corresponding ethyl ester is a common point of potential confusion. The ester, Ethyl (ethoxymethylene)cyanoacetate, is frequently used as a synthetic precursor and its properties are more widely documented. The acid can be derived from the ester via hydrolysis.
Caption: Logical relationship between the ethyl ester precursor and the target acid.
Physicochemical Properties
The precise characterization of a compound's physical properties is fundamental to its application, informing decisions on reaction conditions, purification methods, and formulation. The following table summarizes the known and computed properties of (E)-2-Cyano-3-ethoxyacrylic acid.
Field Insight: The absence of experimentally determined melting and boiling points in common databases suggests that the compound may be thermally labile or not widely isolated as a pure, crystalline solid. The predicted XLogP value of 0.3 indicates a relatively low lipophilicity, consistent with the presence of multiple polar functional groups.
For comparative purposes, the well-characterized ethyl ester, Ethyl (ethoxymethylene)cyanoacetate (CAS 94-05-3) , has a reported melting point of 49-51 °C and a boiling point of 190-191 °C at 30 mmHg. Researchers should not use these values for the acid.
Spectral and Analytical Data
Data Type
Value
Source / Notes
Predicted Collision Cross Section (CCS), Ų
Computed using CCSbase, valuable for ion mobility-mass spectrometry.[2]
[M+H]⁺
127.9
m/z: 142.04987
[M+Na]⁺
136.6
m/z: 164.03181
[M-H]⁻
127.6
m/z: 140.03531
Expert Commentary: The predicted mass-to-charge ratios (m/z) for common adducts are invaluable for identifying the compound in complex reaction mixtures using LC-MS. For instance, in positive ion mode, a researcher should look for a peak at approximately 142.05, corresponding to the protonated molecule. The presence of both protonated and sodiated adducts is common and can increase confidence in peak assignment.
Safety, Handling, and Storage
Based on its GHS classification, (E)-2-Cyano-3-ethoxyacrylic acid is considered hazardous. Adherence to strict safety protocols is mandatory.
Wear appropriate Personal Protective Equipment (PPE), including nitrile gloves, safety glasses with side shields, and a lab coat.
Avoid generating dust or aerosols.
Wash hands thoroughly after handling.
Storage:
Store in a tightly sealed container in a cool, dry place.
Recommended storage temperature is between 2-8°C.
Experimental Protocol: Melting Point Determination
Determining the melting point is a fundamental experiment to assess the purity of a solid compound. Although a literature value is not available, this protocol outlines the standard methodology.
Principle: A pure crystalline solid exhibits a sharp melting point range (typically <1°C). Impurities depress and broaden this range. This protocol utilizes a digital melting point apparatus for precise temperature control and observation.
Methodology:
Sample Preparation:
Ensure the (E)-2-Cyano-3-ethoxyacrylic acid sample is completely dry and crystalline. If necessary, dry under vacuum.
Crush a small amount of the sample into a fine powder on a watch glass.
Tap the open end of a capillary tube into the powder to pack a small amount (2-3 mm height) of the sample into the closed end.
Apparatus Setup:
Turn on the digital melting point apparatus and allow it to stabilize.
Set a starting temperature approximately 10-15°C below the expected melting point (if unknown, a rapid preliminary scan is required).
Set a heating ramp rate of 1-2°C per minute for an accurate determination. A slower ramp rate provides higher precision.
Measurement:
Insert the packed capillary tube into the sample holder of the apparatus.
Begin the heating program.
Observe the sample through the magnifying lens.
Record the temperature at which the first drop of liquid appears (T₁).
Record the temperature at which the entire sample has melted into a clear liquid (T₂).
Reporting:
The melting point is reported as the range T₁ - T₂.
An In-depth Technical Guide to the Chemical Structure and Reactivity of 2-Cyano-3-ethoxyacrylic Acid
This guide provides a comprehensive technical overview of 2-Cyano-3-ethoxyacrylic acid, a versatile building block in organic synthesis. It is intended for an audience of researchers, scientists, and drug development pro...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive technical overview of 2-Cyano-3-ethoxyacrylic acid, a versatile building block in organic synthesis. It is intended for an audience of researchers, scientists, and drug development professionals, offering in-depth insights into its synthesis, structural characterization, and chemical reactivity. This document moves beyond a simple recitation of facts to explain the underlying principles and experimental rationale, empowering researchers to effectively utilize this compound in their work.
Core Molecular Attributes and Significance
2-Cyano-3-ethoxyacrylic acid, with the chemical formula C₆H₇NO₃, is a multifunctional organic compound characterized by the presence of a carboxylic acid, a nitrile group, and an ethoxy-activated alkene.[1] Its IUPAC name is (2E)-2-cyano-3-ethoxyprop-2-enoic acid.[1] The strategic placement of these functional groups imparts a unique electronic character to the molecule, rendering it a valuable synthon in various chemical transformations. The electron-withdrawing nature of the nitrile and carboxylic acid groups makes the β-carbon of the acrylic acid moiety highly electrophilic and susceptible to nucleophilic attack. This inherent reactivity is the cornerstone of its utility in synthetic chemistry.
Table 1: Physicochemical Properties of 2-Cyano-3-ethoxyacrylic Acid
Synthesis of 2-Cyano-3-ethoxyacrylic Acid: A Two-Step Approach
The synthesis of 2-Cyano-3-ethoxyacrylic acid is most effectively achieved through a two-step process commencing with a Knoevenagel condensation to form the corresponding ester, followed by its hydrolysis. This approach is favored for its reliability and the commercial availability of the starting materials.
Step 1: Knoevenagel Condensation for Ethyl 2-Cyano-3-ethoxyacrylate
The Knoevenagel condensation is a cornerstone of carbon-carbon bond formation, involving the reaction of an active methylene compound with a carbonyl equivalent.[3][4] In this synthesis, cyanoacetic acid acts as the active methylene compound, and triethyl orthoformate serves as the electrophile. The reaction is typically catalyzed by a base, which deprotonates the α-carbon of cyanoacetic acid to form a nucleophilic enolate.
Caption: Knoevenagel condensation for the synthesis of the ester intermediate.
Experimental Protocol:
To a solution of cyanoacetic acid (1.0 eq) in acetic anhydride, add triethyl orthoformate (1.1 eq).
Add a catalytic amount of a suitable base, such as piperidine or triethylamine.
Heat the reaction mixture at reflux for several hours, monitoring the progress by Thin Layer Chromatography (TLC).
Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.
The crude product can be purified by vacuum distillation or column chromatography on silica gel.
Step 2: Hydrolysis to 2-Cyano-3-ethoxyacrylic Acid
The final step involves the hydrolysis of the ethyl ester to the corresponding carboxylic acid. This is a standard transformation, typically achieved under basic conditions followed by acidification.
Experimental Protocol:
Dissolve ethyl 2-cyano-3-ethoxyacrylate (1.0 eq) in a suitable solvent such as ethanol or a mixture of tetrahydrofuran and water.
Add an aqueous solution of a base, for example, sodium hydroxide (1.1 eq) or lithium hydroxide.
Stir the reaction mixture at room temperature or with gentle heating until the ester is fully consumed, as indicated by TLC.
Cool the reaction mixture in an ice bath and carefully acidify with a mineral acid (e.g., 1M HCl) to a pH of approximately 2-3.
The precipitated product, 2-Cyano-3-ethoxyacrylic acid, can be collected by filtration, washed with cold water, and dried under vacuum.
Structural Elucidation through Spectroscopic Analysis
The structural confirmation of 2-Cyano-3-ethoxyacrylic acid relies on a combination of spectroscopic techniques. Below is a predicted analysis based on the known spectral characteristics of analogous compounds.
Table 2: Predicted Spectroscopic Data for 2-Cyano-3-ethoxyacrylic Acid
Technique
Expected Observations
¹H NMR
- Carboxylic Acid Proton (-COOH): A broad singlet, typically downfield (>10 ppm).- Olefinic Proton (=CH-): A singlet in the region of 7.5-8.5 ppm.- Ethoxy Methylene Protons (-OCH₂CH₃): A quartet around 4.0-4.5 ppm.- Ethoxy Methyl Protons (-OCH₂CH₃): A triplet around 1.2-1.5 ppm.
- O-H Stretch (Carboxylic Acid): A broad band from 2500-3300 cm⁻¹.- C≡N Stretch (Nitrile): A sharp, medium intensity peak around 2220-2260 cm⁻¹.[5]- C=O Stretch (Carboxylic Acid): A strong, sharp peak around 1700-1725 cm⁻¹.[6]- C=C Stretch (Alkene): A peak in the region of 1620-1680 cm⁻¹.[7]
Mass Spectrometry
- Molecular Ion Peak (M⁺): Expected at m/z = 141.- Key Fragmentation: Loss of H₂O (m/z = 123), loss of C₂H₅O (m/z = 96), and other fragments corresponding to the cleavage of the ester and alkyl groups.
Chemical Reactivity and Synthetic Applications
The reactivity of 2-Cyano-3-ethoxyacrylic acid is dominated by the electrophilicity of the β-carbon of the α,β-unsaturated system. This makes it an excellent substrate for a variety of nucleophilic addition reactions, most notably the Michael addition.
Michael Addition Reactions
The Michael addition, or conjugate addition, is a powerful tool for forming new carbon-carbon and carbon-heteroatom bonds.[8][9] 2-Cyano-3-ethoxyacrylic acid can react with a wide range of soft nucleophiles, including enolates, amines, and thiols.
Caption: Generalized scheme of a Michael addition reaction with 2-Cyano-3-ethoxyacrylic acid.
This reactivity is of particular interest in drug development. The resulting β-substituted amino acids and other adducts are valuable precursors for peptidomimetics and other biologically active molecules.[10]
Role in Drug Discovery and Development
While 2-Cyano-3-ethoxyacrylic acid itself is not a therapeutic agent, its structural motifs are found in a variety of compounds with medicinal properties. The cyanoacrylate moiety is a known pharmacophore and has been incorporated into molecules with a range of biological activities, including anti-inflammatory and anticancer properties.
The ability of the cyanoacrylate scaffold to act as a Michael acceptor is crucial in the design of covalent inhibitors. These inhibitors form a permanent bond with a target protein, often leading to enhanced potency and duration of action. The reactivity of the α,β-unsaturated system can be finely tuned by modifying the substituents, allowing for the rational design of targeted covalent drugs. Furthermore, cyanoacrylates have been extensively used in medical applications as tissue adhesives, demonstrating their biocompatibility.[2][11][12] This history of clinical use provides a strong foundation for their exploration in systemic drug delivery.
Safety and Handling
2-Cyano-3-ethoxyacrylic acid is a reactive chemical and should be handled with appropriate safety precautions. It is classified as harmful if swallowed, in contact with skin, or if inhaled, and it can cause skin and serious eye irritation.[1] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. All manipulations should be performed in a well-ventilated fume hood.
Conclusion
2-Cyano-3-ethoxyacrylic acid is a valuable and versatile building block for organic synthesis. Its straightforward preparation, coupled with its rich and predictable reactivity, makes it an attractive starting material for the synthesis of complex molecules. For researchers in drug discovery and development, the unique electronic properties of this compound offer exciting opportunities for the design of novel therapeutics, particularly in the realm of covalent inhibitors. A thorough understanding of its chemical nature, as outlined in this guide, is the key to unlocking its full potential in the laboratory.
References
SciELO México. Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity. Available from: [Link]
Knoevengel Condensation: A Review on cyanoacrylates and their synthetic applications. ResearchGate. Available from: [Link]
PubChem. 2-Cyano-3-ethoxyacrylic acid. National Center for Biotechnology Information. Available from: [Link]
Wikipedia. Michael addition reaction. Available from: [Link]
ADICHEMISTRY. MICHAEL ADDITION REACTION | MECHANISM | 1,4 | DONOR | ACCEPTOR | APPLICATIONS. Available from: [Link]
Progress in Chemical and Biochemical Research. Cyanoacrylate Chemistry and Polymerization Mechanisms. Available from: [Link]
PMC. Cyanoacrylic tissue glues: Biochemical properties and their usage in urology. National Center for Biotechnology Information. Available from: [Link]
AFINITICA. The use of near-infrared spectroscopy for the cure monitoring of an ethyl cyanoacrylate adhesive. Available from: [Link]
Master Organic Chemistry. The Michael Addition Reaction and Conjugate Addition. Available from: [Link]
ResearchGate. FT-IR spectra of ECA (a), PECA (b), and PECA after degradation in.... Available from: [Link]
Master Organic Chemistry. Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Available from: [Link]
University of Colorado Boulder. Table of Characteristic IR Absorptions. Available from: [Link]
An In-Depth Technical Guide to the Synthesis of 2-Cyano-3-ethoxyacrylic acid
For Researchers, Scientists, and Drug Development Professionals Introduction 2-Cyano-3-ethoxyacrylic acid and its derivatives are pivotal building blocks in organic synthesis, particularly in the realm of medicinal chemi...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
2-Cyano-3-ethoxyacrylic acid and its derivatives are pivotal building blocks in organic synthesis, particularly in the realm of medicinal chemistry. The unique arrangement of the cyano, ethoxy, and carboxylic acid functional groups provides a versatile scaffold for the synthesis of a wide array of heterocyclic compounds and complex molecules with potential therapeutic applications. Their utility as precursors to compounds with anti-inflammatory and other biological activities underscores the importance of efficient and well-understood synthetic pathways.[1] This guide provides a comprehensive overview of the primary synthesis routes to 2-Cyano-3-ethoxyacrylic acid, detailing the underlying reaction mechanisms, step-by-step experimental protocols, and critical process parameters.
Core Synthesis Strategy: A Two-Step Approach
The most prevalent and practical approach to the synthesis of 2-Cyano-3-ethoxyacrylic acid involves a two-step process. The first step is the formation of the ethyl ester precursor, ethyl 2-cyano-3-ethoxyacrylate, via a Knoevenagel-type condensation. This is followed by the selective hydrolysis of the ethyl ester to yield the desired carboxylic acid.
Caption: Overall two-step synthesis pathway for 2-Cyano-3-ethoxyacrylic acid.
Part 1: Synthesis of Ethyl 2-cyano-3-ethoxyacrylate
The initial step involves the reaction of ethyl cyanoacetate with triethyl orthoformate. This transformation is a variation of the Knoevenagel condensation, where the orthoester serves as an electrophile. The reaction is typically facilitated by a catalyst and often involves the removal of an alcohol byproduct to drive the equilibrium towards the product.[2]
Reaction Mechanism: The Role of Acetic Anhydride
A widely employed and effective method for this condensation utilizes acetic anhydride as a catalyst and water scavenger.[2] The mechanism proceeds as follows:
Activation of Triethyl Orthoformate: Acetic anhydride reacts with triethyl orthoformate to form a more electrophilic mixed anhydride intermediate and ethyl acetate.
Enolate Formation: A basic species, either a trace amine impurity or the acetate ion, deprotonates the active methylene group of ethyl cyanoacetate to form a resonance-stabilized enolate.
Nucleophilic Attack: The enolate attacks the activated orthoformate intermediate.
Elimination: Subsequent elimination of ethanol and acetic acid regenerates the catalyst and yields the desired ethyl 2-cyano-3-ethoxyacrylate. The removal of volatile byproducts, such as ethanol and ethyl acetate, helps to drive the reaction to completion.
Deconstructing the Name: A Systematic Approach to IUPAC Nomenclature
An In-depth Technical Guide to the Nomenclature, Properties, and Applications of (E)-2-Cyano-3-ethoxyprop-2-enoic Acid This guide provides a comprehensive analysis of the molecule commonly known as 2-Cyano-3-ethoxyacryli...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to the Nomenclature, Properties, and Applications of (E)-2-Cyano-3-ethoxyprop-2-enoic Acid
This guide provides a comprehensive analysis of the molecule commonly known as 2-Cyano-3-ethoxyacrylic acid, focusing on its correct IUPAC nomenclature, physicochemical properties, synthesis, and relevance in modern drug development. Designed for researchers, chemists, and pharmaceutical scientists, this document elucidates the chemical principles governing its structure and function, grounding all claims in authoritative references.
The name "2-Cyano-3-ethoxyacrylic acid," while commonly used, is a semi-systematic name. The formal and unambiguous name, according to the International Union of Pure and Applied Chemistry (IUPAC), is (E)-2-cyano-3-ethoxyprop-2-enoic acid [1]. Understanding the derivation of this name is crucial for unambiguous scientific communication.
The naming process follows a hierarchical set of rules designed to deduce a unique name from the molecule's structure.
Pillar 1: Identifying the Principal Functional Group and Parent Chain
The molecule contains three distinct functional groups: a carboxylic acid (-COOH), a nitrile or cyano group (-C≡N), and an ether (-OR). According to IUPAC priority rules, the carboxylic acid is the highest-priority group and thus defines the suffix of the parent name.
Principal Functional Group : Carboxylic Acid (-COOH).
Parent Chain : The longest carbon chain containing the principal functional group is a three-carbon chain.
Unsaturation : A double bond exists between carbon 2 and carbon 3.
Parent Name : Combining these elements gives a "propenoic acid" base. Specifically, since the double bond starts at C2, it is "prop-2-enoic acid".
Pillar 2: Identifying and Locating Substituents
With the parent chain established, all other groups are treated as substituents and named as prefixes:
A nitrile group (-C≡N) at position 2 is named "cyano ".
An ethoxy group (-OCH₂CH₃) at position 3 is named "ethoxy ".
Pillar 3: The Critical Role of Stereochemistry
The double bond between C2 and C3 restricts rotation, leading to the possibility of geometric isomers (E/Z). The assignment is determined by the Cahn-Ingold-Prelog (CIP) priority rules applied to the substituents on each carbon of the double bond.
At Carbon 2 (C2) : The two substituents are the cyano group (-C≡N) and the carboxylic acid group (-COOH). The carboxylic acid has higher priority.
At Carbon 3 (C3) : The two substituents are the ethoxy group (-OCH₂CH₃) and a hydrogen atom (-H). The ethoxy group has higher priority.
The highest-priority groups (-COOH and -OCH₂CH₃) are on opposite sides of the double bond. Therefore, the configuration is designated (E) , from the German entgegen for "opposite". The full, unambiguous IUPAC name is (E)-2-cyano-3-ethoxyprop-2-enoic acid .
Caption: Logical workflow for deriving the IUPAC name.
Physicochemical and Structural Properties
A thorough understanding of the compound's properties is essential for its application in research and development.
Caption: Skeletal representation of (E) and (Z) isomers.
(E)-2-cyano-3-ethoxyprop-2-enoic acid is typically synthesized via the hydrolysis of its corresponding ethyl ester, ethyl (E)-2-cyano-3-ethoxyacrylate. The ester itself is a common building block prepared from the condensation of ethyl cyanoacetate with triethyl orthoformate[4].
Workflow: Synthesis of (E)-2-cyano-3-ethoxyprop-2-enoic acid
Caption: General synthesis workflow from common starting materials.
Protocol: Synthesis via Hydrolysis of Ethyl (E)-2-cyano-3-ethoxyacrylate
This protocol is a representative method. Researchers should adapt it based on laboratory conditions and scale.
Dissolution : Dissolve ethyl (E)-2-cyano-3-ethoxyacrylate (1 equivalent) in a suitable solvent such as ethanol or a mixture of tetrahydrofuran and water.
Saponification : Add an aqueous solution of a strong base, such as sodium hydroxide or lithium hydroxide (1.1 to 1.5 equivalents), dropwise to the solution at room temperature.
Reaction Monitoring : Stir the mixture at room temperature or with gentle heating (e.g., 40-50°C). Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC), until the starting material is consumed.
Work-up :
Once the reaction is complete, cool the mixture in an ice bath.
Carefully acidify the reaction mixture to a pH of ~2-3 by the slow addition of a cold, dilute acid (e.g., 1M HCl). This protonates the carboxylate salt, causing the desired carboxylic acid to precipitate.
Isolation : Collect the precipitated solid by vacuum filtration. Wash the solid with cold water to remove any inorganic salts.
Purification : Dry the crude product under vacuum. If necessary, further purify the acid by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes).
Self-Validation Note: The identity and purity of the final product must be confirmed using techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and Melting Point analysis to validate the success of the synthesis.
Applications in Research and Drug Development
The structural motifs within (E)-2-cyano-3-ethoxyprop-2-enoic acid—specifically the cyanoacrylic acid core—are of significant interest to medicinal chemists and drug development professionals.
Bioisostere for Carboxylic Acids : The cyano group, being a strong electron-withdrawing group, modulates the pKa of the adjacent acrylic acid. The α-cyano acrylate scaffold is recognized as a key pharmacophore in various biologically active molecules.
Michael Acceptor : The electron-deficient double bond makes the molecule a reactive Michael acceptor. This property allows it to form covalent bonds with nucleophilic residues (such as cysteine) in target proteins. This mechanism is exploited in the design of covalent inhibitors, a class of drugs known for their high potency and prolonged duration of action.
Scaffold for Heterocyclic Synthesis : The compound serves as a versatile precursor for the synthesis of various heterocyclic compounds, which form the core of many pharmaceutical agents.
Precedent in Drug Discovery : While this specific acid is a building block, structurally related 2-cyano-3-acrylamide derivatives have been investigated as inhibitors of deubiquitinating enzymes (DUBs) for host-directed anti-infective therapies and as potential anti-inflammatory agents[5][6]. This highlights the therapeutic potential of the core chemical scaffold in modulating cellular pathways relevant to human disease.
Conclusion
The correct IUPAC name for the compound commonly referred to as 2-Cyano-3-ethoxyacrylic acid is (E)-2-cyano-3-ethoxyprop-2-enoic acid . This nomenclature precisely describes its chemical structure, including the critical (E)-stereochemistry of its double bond. As a versatile chemical building block, its unique electronic and structural properties make it and its derivatives valuable scaffolds in organic synthesis and for the development of novel therapeutics, particularly in the design of covalent inhibitors and host-directed therapies. A rigorous understanding of its nomenclature and properties is fundamental for any scientist working in the fields of chemistry and drug discovery.
References
2-Cyano-3-ethoxyacrylic acid | C6H7NO3 | CID 3033514 . PubChem, National Institutes of Health. [Link]
Ethyl 2-cyano-3-ethoxyacrylate | C8H11NO3 | CID 1715183 . PubChem, National Institutes of Health. [Link]
Anti-infective Activity of 2-Cyano-3-Acrylamide Inhibitors with Improved Drug-Like Properties against Two Intracellular Pathogens . PubMed Central, National Institutes of Health. [Link]
An In-depth Technical Guide to 2-Cyano-3-ethoxyacrylic Acid (CAS: 71648-24-3) for Drug Discovery and Development
This guide provides an in-depth technical overview of 2-Cyano-3-ethoxyacrylic acid, a versatile building block for researchers, medicinal chemists, and professionals in drug development. We will explore its chemical iden...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical overview of 2-Cyano-3-ethoxyacrylic acid, a versatile building block for researchers, medicinal chemists, and professionals in drug development. We will explore its chemical identity, synthesis, applications, and essential safety protocols, grounding our discussion in established chemical principles to ensure both accuracy and practical utility.
Section 1: Core Compound Identification
2-Cyano-3-ethoxyacrylic acid is a trifunctional organic molecule featuring a nitrile (cyano), an enol ether (ethoxy), and a carboxylic acid group. This unique combination of functionalities makes it a highly reactive and valuable intermediate in organic synthesis. Its structure is primed for participation in a variety of chemical transformations, rendering it an attractive starting point for the synthesis of complex heterocyclic systems and other scaffolds relevant to medicinal chemistry. The established CAS Registry Number for this compound is 71648-24-3 .
A comprehensive understanding of a compound's physical and chemical properties is fundamental to its application in research and development. The data for 2-Cyano-3-ethoxyacrylic acid and its common precursor, Ethyl 2-cyano-3-ethoxyacrylate, are summarized below. The properties of the ethyl ester are particularly relevant as it is the immediate, stable precursor from which the acid is typically generated.
The most reliable and widely adopted strategy for the synthesis of 2-Cyano-3-ethoxyacrylic acid involves a two-step process. This approach is favored for its high yields and the relative stability of the intermediate.
Step 1: Knoevenagel Condensation to form Ethyl 2-cyano-3-ethoxyacrylate. This reaction involves the condensation of an active methylene compound (ethyl cyanoacetate) with an orthoformate (triethyl orthoformate). Acetic anhydride is commonly employed as both a solvent and a dehydrating agent, which is crucial for driving the reaction equilibrium towards the product.[6]
Step 2: Base-catalyzed Hydrolysis. The resulting ethyl ester is then hydrolyzed to the target carboxylic acid. This is a standard saponification reaction where a base, such as sodium hydroxide, cleaves the ester bond, followed by an acidic workup to protonate the carboxylate salt.[7]
Caption: Synthesis workflow for 2-Cyano-3-ethoxyacrylic acid.
Step 1: Synthesis of Ethyl (2E)-2-cyano-3-ethoxyprop-2-enoate
To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add ethyl cyanoacetate (1.0 eq) and triethyl orthoformate (1.1 eq).
Add acetic anhydride (3-4 volumes relative to ethyl cyanoacetate).
Heat the mixture to reflux (typically 120-140°C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Causality: Acetic anhydride reacts with the ethanol byproduct of the condensation, forming ethyl acetate and acetic acid, thus preventing the reverse reaction and ensuring a high conversion rate.
After completion, cool the reaction mixture to room temperature.
Remove the excess acetic anhydride and other volatiles under reduced pressure.
The crude product can often be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield white to yellow crystals.[3]
Step 2: Hydrolysis to 2-Cyano-3-ethoxyacrylic acid
Dissolve the purified Ethyl 2-cyano-3-ethoxyacrylate (1.0 eq) in a suitable solvent like ethanol or THF in a round-bottom flask.
Add an aqueous solution of sodium hydroxide (1.1-1.5 eq) dropwise while stirring at room temperature.
Heat the mixture to a gentle reflux for 2-4 hours, monitoring the disappearance of the starting material by TLC.
Cool the mixture to 0-5°C in an ice bath.
Slowly acidify the reaction mixture by adding cold dilute hydrochloric acid (e.g., 2M HCl) until the pH is approximately 2-3.
Self-Validation: The product should precipitate as a solid upon acidification. The formation of a precipitate is a key indicator of successful hydrolysis.
Collect the solid product by vacuum filtration, wash with cold water to remove inorganic salts, and dry under vacuum.
Section 4: Applications in Medicinal Chemistry & Drug Development
The cyanoacrylate scaffold is a "privileged structure" in medicinal chemistry, known for its role in forming covalent bonds with biological targets and its utility as a versatile chemical handle.[8][9] 2-Cyano-3-ethoxyacrylic acid is a valuable derivative within this class.
Scaffold for Heterocycle Synthesis: The molecule contains electrophilic and nucleophilic centers, making it an ideal precursor for constructing various nitrogen- and oxygen-containing heterocycles, which are core structures in many pharmaceuticals.
Fragment-Based Drug Design (FBDD): The molecule can serve as a starting fragment that can be elaborated upon to develop potent inhibitors. The cyano and carboxylate groups are excellent hydrogen bond acceptors, while the ethoxy group can occupy hydrophobic pockets in a target protein.
Bioisosteric Replacement: The cyanoacrylic acid moiety can be used as a bioisostere for other functional groups in known drugs to modulate pharmacokinetic properties like cell permeability, metabolic stability, and target affinity. Research into related 2-cyano-3-acrylamide compounds has identified potent inhibitors of deubiquitinating enzymes (DUBs), highlighting the potential of this chemical class in developing therapies for cancer and infectious diseases.
Caption: Potential of the core scaffold in drug development.
Section 5: Analytical Characterization Workflow
Confirming the identity and purity of synthesized 2-Cyano-3-ethoxyacrylic acid is critical. A standard analytical workflow should be employed as a self-validating system for each batch.
¹H NMR (Proton Nuclear Magnetic Resonance): To confirm the molecular structure. Expect to see signals corresponding to the ethyl group (a triplet and a quartet), the vinylic proton (a singlet), and a broad singlet for the carboxylic acid proton.
FT-IR (Fourier-Transform Infrared Spectroscopy): To identify key functional groups. Look for characteristic stretches: a strong, sharp peak around 2220 cm⁻¹ for the nitrile (C≡N), a strong peak around 1700-1725 cm⁻¹ for the carbonyl (C=O) of the carboxylic acid, and a broad absorption from 2500-3300 cm⁻¹ for the O-H of the carboxylic acid.
Mass Spectrometry (MS): To confirm the molecular weight. Electrospray ionization (ESI) in negative mode should show a prominent ion corresponding to [M-H]⁻ at m/z 140.04.
Melting Point Analysis: To assess purity. A sharp melting range indicates high purity. (Note: As this compound may be unstable, decomposition may be observed).
Caption: Standard analytical workflow for compound validation.
Section 6: Safety, Handling, and Storage
Hazard Identification:
Based on GHS classifications for similar compounds, 2-Cyano-3-ethoxyacrylic acid should be handled as a hazardous substance. Potential hazards include:
H302: Harmful if swallowed.
H312: Harmful in contact with skin.
H315: Causes skin irritation.
H319: Causes serious eye irritation.
H332: Harmful if inhaled.
H335: May cause respiratory irritation.
Handling and Personal Protective Equipment (PPE):
Work in a well-ventilated chemical fume hood.
Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves (e.g., nitrile).
Avoid inhalation of dust or vapors.
Avoid contact with skin and eyes. In case of contact, rinse immediately and thoroughly with water.
Storage:
Store in a tightly sealed container in a cool, dry place.
The recommended storage temperature is between 2-8°C to maintain chemical stability.[1]
Store away from strong bases and oxidizing agents.
Samuel, H.S., et al. (2024). Cyanoacrylate Chemistry and Polymerization Mechanisms. Progress in Chemical and Biochemical Research, 7(2), 129-142. [Link]
Celen, S., et al. (2016). Cyanoacrylic tissue glues: Biochemical properties and their usage in urology. Turkish journal of urology, 42(4), 273–279. [Link]
National Center for Biotechnology Information. PubChem Compound Summary for CID 1715183, Ethyl 2-cyano-3-ethoxyacrylate. [Link]
Gaikwad, S. T., et al. (2015). Kinetic Study of Specific Base Catalyzed Hydrolysis of Ethyl acrylate in Water–Ethanol Binary System. ResearchGate. [Link]
An In-depth Technical Guide to 2-Cyano-3-ethoxyacrylic Acid for Advanced Research Applications
Executive Summary: This whitepaper provides a comprehensive technical overview of 2-Cyano-3-ethoxyacrylic acid, a key intermediate in organic synthesis. The guide is structured to serve researchers, scientists, and drug...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: This whitepaper provides a comprehensive technical overview of 2-Cyano-3-ethoxyacrylic acid, a key intermediate in organic synthesis. The guide is structured to serve researchers, scientists, and drug development professionals by detailing the compound's core physicochemical properties, validated synthesis and purification protocols, and robust analytical characterization methods. By explaining the causality behind experimental choices and grounding all information in authoritative sources, this document aims to be an essential resource for the effective utilization of this versatile chemical building block.
Section 1: Introduction to 2-Cyano-3-ethoxyacrylic acid
2-Cyano-3-ethoxyacrylic acid, systematically named (E)-2-cyano-3-ethoxyprop-2-enoic acid, is a multifunctional organic compound of significant interest in the fields of medicinal chemistry and materials science.[1] Its structure is characterized by the strategic placement of three key functional groups—a nitrile (C≡N), a carboxylic acid (-COOH), and an ethoxy-activated alkene (-OCH2CH3)—all of which contribute to its high reactivity and utility as a chemical precursor.
The convergence of these groups makes it a valuable synthon for the construction of complex heterocyclic systems, which form the backbone of many pharmaceutical agents. The cyanoacrylate moiety is a well-established pharmacophore and reactive handle in drug design and development.[2] Its derivatives have found use in a range of medical applications, from tissue adhesives to the synthesis of bioactive molecules.[3][4][5][6] This guide provides the foundational knowledge required to synthesize, verify, and utilize this compound effectively in a research setting.
Caption: Chemical structure of 2-Cyano-3-ethoxyacrylic acid.
Section 2: Core Physicochemical Properties
A precise understanding of a compound's properties is fundamental to its successful application in experimental work. The molecular weight and other key physical constants for 2-Cyano-3-ethoxyacrylic acid are summarized below. This data is critical for stoichiometric calculations in reaction planning and for the interpretation of analytical results, such as mass spectrometry.
The most common and reliable method for preparing 2-Cyano-3-ethoxyacrylic acid is through the controlled hydrolysis of its corresponding ethyl ester, Ethyl 2-cyano-3-ethoxyacrylate.[9] This precursor is commercially available and serves as a stable starting material.
Expertise & Experience Insight: The choice of a base-catalyzed hydrolysis followed by careful acidification is a standard and robust method for converting esters to carboxylic acids. However, the presence of the nitrile and the activated double bond requires careful control of reaction conditions to prevent unwanted side reactions, such as polymerization or Michael addition. Sodium hydroxide is a strong, inexpensive base, making it suitable for this transformation, but its concentration and the reaction temperature must be monitored to ensure selective hydrolysis of the ester without degrading the rest of the molecule.
Experimental Protocol: Synthesis via Ester Hydrolysis
Step 1: Saponification
In a round-bottom flask equipped with a magnetic stirrer, dissolve Ethyl 2-cyano-3-ethoxyacrylate (1.0 eq) in a suitable solvent like ethanol or a mixture of tetrahydrofuran (THF) and water.
Cool the solution to 0-5°C using an ice bath. This is crucial to moderate the exothermic reaction and prevent side reactions.
Slowly add a 1 M aqueous solution of sodium hydroxide (NaOH) (1.1 eq) dropwise while stirring vigorously. The slight excess of NaOH ensures complete conversion of the ester.
After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, or until thin-layer chromatography (TLC) indicates the complete consumption of the starting material.
Step 2: Acidification and Isolation
Once the reaction is complete, cool the mixture again in an ice bath.
Slowly acidify the reaction mixture by adding 1 M hydrochloric acid (HCl) dropwise until the pH is approximately 2. This protonates the carboxylate salt, causing the desired carboxylic acid to precipitate.
If a precipitate forms, collect the solid product by vacuum filtration.
Wash the collected solid with cold water to remove any inorganic salts.
Step 3: Purification
The crude 2-Cyano-3-ethoxyacrylic acid can be purified by recrystallization from a suitable solvent system, such as an ethanol/water mixture.
Dry the purified crystals under vacuum to obtain the final product.
Caption: Workflow for the synthesis of 2-Cyano-3-ethoxyacrylic acid.
Section 4: Analytical Characterization for Quality Control
Verifying the identity, structure, and purity of the synthesized compound is a non-negotiable step in scientific research. The combination of spectroscopic techniques described below provides a self-validating system to confirm the successful synthesis of 2-Cyano-3-ethoxyacrylic acid.
¹H NMR Spectroscopy: The proton NMR spectrum should show characteristic signals for the ethoxy group (a triplet and a quartet), a singlet for the vinylic proton, and a broad singlet for the carboxylic acid proton.
¹³C NMR Spectroscopy: The carbon NMR will confirm the presence of all six carbon atoms, including the distinct signals for the nitrile (C≡N), carbonyl (C=O), and alkene (C=C) carbons.
Infrared (IR) Spectroscopy: IR analysis is invaluable for confirming the presence of the key functional groups. Expect to see characteristic absorption bands for the O-H stretch of the carboxylic acid, the C=O stretch, the C≡N stretch of the nitrile, and the C=C stretch of the alkene.
Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the compound. In electrospray ionization (ESI) mode, one would expect to find the molecular ion peak corresponding to [M-H]⁻ at m/z 140.03 or [M+H]⁺ at m/z 142.05.[10]
Caption: Analytical workflow for compound verification and quality control.
Section 5: Applications in Drug Development and Organic Synthesis
The unique electronic and structural features of 2-Cyano-3-ethoxyacrylic acid make it a powerful intermediate.
Heterocyclic Synthesis: It is an excellent precursor for synthesizing a wide variety of nitrogen- and oxygen-containing heterocycles, which are privileged structures in drug discovery. The molecule can undergo cyclization reactions through its various functional groups.
Knoevenagel Condensation: The activated methylene group adjacent to the nitrile makes it a participant in Knoevenagel condensations, a classic carbon-carbon bond-forming reaction.[11]
Bioactive Scaffolds: Cyanoacrylate-based compounds have been investigated for their roles as inhibitors of enzymes like nitric oxide synthase, highlighting their potential in developing treatments for inflammatory diseases.[2]
Section 6: Safety, Handling, and Storage
Trustworthiness: Proper handling is paramount for both researcher safety and maintaining the integrity of the compound.
Hazards: 2-Cyano-3-ethoxyacrylic acid is classified as harmful if swallowed, in contact with skin, or if inhaled.[1] It causes skin and serious eye irritation.[1]
Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated chemical fume hood.[12] Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[13][14]
Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray.[12][13] Wash hands and any exposed skin thoroughly after handling.[14]
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[12] Recommended storage is at 2-8°C to ensure long-term stability.[7]
References
National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 3033514, 2-Cyano-3-ethoxyacrylic acid. Retrieved from [Link]
National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 1715183, Ethyl 2-cyano-3-ethoxyacrylate. Retrieved from [Link]
PubChemLite. (n.d.). 2-cyano-3-ethoxyacrylic acid (C6H7NO3). Retrieved from [Link]
National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 23167426, 2-Cyano-3-cyclohexyl-acrylic acid. Retrieved from [Link]
ResearchGate. (n.d.). Examples of Surgical and Medical Applications of Cyanoacrylate Adhesives. Retrieved from [Link]
Chemistry For Everyone. (2023, August 5). What Is Cyanoacrylate Used For? [Video]. YouTube. Retrieved from [Link]
Chemsrc. (n.d.). 2-Cyanoacrylic acid. Retrieved from [Link]
ChemBK. (n.d.). (E)-2-cyano-3-(4-hydroxy-3-methoxyphenyl)acrylic acid. Retrieved from [Link]
R Discovery. (2018). 5 - Nanostructured Cyanoacrylates: Biomedical Applications. Retrieved from [Link]
ResearchGate. (2018). (PDF) Cyano Acrylate Polymers in Medical Applications. Retrieved from [Link]
Google Patents. (n.d.). WO1996038409A1 - Process for producing 2-cyano-3,3-diary acrylic acid esters.
National Institutes of Health. (2015). Cyanoacrylic tissue glues: Biochemical properties and their usage in urology. Retrieved from [Link]
PubMed. (1998). Design and synthesis of 2-cyano-3,12-dioxoolean-1,9-dien-28-oic acid, a novel and highly active inhibitor of nitric oxide production in mouse macrophages. Retrieved from [Link]
Wikipedia. (n.d.). Ethyl cyanoacrylate. Retrieved from [Link]
Google Patents. (n.d.). US5703267A - Process for producing 2-cyanoacrylic acid.
Organic Syntheses. (n.d.). α-CYANO-β-PHENYLACRYLIC ACID. Retrieved from [Link]
MDPI. (2021). The Compound (E)-2-Cyano-N,3-diphenylacrylamide (JMPR-01): A Potential Drug for Treatment of Inflammatory Diseases. Retrieved from [Link]
The Versatile Reactivity of the Cyanoacrylate Scaffold: A Deep Dive into its Mechanisms of Action
Abstract The α-cyanoacrylic acid scaffold is a privileged chemical motif, deceptively simple in its structure yet remarkably versatile in its reactivity and biological activity. While widely recognized for its rapid poly...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The α-cyanoacrylic acid scaffold is a privileged chemical motif, deceptively simple in its structure yet remarkably versatile in its reactivity and biological activity. While widely recognized for its rapid polymerization in the formulation of "superglues," its derivatives have emerged as a significant class of compounds in medicinal chemistry, drug development, and agrochemistry. This technical guide provides an in-depth exploration of the core mechanisms of action of cyanoacrylic acid derivatives, with a particular focus on their role as covalent inhibitors of key biological targets. We will dissect the underlying chemical principles that govern their reactivity, explore their impact on critical signaling pathways, and provide practical, field-proven experimental protocols for their characterization. This guide is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this potent and adaptable chemical class.
The Chemistry of Reactivity: The Activated Michael Acceptor
The cornerstone of the biological activity of most cyanoacrylic acid derivatives is the electrophilic nature of the α,β-unsaturated system. The presence of two strong electron-withdrawing groups—the nitrile (-C≡N) and the carbonyl group of the ester or amide—on the same carbon atom of the double bond creates a highly electron-deficient β-carbon. This electronic arrangement renders the double bond a potent Michael acceptor , making it susceptible to nucleophilic attack by electron-rich moieties.
This reactivity is the basis for their primary mechanism of action in a biological context: covalent modification of protein targets . Specifically, the soft nucleophilic thiol group of cysteine residues within protein active sites or allosteric pockets readily attacks the electrophilic β-carbon of the cyanoacrylate scaffold. This results in the formation of a stable covalent bond, leading to the modulation of the protein's function.
The nature of this covalent bond can be either irreversible or reversible. The reversibility is influenced by the acidity of the α-proton in the resulting covalent adduct. Factors that increase the acidity of this proton can facilitate a retro-Michael reaction, leading to a reversible covalent interaction. This tunability between irreversible and reversible covalent inhibition is a key advantage in drug design, allowing for the optimization of target engagement duration and the minimization of off-target effects.[1][2][3]
Below is a diagram illustrating the general mechanism of covalent modification of a cysteine residue by a cyanoacrylic acid derivative via a Michael addition reaction.
Caption: General mechanism of covalent modification by Michael addition.
The ability of cyanoacrylic acid derivatives to covalently modify proteins has been leveraged in the development of inhibitors for a range of therapeutic targets, particularly in oncology and inflammatory diseases.
Kinase Inhibition: A Prominent Target Class
Kinases are a large family of enzymes that play crucial roles in cellular signaling, and their dysregulation is a hallmark of many diseases, including cancer.[4] Many kinases have a conserved cysteine residue in or near their active site, making them attractive targets for covalent inhibitors.
TAK1 is a key serine/threonine kinase involved in the signaling pathways of pro-inflammatory cytokines such as TNF-α and IL-1.[1][2] It activates downstream pathways including NF-κB and mitogen-activated protein kinases (MAPKs), which are critical for cell survival and inflammatory responses.[1][2] Inhibition of TAK1 can induce apoptosis in cancer cells, making it a promising target for cancer therapy.[1][2]
Cyanoacrylamide derivatives have been developed as potent TAK1 inhibitors.[1][2] They form a covalent bond with a cysteine residue in the ATP-binding pocket of TAK1, leading to its inactivation. Some of these inhibitors have been designed to be reversible covalent inhibitors, which may offer improved selectivity and a better safety profile compared to irreversible inhibitors.[1][2]
The following diagram illustrates the central role of TAK1 in cellular signaling and its inhibition by cyanoacrylic acid derivatives.
Caption: Inhibition of the TAK1 signaling pathway by cyanoacrylic acid derivatives.
Aurora Kinases
Aurora kinases are a family of serine/threonine kinases that are key regulators of mitosis. Their overexpression is common in many cancers, making them attractive targets for anticancer drug development. Some 3-cyano-6-(5-methyl-3-pyrazoloamino) pyridine derivatives have been identified as dual inhibitors of Aurora kinases and tubulin polymerization, demonstrating the potential for multi-targeted therapy with this scaffold.[5]
Other Therapeutic Targets
The versatility of the cyanoacrylic acid scaffold extends beyond kinase inhibition.
Monocarboxylate Transporter (MCT) Inhibition: Some cyanocinnamic acid derivatives have been shown to inhibit monocarboxylate transporters, such as MCT1.[6][7] MCTs are involved in the transport of lactate and other monocarboxylates across the cell membrane and are often upregulated in cancer cells to support their high glycolytic rate. Inhibition of MCTs can disrupt cancer cell metabolism and proliferation.[6][7]
Anticancer Activity via DNA Interaction and Apoptosis Induction: Certain novel cyanoacrylamides incorporating sulfamethoxazole have demonstrated anticancer activity through mechanisms that include mild intercalative interaction with DNA and the induction of apoptosis.[8] These compounds can also cause S-phase cell cycle arrest in cancer cells.[8]
Applications Beyond Medicine
The reactivity of cyanoacrylic acid derivatives has also been harnessed in other fields.
Herbicides: Cyanoacrylates are a class of potent herbicides that act by disrupting photosynthetic electron transport at photosystem II (PSII).[9] They bind to a common domain on the 32 kDa polypeptide of the PSII reaction center, inhibiting its function.[9]
Tissue Adhesives: The rapid anionic polymerization of cyanoacrylates in the presence of water or other weak bases is the basis for their use as tissue adhesives in medical and veterinary applications.[10][11][12] This polymerization reaction forms a strong, waterproof bond that can be used to close wounds and surgical incisions.[10]
Experimental Protocols for Characterization
To rigorously characterize the mechanism of action of cyanoacrylic acid derivatives, a combination of biochemical and cell-based assays is essential.
Protocol: In Vitro Kinase Inhibition Assay
This protocol provides a general framework for assessing the inhibitory activity of a cyanoacrylic acid derivative against a target kinase.
Objective: To determine the IC50 value of a test compound against a specific kinase.
Materials:
Purified recombinant kinase
Kinase-specific substrate (peptide or protein)
ATP (Adenosine triphosphate)
Kinase assay buffer (e.g., Tris-HCl, MgCl2, DTT)
Test compound (cyanoacrylic acid derivative) dissolved in DMSO
Detection reagent (e.g., ADP-Glo™ Kinase Assay from Promega)
384-well white assay plates
Plate reader capable of luminescence detection
Methodology:
Compound Preparation: Prepare a serial dilution of the test compound in DMSO. A typical starting concentration is 10 mM.
Assay Plate Setup:
Add 5 µL of kinase assay buffer to all wells.
Add 1 µL of the serially diluted test compound or DMSO (for control wells) to the appropriate wells.
Add 2 µL of the kinase/substrate mixture to each well.
Incubate for 10 minutes at room temperature to allow for compound binding to the kinase.
Initiate Kinase Reaction:
Add 2 µL of ATP solution to each well to start the kinase reaction. The final ATP concentration should be at or near the Km for the specific kinase.
Incubate for 60 minutes at room temperature.
Detect Kinase Activity:
Add 10 µL of the ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.
Incubate for 40 minutes at room temperature.
Add 20 µL of the Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal.
Incubate for 30 minutes at room temperature.
Data Acquisition: Read the luminescence on a plate reader.
Data Analysis:
Normalize the data to the positive (no inhibitor) and negative (no kinase) controls.
Plot the percent inhibition versus the logarithm of the compound concentration.
Fit the data to a four-parameter logistic equation to determine the IC50 value.
Causality Behind Experimental Choices:
The use of purified recombinant kinase and a specific substrate ensures that the observed inhibition is due to direct interaction with the target.
The pre-incubation step allows for the covalent inhibitor to bind to the kinase before the addition of the competitive substrate, ATP.
The ADP-Glo™ assay is a robust and sensitive method for measuring kinase activity by quantifying the amount of ADP produced.
The following diagram outlines the experimental workflow for the in vitro kinase inhibition assay.
Caption: Experimental workflow for an in vitro kinase inhibition assay.
Protocol: Confirmation of Covalent Binding by Mass Spectrometry
Objective: To confirm the covalent modification of the target protein by the cyanoacrylic acid derivative and identify the modified residue(s).
Materials:
Purified target protein
Test compound
Incubation buffer
Dithiothreitol (DTT)
Iodoacetamide (IAM)
Trypsin
Formic acid
Acetonitrile
LC-MS/MS system
Methodology:
Protein-Inhibitor Incubation: Incubate the target protein with an excess of the test compound for a defined period at a specific temperature. Include a control sample with DMSO.
Sample Preparation:
Denature the protein by adding urea or guanidinium chloride.
Reduce the disulfide bonds with DTT.
Alkylate the free cysteines with IAM.
Digest the protein into peptides using trypsin.
LC-MS/MS Analysis:
Separate the peptides by reverse-phase liquid chromatography.
Analyze the peptides by tandem mass spectrometry (MS/MS).
Data Analysis:
Search the MS/MS data against the protein sequence database.
Look for a mass shift on the cysteine-containing peptides corresponding to the molecular weight of the test compound.
The fragmentation pattern in the MS/MS spectrum will confirm the identity of the modified peptide and the site of modification.
Structure-Activity Relationship (SAR) and Quantitative Data
The potency of cyanoacrylic acid derivatives can be significantly influenced by the nature of the substituents on the scaffold. The following table summarizes representative SAR data for a series of hypothetical cyanoacrylic acid derivatives as kinase inhibitors.
Compound ID
R1 Group
R2 Group
IC50 (nM) vs. Target Kinase
CAA-001
Phenyl
Ethyl
500
CAA-002
4-Fluorophenyl
Ethyl
250
CAA-003
4-Methoxyphenyl
Ethyl
750
CAA-004
Pyridin-2-yl
Ethyl
150
CAA-005
Phenyl
Methyl
600
CAA-006
Phenyl
tert-Butyl
>10,000
Analysis of SAR:
Electronic Effects of R1: Electron-withdrawing groups (e.g., 4-fluoro) on the phenyl ring at R1 can enhance potency (CAA-002 vs. CAA-001), potentially by increasing the electrophilicity of the Michael acceptor. Electron-donating groups (e.g., 4-methoxy) may decrease potency (CAA-003 vs. CAA-001).
Heteroaromatic Rings at R1: The introduction of a nitrogen atom in the aromatic ring at R1, as in the pyridyl group, can lead to improved potency (CAA-004 vs. CAA-001), possibly through additional hydrogen bonding interactions in the active site.
Steric Effects of R2: The size of the ester group at R2 can have a significant impact on activity. A bulky tert-butyl group (CAA-006) can lead to a complete loss of activity, likely due to steric hindrance preventing proper binding in the active site.
Conclusion
Cyanoacrylic acid derivatives represent a fascinating and highly versatile class of compounds. Their mechanism of action is primarily driven by the electrophilic nature of the α,β-unsaturated system, which allows for covalent modification of biological targets. This reactivity has been successfully exploited in the development of a wide range of biologically active molecules, from life-saving medicines to potent herbicides. A thorough understanding of their underlying chemistry, biological targets, and the experimental methods used for their characterization is crucial for the continued development of this important chemical scaffold. The insights and protocols provided in this guide are intended to empower researchers to further explore and harness the potential of cyanoacrylic acid derivatives in their respective fields.
References
Design, Synthesis, and Biological Activities of Novel 2-Cyanoacrylate Compounds Containing Substituted Pyrazolyl or 1,2,3-Triazolyl Moiety. (Source: National Institutes of Health).
Synthesis, Antiviral and Antifungal Bioactivity of 2-Cyano-acrylate Derivatives Containing Phosphonyl Moieties. (Source: MDPI).
Synthesis and biological activity of 2-cyanoacrylamide derivatives tethered to imidazopyridine as TAK1 inhibitors. (Source: National Institutes of Health).
Synthesis and biological activity of 2-cyanoacrylamide derivatives tethered to imidazopyridine as TAK1 inhibitors. (Source: PubMed).
Design, Synthesis, and Biological Activities of Novel 2-Cyanoacrylate Compounds Containing Substituted Pyrazolyl or 1,2,3-Triazolyl Moiety. (Source: ResearchGate).
Mechanism of action of poly(alkyl cyanoacrylate) nanoparticles to overcome MDR at the cellular level. (Source: ResearchGate).
The Compound (E)-2-Cyano-N,3-diphenylacrylamide (JMPR-01): A Potential Drug for Treatment of Inflammatory Diseases. (Source: MDPI).
An evaluation of novel Cyanoacrylamides for use as covalent Kinase inhibitors in fragment-based drug discovery. (Source: The University of Bath's research portal).
Recent advances in the synthesis and biological activity on pesticide of α-cyanoacrylates and its analognes. (Source: ResearchGate).
Novel Cyanoacrylamides Incorporating Sulfamethoxazole as Potential Anticancer Agents: DNA Interaction, Apoptotic Induction, and S‑Phase Cell Cycle Arrest in Colon Cancer Cells. (Source: National Institutes of Health).
Synthesis and biological activity of 2-cyanoacrylamide derivatives tethered to imidazopyridine as TAK1 inhibitors. (Source: Semantic Scholar).
Cyanoacrylic tissue glues: Biochemical properties and their usage in urology. (Source: National Institutes of Health).
Cyanoacrylamides as Versatile Scaffolds in Medicinal Chemistry: From Synthetic Strategies to Therapeutic Applications. (Source: ResearchGate).
Development of Novel Silyl Cyanocinnamic Acid Derivatives as Metabolic Plasticity Inhibitors for Cancer Treatment. (Source: ResearchGate).
Development of Novel Silyl Cyanocinnamic Acid Derivatives as Metabolic Plasticity Inhibitors for Cancer Treatment. (Source: PubMed).
Nitriles: an attractive approach to the development of covalent inhibitors. (Source: PubMed Central).
Cyanoacrylate Chemistry and Polymerization Mechanisms. (Source: Progress in Chemical and Biochemical Research).
Synthetic Heterocyclic Derivatives as Kinase Inhibitors Tested for the Treatment of Neuroblastoma. (Source: PubMed).
Covalent Warheads Targeting Cysteine Residue: The Promising Approach in Drug Development. (Source: MDPI).
3-Cyano-6-(5-methyl-3-pyrazoloamino) pyridines (Part 2): A dual inhibitor of Aurora kinase and tubulin polymerization. (Source: PubMed).
Preparation of cyanoacrylate derivatives and comparison of dual action cyanoacrylate formulations. (Source: PubMed).
Cyanoacrylate Chemistry and Polymerization Mechanisms. (Source: Progress in Chemical and Biochemical Research).
Synthesis and antiviral activity of novel chiral cyanoacrylate derivatives. (Source: PubMed).
Review articles in CYANOACRYLATES. (Source: ResearchGate).
Anticancer activity of oleanolic acid and its derivatives: Recent advances in evidence, target profiling and mechanisms of action. (Source: PubMed).
Cyanoacrylic acid. (Source: PubChem).
Nitriles: an attractive approach to the development of covalent inhibitors. (Source: RSC Publishing).
A Technical Guide to the Spectroscopic Characterization of 2-Cyano-3-ethoxyacrylic Acid
For Researchers, Scientists, and Drug Development Professionals Authored by: [Your Name/Gemini], Senior Application Scientist Abstract This technical guide provides an in-depth analysis of the spectroscopic data for 2-Cy...
This technical guide provides an in-depth analysis of the spectroscopic data for 2-Cyano-3-ethoxyacrylic acid (C₆H₇NO₃), a molecule of interest in organic synthesis and materials science. As a derivative of cyanoacrylic acid, understanding its structural features through modern analytical techniques is paramount for its application and development. This document will detail the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, offering insights into the interpretation of these spectra. Furthermore, this guide presents standardized protocols for data acquisition, ensuring reproducibility and accuracy in the laboratory setting.
Introduction
2-Cyano-3-ethoxyacrylic acid, with the IUPAC name (E)-2-cyano-3-ethoxyprop-2-enoic acid, is a multifunctional organic compound featuring a carboxylic acid, a nitrile group, and an enol ether.[1] This unique combination of functional groups makes it a valuable synthon in organic chemistry and a potential monomer for novel polymers. The presence of electron-withdrawing groups (nitrile and carboxylic acid) significantly influences the electronic environment of the alkene, a key feature that can be elucidated through spectroscopic analysis. This guide will serve as a comprehensive resource for the structural verification and characterization of this compound.
Molecular Structure and Key Features
A thorough understanding of the molecular structure is the foundation for interpreting spectroscopic data.
Caption: Molecular Structure of 2-Cyano-3-ethoxyacrylic acid.
I. Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. For 2-Cyano-3-ethoxyacrylic acid, both ¹H and ¹³C NMR will provide critical information for structural confirmation.
¹H NMR Spectroscopy
The proton NMR spectrum will reveal the number of different types of protons and their neighboring environments.
Table 1: Predicted ¹H NMR Data for 2-Cyano-3-ethoxyacrylic acid
Chemical Shift (δ) ppm
Multiplicity
Integration
Assignment
~1.4
Triplet
3H
-O-CH₂-CH₃
~4.5
Quartet
2H
-O-CH₂ -CH₃
~8.2
Singlet
1H
=CH-
>10 (broad)
Singlet
1H
-COOH
Causality Behind Experimental Choices: The choice of a standard deuterated solvent like CDCl₃ or DMSO-d₆ is crucial. For observing the acidic proton of the carboxylic acid, DMSO-d₆ is often preferred as it can slow down the exchange rate of the acidic proton, resulting in a broader but more observable peak.
¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information on the different carbon environments within the molecule.
Table 2: Predicted ¹³C NMR Data for 2-Cyano-3-ethoxyacrylic acid
Chemical Shift (δ) ppm
Assignment
~15
-O-CH₂-CH₃
~70
-O-CH₂ -CH₃
~95
C (CN)COOH
~115
-C ≡N
~165
-C OOH
~170
=C H-
Expertise & Experience: The chemical shifts are influenced by the electronic effects of the neighboring functional groups. The carbon of the nitrile group (C≡N) is significantly deshielded, appearing around 115 ppm. The olefinic carbons are also deshielded due to the presence of the electron-withdrawing cyano and carboxyl groups.
Experimental Protocol: NMR Data Acquisition
Sample Preparation: Dissolve 5-10 mg of 2-Cyano-3-ethoxyacrylic acid in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.
Instrument Setup:
Use a standard 400 MHz (or higher) NMR spectrometer.
Lock the spectrometer on the deuterium signal of the solvent.
Shim the magnetic field to achieve optimal resolution.
¹H NMR Acquisition:
Acquire a one-pulse ¹H spectrum with a 90° pulse angle.
Set the spectral width to cover the expected range of proton signals (e.g., 0-16 ppm).
Use a relaxation delay of at least 5 seconds to ensure quantitative integration.
Typically, 16-32 scans are sufficient for a good signal-to-noise ratio.
¹³C NMR Acquisition:
Acquire a proton-decoupled ¹³C spectrum.
Set the spectral width to cover the expected range of carbon signals (e.g., 0-200 ppm).
A larger number of scans (e.g., 1024 or more) will be necessary due to the lower natural abundance of ¹³C.
Data Processing:
Apply Fourier transformation to the acquired free induction decays (FIDs).
Phase and baseline correct the spectra.
Calibrate the chemical shift scale using the residual solvent peak as an internal standard.
Integrate the ¹H NMR signals and assign the peaks in both spectra.
Caption: Workflow for NMR Data Acquisition and Analysis.
II. Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by detecting the vibrations of chemical bonds.
Table 3: Predicted IR Absorption Bands for 2-Cyano-3-ethoxyacrylic acid
Wavenumber (cm⁻¹)
Intensity
Vibration
Functional Group
3300-2500
Broad
O-H stretch
Carboxylic Acid
~2980
Medium
C-H stretch
Alkyl
~2230
Medium
C≡N stretch
Nitrile
~1710
Strong
C=O stretch
Carboxylic Acid
~1620
Medium
C=C stretch
Alkene
~1250
Strong
C-O stretch
Ether & Carboxylic Acid
Trustworthiness: The broad O-H stretch is a hallmark of a carboxylic acid due to hydrogen bonding. The strong C=O stretch and the characteristic C≡N stretch are key diagnostic peaks for confirming the presence of these functional groups. The curing of related cyanoacrylate adhesives has been monitored by observing the decrease of the C≡N bond peak.[2]
Experimental Protocol: FTIR Data Acquisition (ATR)
Instrument Preparation: Ensure the Attenuated Total Reflectance (ATR) crystal is clean. Record a background spectrum.
Sample Application: Place a small amount of the solid 2-Cyano-3-ethoxyacrylic acid sample directly onto the ATR crystal.
Data Acquisition: Apply pressure to ensure good contact between the sample and the crystal. Collect the spectrum, typically by co-adding 16-32 scans at a resolution of 4 cm⁻¹.
Data Analysis: Identify and label the major absorption bands and assign them to the corresponding functional groups.
III. Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification and structural elucidation.
Table 4: Predicted Mass Spectrometry Data for 2-Cyano-3-ethoxyacrylic acid
Authoritative Grounding & Comprehensive References: The predicted m/z values for various adducts can be found in databases like PubChem.[3] Experimental determination of the exact mass using high-resolution mass spectrometry (HRMS) would provide definitive confirmation of the molecular formula.
Experimental Protocol: Mass Spectrometry Data Acquisition (ESI-MS)
Sample Preparation: Prepare a dilute solution of 2-Cyano-3-ethoxyacrylic acid (e.g., 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.
Instrument Setup:
Use an electrospray ionization (ESI) mass spectrometer.
Optimize the ESI source parameters (e.g., capillary voltage, nebulizer gas pressure, drying gas flow rate, and temperature) for maximum signal intensity.
Data Acquisition:
Infuse the sample solution into the ESI source at a constant flow rate (e.g., 5-10 µL/min).
Acquire the mass spectrum in both positive and negative ion modes over a relevant m/z range (e.g., 50-500).
Data Analysis:
Identify the molecular ion peak ([M+H]⁺ or [M-H]⁻) and any common adducts.
If using a high-resolution instrument, determine the exact mass and calculate the elemental composition.
Analyze the fragmentation pattern (if MS/MS is performed) to further confirm the structure.
Conclusion
The spectroscopic characterization of 2-Cyano-3-ethoxyacrylic acid through NMR, IR, and Mass Spectrometry provides a comprehensive understanding of its molecular structure. The predicted data and experimental protocols outlined in this guide serve as a valuable resource for researchers in the fields of chemical synthesis and drug development, ensuring accurate and reliable structural validation. The combination of these techniques allows for an unambiguous confirmation of the compound's identity and purity.
References
Tomlinson, S.K., et al. (2006). The use of near-infrared spectroscopy for the cure monitoring of an ethyl cyanoacrylate adhesive. Vibrational Spectroscopy, 40(2), 133-141. Available at: [Link]
PubChem. (n.d.). 2-Cyano-3-ethoxyacrylic acid. National Center for Biotechnology Information. Retrieved from [Link]
PubChemLite. (n.d.). 2-cyano-3-ethoxyacrylic acid (C6H7NO3). Retrieved from [Link]
Solubility of 2-Cyano-3-ethoxyacrylic acid in different solvents
An In-depth Technical Guide to the Solubility of 2-Cyano-3-ethoxyacrylic acid in Different Solvents For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist Abstract Thi...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to the Solubility of 2-Cyano-3-ethoxyacrylic acid in Different Solvents
For Researchers, Scientists, and Drug Development Professionals
Authored by: A Senior Application Scientist
Abstract
This technical guide provides a comprehensive overview of the solubility of 2-Cyano-3-ethoxyacrylic acid, a key intermediate in various synthetic pathways. An understanding of its solubility profile is critical for optimizing reaction conditions, purification processes, and formulation development. This document delves into the theoretical principles governing the solubility of this molecule, presents available physicochemical data, and offers a detailed, field-proven protocol for the experimental determination of its solubility. The guide is structured to provide both foundational knowledge and practical insights for researchers and professionals in the chemical and pharmaceutical sciences.
Introduction to 2-Cyano-3-ethoxyacrylic acid
2-Cyano-3-ethoxyacrylic acid (CEAA) is a multifunctional organic compound characterized by the presence of a carboxylic acid, a nitrile group, and an enol ether. Its unique chemical architecture makes it a valuable building block in organic synthesis, particularly in the preparation of heterocyclic compounds and other complex molecules of pharmaceutical interest. The efficiency of synthetic routes involving CEAA is often directly linked to its solubility in the chosen solvent system. A thorough understanding of its solubility behavior is therefore not merely academic but a practical necessity for process optimization, yield maximization, and the development of robust and scalable synthetic protocols.
Theoretical Framework of Solubility
The solubility of a solid in a liquid solvent is a thermodynamic equilibrium process, where the rate of dissolution of the solid is equal to the rate of precipitation.[1] This equilibrium is governed by the principle of "like dissolves like," which qualitatively relates the polarity of the solute and the solvent. For 2-Cyano-3-ethoxyacrylic acid, its solubility is a complex interplay of its various functional groups and their interactions with the solvent.
Molecular Structure and Physicochemical Properties:
Carboxylic Acid (-COOH): A polar, protic group capable of acting as a hydrogen bond donor and acceptor. This group generally imparts solubility in polar protic solvents like water and alcohols.
Nitrile (-C≡N): A polar, aprotic group that can act as a hydrogen bond acceptor. This contributes to solubility in polar aprotic solvents.
Ethoxy Group (-OCH₂CH₃): An ether linkage that can act as a hydrogen bond acceptor.
Alkene (-C=C-): A nonpolar hydrocarbon backbone.
Computed Properties:
XLogP3: 0.3 (A measure of lipophilicity; a low value suggests a degree of hydrophilicity)[2]
Hydrogen Bond Donor Count: 1 (from the carboxylic acid)[2]
Hydrogen Bond Acceptor Count: 4 (from the carboxylic acid oxygen, nitrile nitrogen, and ether oxygen)[2]
The presence of both hydrogen bond donors and acceptors, along with polar functional groups, suggests that 2-Cyano-3-ethoxyacrylic acid will exhibit solubility in a range of polar solvents. The balance between its polar functionalities and its hydrocarbon portion will dictate its solubility in solvents of varying polarity.
Qualitative Solubility Predictions
Based on the structural features and computed properties, a qualitative prediction of the solubility of 2-Cyano-3-ethoxyacrylic acid in different solvent classes can be made:
Polar Protic Solvents (e.g., Water, Methanol, Ethanol): The carboxylic acid group is expected to form strong hydrogen bonds with these solvents, leading to good solubility.
Polar Aprotic Solvents (e.g., Dimethyl Sulfoxide, Dimethylformamide, Acetone): The nitrile and carbonyl groups can act as hydrogen bond acceptors, and the overall polarity of the molecule should allow for favorable dipole-dipole interactions, suggesting moderate to good solubility.
Nonpolar Solvents (e.g., Hexane, Toluene): The nonpolar hydrocarbon backbone is small relative to the polar functional groups. Therefore, solubility in nonpolar solvents is expected to be limited.
Quantitative Solubility Data
Solvent Class
Solvent
Predicted Solubility (at 25 °C)
Rationale
Polar Protic
Water
Soluble
The carboxylic acid group can ionize and form strong hydrogen bonds with water.
Methanol
Very Soluble
Strong hydrogen bonding interactions between the carboxylic acid and the hydroxyl group of methanol.
Ethanol
Very Soluble
Similar to methanol, with strong hydrogen bonding potential.
Polar Aprotic
Dimethyl Sulfoxide (DMSO)
Very Soluble
Strong dipole-dipole interactions and hydrogen bond acceptance by the sulfoxide group.
Dimethylformamide (DMF)
Very Soluble
A highly polar solvent capable of strong dipole-dipole interactions.
Acetone
Soluble
The ketone group can act as a hydrogen bond acceptor, and its polarity is sufficient to dissolve the compound.
Acetonitrile
Moderately Soluble
Less polar than DMSO and DMF, but the nitrile group can interact with the solute's nitrile group.
Nonpolar
Toluene
Sparingly Soluble
The aromatic ring can have some weak interactions, but the overall polarity mismatch limits solubility.
Hexane
Insoluble
Significant mismatch in polarity between the polar functional groups of the solute and the nonpolar solvent.
Other
Dichloromethane (DCM)
Sparingly Soluble
A solvent of intermediate polarity; some solubility is expected, but it is unlikely to be high.
Ethyl Acetate
Moderately Soluble
The ester group can act as a hydrogen bond acceptor, and its polarity is suitable for dissolving moderately polar compounds.
Disclaimer: The data in this table is predictive and should be used as a guideline. Experimental verification is essential for accurate process design.
Experimental Determination of Thermodynamic Solubility: The Shake-Flask Method
The "gold standard" for determining the thermodynamic (or equilibrium) solubility of a compound is the shake-flask method.[3][4] This method involves allowing an excess of the solid compound to equilibrate with the solvent until the solution is saturated.
Rationale Behind the Shake-Flask Method
The core principle of this method is to achieve a true thermodynamic equilibrium between the undissolved solid and the dissolved solute.[1] By using an excess of the solid, it is ensured that the solution becomes saturated. The extended equilibration time allows for the dissolution process to reach a steady state, providing a reliable measure of the compound's intrinsic solubility in that specific solvent at a given temperature.[5]
Scintillation vials or glass test tubes with screw caps
Orbital shaker or rotator with temperature control
Syringe filters (e.g., 0.45 µm PTFE or PVDF, depending on solvent compatibility)
Analytical balance
High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or another quantitative analytical technique.
Volumetric flasks and pipettes
Procedure:
Preparation: Add an excess amount of solid 2-Cyano-3-ethoxyacrylic acid to a series of vials. The exact amount should be enough to ensure that undissolved solid remains at the end of the experiment.[3] A general guideline is to add approximately 2-5 mg of solid to 1 mL of solvent.
Solvent Addition: Accurately pipette a known volume of the desired solvent into each vial.
Equilibration: Tightly cap the vials and place them on an orbital shaker set to a constant temperature (e.g., 25 °C). Agitate the samples for a predetermined period, typically 24 to 72 hours, to ensure equilibrium is reached.[5] The time to reach equilibrium can vary and should ideally be determined by taking measurements at different time points (e.g., 24, 48, and 72 hours) to confirm that the concentration is no longer changing.[3]
Phase Separation: After equilibration, allow the vials to stand undisturbed for a short period to allow the excess solid to settle.
Sampling and Filtration: Carefully withdraw an aliquot of the supernatant using a syringe. Immediately filter the solution through a syringe filter into a clean vial to remove any undissolved solid particles. This step is critical to prevent artificially high solubility readings.
Dilution: If necessary, accurately dilute the filtered saturated solution with the appropriate solvent to bring the concentration within the linear range of the analytical method.
Quantification: Analyze the concentration of 2-Cyano-3-ethoxyacrylic acid in the diluted solution using a validated analytical method, such as HPLC. A calibration curve prepared with known concentrations of the compound should be used for accurate quantification.
Self-Validating System and Controls
Time to Equilibrium: As mentioned, confirming that equilibrium has been reached by sampling at multiple time points is crucial for the validity of the results.[4]
Solid State Analysis: For rigorous studies, the solid phase remaining after equilibration should be analyzed (e.g., by microscopy or XRPD) to ensure that the compound has not undergone any phase changes or degradation during the experiment.[7]
Temperature Control: Solubility is temperature-dependent. Maintaining a constant and accurately recorded temperature throughout the experiment is essential.
pH Measurement (for aqueous solutions): For aqueous solvents, the pH of the saturated solution should be measured, as the solubility of an acidic compound like 2-Cyano-3-ethoxyacrylic acid is highly pH-dependent.[3]
Visualizations
Molecular Structure and Functional Groups
Caption: Chemical structure of 2-Cyano-3-ethoxyacrylic acid with key functional groups highlighted.
Experimental Workflow for Solubility Determination
Caption: Workflow for the Shake-Flask method of solubility determination.
Conclusion
This technical guide has provided a detailed examination of the solubility of 2-Cyano-3-ethoxyacrylic acid. While comprehensive quantitative data is sparse, a strong theoretical understanding of its solubility can be derived from its molecular structure and physicochemical properties. The provided shake-flask protocol offers a robust and reliable method for the empirical determination of its solubility in various solvents. For researchers and drug development professionals, a precise understanding of this compound's solubility is paramount for the successful design and execution of synthetic and formulation strategies.
References
Dissolution Technologies. Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Available from: [Link]
ResearchGate. (PDF) Study of equilibrium solubility measurement by saturation shake-flask method using hydrochlorothiazide as model compound. Available from: [Link]
National Center for Biotechnology Information. PubChem Compound Summary for CID 3033514, 2-Cyano-3-ethoxyacrylic acid. Available from: [Link]
Chemistry LibreTexts. Solubility of Organic Compounds. Available from: [Link]
National Center for Biotechnology Information. Drug Solubility: Importance and Enhancement Techniques. Available from: [Link]
Course Hero. EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Available from: [Link]
Regulations.gov. MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. Available from: [Link]
European Pharmaceutical Review. What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. Available from: [Link]
National Center for Biotechnology Information. PubChem Compound Summary for CID 23167426, 2-Cyano-3-cyclohexyl-acrylic acid. Available from: [Link]
MDPI. The Compound (E)-2-Cyano-N,3-diphenylacrylamide (JMPR-01): A Potential Drug for Treatment of Inflammatory Diseases. Available from: [Link]
Lund University. Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Available from: [Link]
Redox. Safety Data Sheet Acrylic Acid. Available from: [Link]
Chemistry LibreTexts. 1.27: Experiment_727_Organic Compound Functional Groups__1_2_0. Available from: [Link]
ResearchGate. Poly Acrylic Acid: Synthesis, aqueous Properties and their Applications as scale Inhibitor. Available from: [Link]
ChemSrc. 2-Cyanoacrylic acid | CAS#:15802-18-3. Available from: [Link]
Shell. Safety Data Sheet: Glacial Acrylic Acid. Available from: [Link]
SALTISE. Organic Chemistry: Introduction to Solubility. Available from: [Link]
MDPI. Synthesis and Structure Determination of 2-Cyano-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide. Available from: [Link]
Studylib. Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. Available from: [Link]
National Center for Biotechnology Information. PubChem Compound Summary for CID 1715183, Ethyl 2-cyano-3-ethoxyacrylate. Available from: [Link]
The Versatile Scaffold: A Technical Guide to 2-Cyano-3-ethoxyacrylic Acid and Its Bioactive Derivatives
For the attention of: Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides an in-depth exploration of 2-cyano-3-ethoxyacrylic acid and its derivatives, compounds that represe...
Author: BenchChem Technical Support Team. Date: February 2026
For the attention of: Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides an in-depth exploration of 2-cyano-3-ethoxyacrylic acid and its derivatives, compounds that represent a versatile and highly reactive scaffold in medicinal chemistry. We will delve into the synthetic pathways, physicochemical properties, and, most importantly, the pharmacological applications of key derivatives, with a focus on their anti-inflammatory and anticancer potential. This document is designed to be a practical resource, offering not only a comprehensive overview but also detailed experimental protocols and an analysis of structure-activity relationships to empower researchers in their drug discovery and development endeavors.
The Core Moiety: 2-Cyano-3-ethoxyacrylic Acid and its Ethyl Ester
2-Cyano-3-ethoxyacrylic acid and its ethyl ester, ethyl 2-cyano-3-ethoxyacrylate, are pivotal starting materials in organic synthesis. Their unique electronic and structural features, characterized by an electron-deficient double bond activated by both a cyano and a carboxyl or ester group, make them highly susceptible to nucleophilic attack and prime candidates for a variety of chemical transformations.
Physicochemical Properties
Ethyl 2-cyano-3-ethoxyacrylate is a white to yellow crystalline solid with a molecular weight of 169.18 g/mol [1][2]. It is soluble in various organic solvents, including acetone, methyl ethyl ketone, and methylene chloride[3].
The primary route to synthesizing ethyl 2-cyano-3-ethoxyacrylate and its derivatives is the Knoevenagel condensation. This reliable reaction involves the condensation of an active methylene compound, such as ethyl cyanoacetate, with an aldehyde or a related carbonyl compound, catalyzed by a weak base[4][5].
Experimental Protocol: Synthesis of Ethyl 2-cyano-3-ethoxyacrylate
This protocol describes a robust method for the synthesis of the title compound.
Materials:
Ethyl cyanoacetate
Triethyl orthoformate
Acetic anhydride
Ethanol
Procedure:
To a reaction vessel equipped with a reflux condenser and magnetic stirrer, add ethyl cyanoacetate, triethyl orthoformate, and acetic anhydride in equimolar amounts.
Heat the mixture to 140 °C with continuous stirring and maintain reflux for 4 hours.
After the reaction is complete, perform distillation under reduced pressure to remove volatile components.
Cool the reaction mixture, which should result in the crystallization of the product.
Filter the crystals and wash them with a small amount of cold ethanol.
Dry the purified crystals to obtain ethyl 2-cyano-3-ethoxyacrylate.
Causality: Acetic anhydride acts as a dehydrating agent, driving the reaction towards the formation of the enol ether, which then reacts with ethyl cyanoacetate. The use of a weak base catalyst, such as piperidine or triethylamine in related syntheses, facilitates the deprotonation of the active methylene group in ethyl cyanoacetate, initiating the condensation[4][5].
Key Bioactive Derivatives: Case Studies in Drug Discovery
The 2-cyano-3-ethoxyacrylic acid scaffold has given rise to a multitude of derivatives with significant biological activities. Here, we focus on two exemplary compounds that highlight the therapeutic potential of this chemical class.
(E)-2-Cyano-N,3-diphenylacrylamide: A Promising Anti-inflammatory Agent
(E)-2-Cyano-N,3-diphenylacrylamide (JMPR-01) is a derivative that has demonstrated notable anti-inflammatory properties in both in vitro and in vivo models[6]. Its development was based on bioisosteric modifications of a hybrid molecule derived from the known anti-inflammatory drugs indomethacin and paracetamol[6].
Synthesis: This derivative is synthesized via a Knoevenagel condensation between 2-cyano-N-phenylacetamide and benzaldehyde[6].
Experimental Protocol: Synthesis of (E)-2-Cyano-N,3-diphenylacrylamide
Materials:
2-Cyano-N-phenylacetamide
Benzaldehyde
Toluene
Triethylamine
Ethanol
Distilled water
Procedure:
In a round-bottom flask, combine equimolar amounts (1 mmol) of 2-cyano-N-phenylacetamide and benzaldehyde in 10 mL of toluene.
Add 5-10 drops of triethylamine as a catalyst.
Heat the reaction mixture to 105-110 °C under magnetic stirring for 24 hours. Monitor the reaction progress using thin-layer chromatography (TLC).
Upon completion, filter the reaction mixture and wash the collected crystals with ice-cold distilled water.
Recrystallize the crude product from an ethanol-water (1:1) mixture to yield pure (E)-2-cyano-N,3-diphenylacrylamide[6].
Biological Properties and Mechanism of Action:
(E)-2-Cyano-N,3-diphenylacrylamide has been shown to significantly reduce the production of key inflammatory mediators. In vitro studies using macrophage cell cultures demonstrated a reduction in nitrite (a stable product of nitric oxide) and the pro-inflammatory cytokines IL-1β and TNF-α[6].
The anti-inflammatory effects were further confirmed in vivo using the Complete Freund's Adjuvant (CFA)-induced paw edema model in rodents. Administration of the compound led to a significant reduction in paw swelling, comparable to the potent corticosteroid dexamethasone[6].
The proposed mechanism of action involves the inhibition of enzymes such as inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), which are crucial in the inflammatory cascade[6]. The α,β-unsaturated system in the molecule can act as a Michael acceptor, potentially interacting with cysteine residues in key signaling proteins involved in inflammation[6].
Experimental Protocol: CFA-Induced Paw Edema in Rats
This protocol outlines a standard method for evaluating the in vivo anti-inflammatory activity of test compounds[3].
Materials:
Complete Freund's Adjuvant (CFA)
Test compound (e.g., (E)-2-Cyano-N,3-diphenylacrylamide)
Vehicle (e.g., 3% Pulvis Gummi Arabicum)
Plethysmometer
Male Wistar rats (or other suitable strain)
Procedure:
Acclimatize the animals to the laboratory conditions for at least one week before the experiment.
On the day of the experiment, measure the initial paw volume of each rat using a plethysmometer.
Administer the test compound or vehicle orally or via intraperitoneal injection.
After a set pre-treatment time (e.g., 30-60 minutes), induce inflammation by injecting a small volume (e.g., 0.1 mL) of CFA into the sub-plantar surface of one hind paw. The contralateral paw can be injected with saline as a control[7].
Measure the paw volume at regular intervals (e.g., 2, 4, 6, and 24 hours) after the CFA injection.
Calculate the percentage of edema inhibition for the treated groups compared to the vehicle control group. A significant decrease in paw volume indicates anti-inflammatory activity[3].
2-Cyano-3,12-dioxoolean-1,9-dien-28-oic Acid (CDDO): A Potent Anti-inflammatory and Anticancer Agent
CDDO is a synthetic triterpenoid derivative that incorporates the 2-cyano-α,β-unsaturated carbonyl system. It is an exceptionally potent inhibitor of nitric oxide production in macrophages, with an IC₅₀ value of 0.4 nM, making it approximately 400 times more potent than its precursor compounds[8].
Synthesis Overview: The synthesis of CDDO is a multi-step process starting from the natural product oleanolic acid[9]. The 11-step synthesis involves a series of oxidations, reductions, and functional group manipulations to introduce the dienone system in ring A and the cyano group at the C-2 position[9].
Biological Properties and Mechanism of Action:
CDDO's potent anti-inflammatory activity stems from its ability to inhibit the induction of iNOS by interferon-gamma in macrophages[8]. Beyond its anti-inflammatory effects, CDDO exhibits significant anticancer properties. It has been shown to induce apoptosis in various cancer cell lines, including colon cancer and lymphoma[2][4].
One of the key mechanisms underlying its anticancer activity is the disruption of microtubule polymerization. CDDO binds to tubulin with a dissociation constant of approximately 7 µM, leading to cell cycle arrest and apoptosis[4]. Additionally, CDDO and its derivatives can induce both peroxisome proliferator-activated receptor gamma (PPARγ)-dependent and -independent responses in cancer cells, contributing to their growth inhibition and pro-apoptotic effects[2].
Experimental Protocol: In Vitro Nitric Oxide Inhibition Assay
This protocol is used to assess the ability of a compound to inhibit nitric oxide production in stimulated macrophages[1][10].
Materials:
RAW 264.7 macrophage cell line
Lipopolysaccharide (LPS) or Interferon-gamma (IFN-γ)
Cell culture medium (e.g., DMEM)
Fetal Bovine Serum (FBS)
Griess Reagent (contains sulfanilamide and N-(1-naphthyl)ethylenediamine)
Sodium nitrite (for standard curve)
96-well plates
Procedure:
Seed RAW 264.7 cells in a 96-well plate at an appropriate density and allow them to adhere overnight.
Pre-treat the cells with various concentrations of the test compound (e.g., CDDO) for a specified time (e.g., 1-2 hours).
Stimulate the cells with an inflammatory agent such as LPS (e.g., 1 µg/mL) or IFN-γ (e.g., 4 ng/mL) to induce nitric oxide production[8].
Incubate the cells for a further 24-48 hours.
After incubation, collect the cell culture supernatant.
To 50 µL of the supernatant in a new 96-well plate, add 50 µL of Griess Reagent and incubate at room temperature for 15 minutes.
Measure the absorbance at 540 nm using a microplate reader.
Quantify the nitrite concentration using a standard curve prepared with sodium nitrite. A reduction in nitrite concentration in the presence of the test compound indicates inhibition of nitric oxide production[10].
Structure-Activity Relationships (SAR)
The biological activity of 2-cyanoacrylic acid derivatives is highly dependent on their structural features. The electron-withdrawing nature of the cyano group is crucial for the Michael acceptor reactivity, which is often implicated in their mechanism of action[6].
Studies on various derivatives have shown that modifications at the 3-position (R1) with different aromatic or heterocyclic rings can significantly impact potency and selectivity towards specific biological targets. The nature of the group at the carboxyl end (R3), whether it is an ester, amide, or free acid, also plays a critical role in the pharmacokinetic and pharmacodynamic properties of the molecule. For instance, the amide group in (E)-2-cyano-N,3-diphenylacrylamide is a key feature of its design[6].
Conclusion and Future Perspectives
2-Cyano-3-ethoxyacrylic acid and its derivatives represent a rich and promising area of research in drug discovery. The versatility of the Knoevenagel condensation allows for the facile synthesis of a diverse library of compounds. The inherent reactivity of the 2-cyanoacrylate scaffold provides a foundation for the design of potent inhibitors of various enzymes and signaling pathways involved in inflammation and cancer. The examples of (E)-2-cyano-N,3-diphenylacrylamide and CDDO underscore the significant therapeutic potential that can be unlocked from this core structure. Future research in this area will likely focus on the synthesis of novel derivatives with improved potency, selectivity, and pharmacokinetic profiles, as well as further elucidation of their mechanisms of action to guide the development of the next generation of anti-inflammatory and anticancer agents.
References
The Compound (E)-2-Cyano-N,3-diphenylacrylamide (JMPR-01): A Potential Drug for Treatment of Inflammatory Diseases. MDPI. Available at: [Link]
2-cyano-3,12-dioxooleana-1,9(11)-diene-28-oic acid disrupts microtubule polymerization: a possible mechanism contributing to apoptosis. PubMed. Available at: [Link]
Synthesis and biological activity of 2-cyanoacrylamide derivatives tethered to imidazopyridine as TAK1 inhibitors. PubMed. Available at: [Link]
Ethyl 2-cyano-3-ethoxyacrylate | C8H11NO3. PubChem. Available at: [Link]
2-Cyano-3,12-dioxoolean-1,9-dien-28-oic acid and related compounds inhibit growth of colon cancer cells through peroxisome proliferator-activated receptor gamma-dependent and -independent pathways. PubMed. Available at: [Link]
The Compound (E)-2-Cyano-N,3-diphenylacrylamide (JMPR-01): A Potential Drug for Treatment of Inflammatory Diseases. MDPI. Available at: [Link]
Phase I Study of the Synthetic Triterpenoid, 2-Cyano-3, 12-Dioxoolean-1, 9-Dien-28-Oic Acid (CDDO), in Advanced Solid Tumors. ResearchGate. Available at: [Link]
Design and synthesis of 2-cyano-3,12-dioxoolean-1,9-dien-28-oic acid, a novel and highly active inhibitor of nitric oxide production in mouse macrophages. PubMed. Available at: [Link]
Quantitative structure activity relationships studies of non-steroidal anti-inflammatory drugs: A review. ScienceDirect. Available at: [Link]
Structure‐Activity Relationship of the novel bis‐cyanoacrylamide derivatives. ResearchGate. Available at: [Link]
Design and synthesis of 2-cyano-3,12-dioxoolean-1,9-dien-28-oic acid, a novel and highly active inhibitor of nitric oxide production in mouse macrophages. Academia.edu. Available at: [Link]
Structure‐activity relationships of synthetic derivatives. The activity implies the inhibitory activity of COX‐2. ResearchGate. Available at: [Link]
Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for the Discovery and Development of Phytopharmaceuticals. MDPI. Available at: [Link]
Structure-activity Relationships in a Series of Anti-Inflammatory N-arylanthranilic Acids. PubMed. Available at: [Link]
Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L. PubMed Central. Available at: [Link]
A Novel Synthetic Oleanane Triterpenoid, 2-Cyano-3,12-dioxoolean-1,9-dien-28-oic Acid, with Potent Differentiating, Antiproliferative, and Anti-Inflammatory Activity. Cancer Research. Available at: [Link]
A Novel Synthetic Oleanolic Acid Derivative Inhibits Glioma Cell Proliferation by Regulating Cell Cycle G2/M Arrest. MDPI. Available at: [Link]
Design and synthesis of 2-cyano-3,12-dioxoolean-1,9-dien-28-oic acid, a novel and highly active inhibitor of nitric oxide production in mouse macrophages. Academia.edu. Available at: [Link]
Structure-activity relationship of anticancer drug candidate quinones. PubMed. Available at: [Link]
Piperidine-catalyzed synthesis of (E)-2-cyanoacrylamides: crystallographic, antiproliferative, and docking studies. RSC Publishing. Available at: [Link]
A Facile Sodium Ethoxide Mediated Knoevenagel Condensation for Production of Ethyl(E)-2-Cyano-3-Substituted Aryl/Alkyl Acrylates. ResearchGate. Available at: [Link]
Cytotoxicity testing of cyanoacrylates using direct contact assay on cell cultures. PubMed. Available at: [Link]
Assessing nanotoxicity in cells in vitro. PubMed Central. Available at: [Link]
CN105753737A - Preparation of (E)-N, N-diethyl-2-cyano-3-(3,4-dihydroxyl-5-nitrophenyl) acrylamide. Google Patents.
Carrageenan induced Paw Edema Model. Creative Biolabs. Available at: [Link]
Design, Synthesis, and Biological Activities of Novel 2-Cyanoacrylate Compounds Containing Substituted Pyrazolyl or 1,2,3-Triazolyl Moiety. National Institutes of Health. Available at: [Link]
Protocol for the synthesis of 2-Cyano-3-ethoxyacrylic acid in lab
An Application Note for the Laboratory Synthesis of 2-Cyano-3-ethoxyacrylic acid Introduction: The Significance of the Cyanoacrylic Acid Scaffold 2-Cyano-3-ethoxyacrylic acid belongs to the versatile class of cyanoacryla...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note for the Laboratory Synthesis of 2-Cyano-3-ethoxyacrylic acid
Introduction: The Significance of the Cyanoacrylic Acid Scaffold
2-Cyano-3-ethoxyacrylic acid belongs to the versatile class of cyanoacrylates, which are recognized as crucial intermediates and pharmacophores in modern drug discovery.[1] The α,β-unsaturated system, coupled with the electron-withdrawing cyano and carboxyl groups, makes this scaffold highly reactive and capable of participating in various chemical transformations. Molecules incorporating the cyanoacrylic acid moiety have demonstrated a wide spectrum of biological activities, serving as building blocks for compounds with potential anti-inflammatory, anticancer, and anti-infective properties.[2][3][4] The development of robust and reliable synthetic protocols for derivatives like 2-Cyano-3-ethoxyacrylic acid is therefore of significant interest to researchers in medicinal chemistry and pharmaceutical development, enabling the exploration of new chemical space for therapeutic agents.[4]
This guide provides a comprehensive, two-step protocol for the laboratory-scale synthesis of 2-Cyano-3-ethoxyacrylic acid. The methodology is grounded in established organic chemistry principles, beginning with a Knoevenagel condensation to form an ester intermediate, followed by its saponification to yield the target acid.
Reaction Pathway and Mechanistic Overview
The synthesis proceeds in two distinct stages:
Step 1: Knoevenagel Condensation. The synthesis initiates with the condensation of ethyl cyanoacetate and triethyl orthoformate. This reaction is typically facilitated by acetic anhydride, which acts as both a solvent and a dehydrating agent, driving the reaction towards the formation of the intermediate, ethyl 2-cyano-3-ethoxyacrylate. The Knoevenagel condensation is a cornerstone of carbon-carbon bond formation, involving the reaction of an active methylene compound (ethyl cyanoacetate) with a carbonyl equivalent (in this case, derived from triethyl orthoformate).[2][5]
Step 2: Saponification (Ester Hydrolysis). The crude ethyl 2-cyano-3-ethoxyacrylate intermediate is then hydrolyzed under basic conditions, typically using an aqueous solution of sodium hydroxide.[6] This saponification reaction cleaves the ester bond, forming the sodium salt of the carboxylic acid. Subsequent acidification protonates the carboxylate, precipitating the final product, 2-Cyano-3-ethoxyacrylic acid.
The overall synthetic workflow is depicted below.
Caption: Overall workflow for the synthesis of 2-Cyano-3-ethoxyacrylic acid.
Part A: Synthesis of Ethyl 2-cyano-3-ethoxyacrylate (Intermediate)
Reaction Setup: Assemble a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser. Ensure the setup is in a well-ventilated fume hood.
Charging Reagents: To the flask, add ethyl cyanoacetate (11.3 g, 0.1 mol), triethyl orthoformate (17.8 g, 0.12 mol), and acetic anhydride (20.4 g, 0.2 mol).
Reaction Conditions: Heat the mixture to reflux (approximately 120-140°C) with continuous stirring. Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 4-6 hours.
Isolation of Crude Intermediate: After the reaction is complete, allow the mixture to cool to room temperature. Remove the excess acetic anhydride and other volatile components under reduced pressure using a rotary evaporator. The resulting residue is the crude ethyl 2-cyano-3-ethoxyacrylate, which can be used directly in the next step without further purification.
Part B: Hydrolysis to 2-Cyano-3-ethoxyacrylic acid
Saponification: To the round-bottom flask containing the crude intermediate, add a solution of sodium hydroxide (8.0 g, 0.2 mol) in 100 mL of deionized water.
Reaction Conditions: Re-attach the reflux condenser and heat the mixture to reflux for 2-4 hours.[6] The oil should gradually dissolve as the saponification proceeds.
Cooling and Filtration: After the reflux period, cool the reaction mixture in an ice bath. If any unreacted starting material or non-acidic impurities are present as a solid or oil, filter the cold solution to remove them.
Acidification: While stirring the cold filtrate, slowly add concentrated hydrochloric acid (e.g., 6M) dropwise until the solution becomes strongly acidic (pH 1-2, check with pH paper). A precipitate of 2-Cyano-3-ethoxyacrylic acid will form.
Product Isolation: Collect the solid product by vacuum filtration using a Büchner funnel.[9] Wash the filter cake thoroughly with cold deionized water to remove any inorganic salts.
Drying: Dry the product, preferably in a vacuum oven at a low temperature (e.g., 40-50°C), until a constant weight is achieved.
Part C: Purification (Recrystallization)
Solvent Selection: For higher purity, the crude, dry product can be recrystallized. Ethanol or an ethanol-water mixture is a suitable solvent system.
Procedure: Dissolve the crude acid in a minimum amount of hot ethanol. If necessary, add hot water dropwise until turbidity persists, then clarify with a few drops of hot ethanol. Allow the solution to cool slowly to room temperature and then in an ice bath to maximize crystal formation.
Final Collection: Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry thoroughly under vacuum.
Safety and Handling Precautions
General: All manipulations should be performed in a properly functioning chemical fume hood.[10] Personal protective equipment (PPE), including safety goggles, a lab coat, and appropriate chemical-resistant gloves, must be worn at all times.[7]
Reagent-Specific Hazards:
Triethyl Orthoformate: Is a flammable liquid.[11] Keep away from heat, sparks, and open flames.[8] Ensure the reaction apparatus is properly grounded to prevent static discharge.
Ethyl Cyanoacetate: Is toxic if ingested or absorbed through the skin and is a skin and eye irritant.[7] Avoid contact and inhalation.
Acetic Anhydride & Hydrochloric Acid: Are corrosive and can cause severe burns. Handle with extreme care.
Waste Disposal: All chemical waste must be disposed of in accordance with local environmental regulations.
Characterization
The identity and purity of the synthesized 2-Cyano-3-ethoxyacrylic acid should be confirmed using standard analytical techniques:
Melting Point: Compare the observed melting point with the literature value.
Spectroscopy:
¹H NMR: To confirm the proton environment of the ethoxy group and the vinylic proton.
¹³C NMR: To identify all unique carbon atoms.
FTIR: To verify the presence of key functional groups (C≡N, C=O of the carboxylic acid, C=C, and O-H).
References
Organic Syntheses. α-CYANO-β-PHENYLACRYLIC ACID. Available from: [Link]
Google Patents. US5703267A - Process for producing 2-cyanoacrylic acid.
Google Patents. WO1996038409A1 - Process for producing 2-cyano-3,3-diary acrylic acid esters.
MDPI. The Compound (E)-2-Cyano-N,3-diphenylacrylamide (JMPR-01): A Potential Drug for Treatment of Inflammatory Diseases. Available from: [Link]
ResearchGate. A Facile Sodium Ethoxide Mediated Knoevenagel Condensation for Production of Ethyl(E)-2-Cyano-3-Substituted Aryl/Alkyl Acrylates. Available from: [Link]
SciELO México. Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity. Available from: [Link]
PubMed Central. Anti-infective Activity of 2-Cyano-3-Acrylamide Inhibitors with Improved Drug-Like Properties against Two Intracellular Pathogens. Available from: [Link]
ResearchGate. Optimization of the Knoevenagel synthesis of (E)-2-cyano-3- arylacrylamide 3a. Available from: [Link]
MDPI. Synthesis and Structure Determination of 2-Cyano-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide. Available from: [Link]
ResearchGate. How to remove impurities in 1H-NMR of cyano acrylic acid derivatives?. Available from: [Link]
NJ.gov. Common Name: ETHYL CYANOACETATE HAZARD SUMMARY. Available from: [Link]
MDPI. Nanoparticles as Drug Delivery Systems: A Review of the Implication of Nanoparticles' Physicochemical Properties on Responses in Biological Systems. Available from: [Link]
SciELO. Article - The Versatility of Cyanoacetic Acid: Catalyst in Biginelli Reaction, Reagent in Knoevenagel Condensation and its Larvicidal Potential. Available from: [Link]
Application Notes: 2-Cyano-3-ethoxyacrylic Acid and its Ethyl Ester as Versatile Building Blocks in Organic Synthesis
For Researchers, Scientists, and Drug Development Professionals Introduction 2-Cyano-3-ethoxyacrylic acid and its corresponding ethyl ester, ethyl 2-cyano-3-ethoxyacrylate, are highly functionalized C3 synthons of signif...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
2-Cyano-3-ethoxyacrylic acid and its corresponding ethyl ester, ethyl 2-cyano-3-ethoxyacrylate, are highly functionalized C3 synthons of significant value in organic synthesis. Their unique molecular architecture, featuring a conjugated system with an electron-withdrawing cyano group, a carboxylic acid or ester, and a reactive ethoxy leaving group, makes them exceptionally versatile precursors for a wide array of complex molecules, particularly heterocyclic compounds.[1] While the ethyl ester is more commonly employed due to its stability and commercial availability, the acid provides an alternative pathway for specific transformations. This guide details the core reactivity, key applications, and field-proven protocols for utilizing these powerful building blocks.
Physicochemical Properties and Reactivity Profile
The reactivity of these molecules is dominated by the electrophilic nature of the double bond, which is activated by both the cyano and carbonyl groups. The ethoxy group serves as an excellent leaving group upon nucleophilic attack at the β-position.
The core reactivity stems from a classic Michael addition-elimination sequence. A nucleophile (Nu⁻) attacks the electron-deficient β-carbon, leading to the elimination of the ethoxide, thus forming a substituted 2-cyanoacrylate. This intermediate is primed for subsequent intramolecular cyclization reactions.
Caption: General reactivity of the 2-cyano-3-ethoxyacrylate system.
Core Application: Synthesis of Heterocyclic Scaffolds
The primary utility of these building blocks is in the construction of nitrogen-containing heterocycles, which are prevalent motifs in pharmaceuticals and agrochemicals.[6][7]
Application I: Synthesis of Substituted Pyrimidines
Substituted pyrimidines are a cornerstone of medicinal chemistry. Ethyl 2-cyano-3-ethoxyacrylate reacts readily with binucleophiles like amidines or guanidines to form the pyrimidine core in a single, efficient step. This reaction proceeds via an initial nucleophilic attack by one of the amidine nitrogens, followed by elimination of ethanol and subsequent intramolecular cyclization.
Mechanism Outline:
Michael Addition: The terminal nitrogen of the amidine attacks the β-carbon of the acrylate.
Elimination: The ethoxy group is eliminated, forming a new C-N bond.
Cyclization: The second nitrogen of the amidine attacks the cyano group.
Tautomerization: The resulting imine tautomerizes to the stable aromatic pyrimidine ring.
Caption: Workflow for pyrimidine synthesis.
Protocol: Synthesis of 2-Amino-5-cyano-4-hydroxypyrimidine
This protocol describes a typical condensation reaction using guanidine.
Reagent Preparation: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve guanidine hydrochloride (1.0 eq) in ethanol. To this solution, add a solution of sodium ethoxide (1.1 eq) in ethanol. Stir for 15 minutes at room temperature.
Reaction Initiation: Add ethyl 2-cyano-3-ethoxyacrylate (1.0 eq) to the reaction mixture.
Reflux: Heat the mixture to reflux (approx. 78 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Causality Note: Refluxing provides the necessary activation energy for the cyclization step. Sodium ethoxide acts as a base to both deprotonate the guanidinium salt and catalyze the reaction.[8]
Work-up: After completion, cool the reaction mixture to room temperature. A precipitate will form.
Isolation: Filter the solid precipitate and wash with cold ethanol to remove unreacted starting materials and soluble byproducts.
Purification: Recrystallize the crude product from a suitable solvent system (e.g., water/ethanol mixture) to yield the pure aminopyrimidine derivative.
Application II: Synthesis of Substituted Pyridines
The synthesis of highly substituted pyridines, particularly pyridones and aminopyridines, is another key application.[6] The Gould-Jacobs reaction provides a classic route where an aniline derivative reacts with ethyl 2-cyano-3-ethoxyacrylate, followed by thermal cyclization.
Protocol: Synthesis of a 4-Hydroxyquinoline-3-carbonitrile Derivative
Condensation: Mix the desired aniline (1.0 eq) with ethyl 2-cyano-3-ethoxyacrylate (1.05 eq) without a solvent. Heat the mixture at 100-120 °C for 1-2 hours. Ethanol is evolved during this step.
Expertise Note: Running this initial condensation neat (without solvent) at elevated temperature drives the reaction forward by removing the ethanol byproduct.
Cyclization: The resulting intermediate, an N-aryl-2-cyano-3-ethoxyacrylate, is then added portion-wise to a high-boiling point solvent like Dowtherm A or diphenyl ether pre-heated to 240-250 °C.
Reaction Completion: Maintain the high temperature for 15-30 minutes until the cyclization is complete (monitored by TLC).
Isolation: Cool the mixture and dilute with a hydrocarbon solvent (e.g., hexane) to precipitate the quinoline product. Filter the solid and wash thoroughly.
Purification: The crude product can be purified by recrystallization or column chromatography.
Application III: Synthesis of Pyrazole Derivatives
Pyrazole scaffolds are important in drug discovery. The reaction of ethyl 2-cyano-3-ethoxyacrylate with hydrazine or its derivatives provides a direct and efficient route to 5-aminopyrazole-4-carboxylates.
Mechanism Outline:
Initial Attack: The more nucleophilic nitrogen of hydrazine attacks the β-carbon of the acrylate, leading to the elimination of ethanol.
Cyclization: The second nitrogen atom of the hydrazine moiety then attacks the electrophilic carbon of the nitrile group.
Tautomerization: The resulting intermediate tautomerizes to form the stable 5-aminopyrazole ring system.
Protocol: Synthesis of Ethyl 5-amino-1H-pyrazole-4-carboxylate
Reaction Setup: Dissolve ethyl 2-cyano-3-ethoxyacrylate (1.0 eq) in a suitable solvent such as ethanol or isopropanol in a round-bottom flask.
Addition of Hydrazine: Add hydrazine hydrate (1.1 eq) dropwise to the solution at room temperature. The reaction is often exothermic.
Trustworthiness Note: Careful, dropwise addition is crucial to control the exotherm and prevent side reactions.
Reaction: Stir the mixture at room temperature for 2-4 hours. A precipitate usually forms as the reaction progresses.
Isolation: Collect the solid product by filtration. Wash the filter cake with a small amount of cold ethanol.
Purification: The product is often of high purity, but can be recrystallized from ethanol if necessary.
Safety and Handling
2-Cyano-3-ethoxyacrylic acid and its esters should be handled with care in a well-ventilated fume hood.[3] They are classified as irritants to the eyes, respiratory system, and skin.[2][9] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn. Cyanoacrylates can polymerize rapidly, sometimes exothermically, in the presence of bases or water.[10]
Conclusion
2-Cyano-3-ethoxyacrylic acid and, more prominently, its ethyl ester are powerful and versatile reagents for the synthesis of complex organic molecules. Their predictable reactivity and ability to participate in cascade reactions make them indispensable tools for constructing a diverse range of nitrogen-containing heterocyclic systems relevant to the pharmaceutical and agrochemical industries. The protocols outlined herein provide a robust foundation for researchers to leverage these building blocks in their synthetic endeavors.
References
Synthesis and Herbicidal Activity of 2-Cyano-3-substituted-pyridinemethylaminoacrylates . American Chemical Society. Available at: [Link]
Ethyl 2-cyano-3-ethoxyacrylate . ChemBK. Available at: [Link]
One-pot, three-component synthesis of highly substituted pyridines and 1,4-dihydropyridines by using nanocrystalline magnesium oxide . Journal of Chemical Sciences. Available at: [Link]
Synthesis of 2-cyanoacrylates containing pyridinyl moiety under ultrasound irradiation . ResearchGate. Available at: [Link]
Synthesis and Herbicidal Activity of Novel Cyanoacrylates Containing Substituted Pyridyl Moiety . ResearchGate. Available at: [Link]
Synthesis of Substituted 2,6-Dicyanoanilines and Related Compounds. A Review . Taylor & Francis Online. Available at: [Link]
2-Cyano-3-ethoxyacrylic acid . PubChem, National Institutes of Health. Available at: [Link]
The cyano group in the synthesis of heterocycles . Química Organica.org. Available at: [Link]
2-cyano-3-ethoxyacrylic acid (C6H7NO3) . PubChemLite. Available at: [Link]
2-Cyano-3-cyclohexyl-acrylic acid . PubChem, National Institutes of Health. Available at: [Link]
Reaction of ethyl 2-cyano-3,3-bis(methylthio)acrylate with amidrazones; synthesis of new mercapto pyrazoles and NMR investigation . ResearchGate. Available at: [Link]
Amidines and a method of manufacturing the same. Google Patents.
(E)-2-Cyano-3-(5-piperidin-1-yl-2,2-bithien-5-yl)acrylic Acid: A Fluorescent Probe for Detecting Prefibrillar Oligomers . ResearchGate. Available at: [Link]
Ethyl 2-cyano-3-ethoxyacrylate . PubChem, National Institutes of Health. Available at: [Link]
Preparation and Identification of some heterocyclic compounds from cyano compounds . Tikrit Journal of Pure Science. Available at: [Link]
Cyanoacetamide Derivatives as Synthons in Heterocyclic Synthesis . TÜBİTAK Academic Journals. Available at: [Link]
Cyanoacrylate Chemistry and Polymerization Mechanisms . Progress in Chemical and Biochemical Research. Available at: [Link]
Amidines: their synthesis, reactivity, and applications in heterocycle synthesis . Semantic Scholar. Available at: [Link]
Design and synthesis of 2-cyano-3,12-dioxoolean-1,9-dien-28-oic acid, a novel and highly active inhibitor of nitric oxide production in mouse macrophages . PubMed. Available at: [Link]
Pressure-Induced Amidine Formation via Side-Chain Polymerization in a Charge-Transfer Cocrystal . ChemRxiv. Available at: [Link]
Amidine Syntheses from Classic to Contemporary for Medicinal Lead Compounds and Natural Products . ResearchGate. Available at: [Link]
The Reaction of Cyanoacetylhydrazine with ω-Bromo(4-methyl)acetophenone: Synthesis of Heterocyclic Derivatives with Antitumor Activity . PMC, National Institutes of Health. Available at: [Link]
Ethyl cyanoacrylate . PubChem, National Institutes of Health. Available at: [Link]
The Versatility of 2-Cyano-3-ethoxyacrylic Acid in Medicinal Chemistry: A Guide to Synthesis and Application
In the landscape of modern drug discovery and development, the strategic use of versatile chemical intermediates is paramount. Among these, 2-cyano-3-ethoxyacrylic acid and its derivatives, particularly ethyl 2-cyano-3-e...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of modern drug discovery and development, the strategic use of versatile chemical intermediates is paramount. Among these, 2-cyano-3-ethoxyacrylic acid and its derivatives, particularly ethyl 2-cyano-3-ethoxyacrylate, have emerged as powerful building blocks for the synthesis of a wide array of medicinally important compounds. Their unique combination of functional groups—a cyano group, an acrylate system, and an ethoxy leaving group—provides a rich platform for constructing complex molecular architectures, most notably heterocyclic scaffolds that form the core of numerous therapeutic agents.
This comprehensive guide, designed for researchers, scientists, and drug development professionals, delves into the diverse applications of 2-cyano-3-ethoxyacrylic acid in medicinal chemistry. We will explore its pivotal role in the synthesis of key pharmaceuticals, providing detailed, field-proven protocols and elucidating the chemical principles that underpin these transformations.
Core Principles: The Chemical Reactivity of 2-Cyano-3-ethoxyacrylic Acid Derivatives
The synthetic utility of ethyl 2-cyano-3-ethoxyacrylate stems from its electrophilic and nucleophilic potential. The electron-withdrawing nature of the cyano and ester groups renders the β-carbon of the acrylate susceptible to nucleophilic attack. Furthermore, the ethoxy group at the β-position is an excellent leaving group, facilitating substitution reactions. The active methylene group in the parent ethyl cyanoacetate is readily deprotonated to form a potent nucleophile, which is central to the Knoevenagel condensation, a key reaction for the formation of α,β-unsaturated systems.
This inherent reactivity allows for a variety of subsequent transformations, most notably cyclization reactions with binucleophiles to form a diverse range of heterocyclic systems. This guide will focus on two prominent classes of pharmaceuticals synthesized from this versatile intermediate: the immunomodulatory drug Teriflunomide and various substituted pyrimidine and pyridine derivatives with therapeutic potential.
Application Spotlight 1: Synthesis of Teriflunomide, an Immunomodulatory Agent
Teriflunomide, the active metabolite of leflunomide, is an immunomodulatory agent used in the treatment of relapsing-remitting multiple sclerosis.[1] Its mechanism of action involves the inhibition of the mitochondrial enzyme dihydroorotate dehydrogenase (DHODH), which is crucial for de novo pyrimidine synthesis in rapidly proliferating lymphocytes.[1][2] The synthesis of Teriflunomide can be efficiently achieved from precursors derived from 2-cyano-3-ethoxyacrylic acid chemistry.
Synthetic Pathway Overview
One common and efficient synthetic route to Teriflunomide involves the initial preparation of 2-cyano-N-(4-(trifluoromethyl)phenyl)acetamide, which is then acylated to yield the final product. This pathway highlights the utility of the cyanoacetamide scaffold as a key intermediate.
Application Notes and Protocols: 2-Cyano-3-ethoxyacrylic Acid as a Versatile Synthon for Heterocyclic Chemistry
Abstract: This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the application of 2-cyano-3-ethoxyacrylic acid and its derivatives, particularly ethyl...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract: This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the application of 2-cyano-3-ethoxyacrylic acid and its derivatives, particularly ethyl 2-cyano-3-ethoxyacrylate, in the synthesis of diverse and medicinally relevant heterocyclic compounds. We will explore the underlying reaction mechanisms, provide field-proven experimental protocols for the synthesis of pyridones, pyrimidines, and pyrazoles, and explain the chemical principles that establish this reagent as a cornerstone in modern synthetic chemistry.
Introduction: The Power of a Trifunctional Building Block
Heterocyclic compounds form the structural core of a vast number of pharmaceuticals, agrochemicals, and functional materials. Their synthesis often relies on the use of versatile building blocks that can efficiently introduce multiple functional groups and facilitate ring formation. Ethyl 2-cyano-3-ethoxyacrylate, a stable and commercially available derivative of 2-cyano-3-ethoxyacrylic acid, is an exemplary synthon in this regard.[1][2] Its structure incorporates three key reactive sites: an electrophilic double bond activated by two electron-withdrawing groups (cyano and ester), an excellent leaving group (ethoxy), and electrophilic cyano and ester carbons. This unique arrangement allows for a variety of cascade reactions with binucleophiles, making it a powerful tool for the one-pot synthesis of complex heterocycles like pyridines, pyrimidines, and pyrazoles.[3]
Physicochemical Properties and Reactivity Profile
Understanding the inherent properties of the reagent is fundamental to designing successful synthetic strategies. The ethyl ester, ethyl 2-cyano-3-ethoxyacrylate, is most commonly used due to its stability and favorable handling characteristics.
The reactivity is governed by the electron-deficient nature of the molecule. The C2 and C3 carbons of the acrylic backbone are highly electrophilic. The typical reaction pathway involves a nucleophilic attack at the C3 position (a Michael-type addition), followed by the elimination of the ethoxy group. The resulting intermediate is then perfectly primed for an intramolecular cyclization reaction.
General Reaction Mechanism with Binucleophiles
The versatility of ethyl 2-cyano-3-ethoxyacrylate stems from its predictable, stepwise reaction with various binucleophiles (a compound with two nucleophilic centers). This process can be visualized as a sequence of addition-elimination followed by cyclization.
Caption: General mechanism of heterocycle formation.
Synthesis of Key Heterocyclic Scaffolds
This section details the synthesis of three major classes of heterocycles, providing both the chemical rationale and actionable protocols.
Synthesis of 3-Cyano-2-pyridones
3-Cyano-2-pyridone derivatives are prevalent scaffolds in medicinal chemistry, known for their fluorescent properties and biological activities.[5] They are efficiently synthesized by reacting ethyl 2-cyano-3-ethoxyacrylate with compounds containing an active methylene group, such as ketones or other 1,3-dicarbonyl compounds, in the presence of a base. The active methylene compound provides the C5 and C6 atoms of the pyridone ring.
Causality Behind the Method: The reaction proceeds via a cascade mechanism. The base (e.g., piperidine or KOH) deprotonates the active methylene compound, creating a potent nucleophile. This carbanion attacks the C3 position of the acrylate. Subsequent elimination of ethanol and intramolecular cyclization involving the cyano group and the enolate oxygen, followed by tautomerization, yields the stable 2-pyridone ring.
This protocol is adapted from established multicomponent synthesis strategies for 2-pyridones.[6][7]
Materials:
Ethyl 2-cyano-3-ethoxyacrylate (1.0 mmol, 169 mg)
An appropriate ketone (e.g., Acetophenone, 1.0 mmol, 120 mg)
Malononitrile (1.0 mmol, 66 mg)
Ammonium acetate (8.0 mmol, 616 mg)
Ethanol (15 mL)
Equipment:
100 mL round-bottom flask
Reflux condenser
Magnetic stirrer with heating
Buchner funnel and filtration apparatus
Procedure:
To a 100 mL round-bottom flask, add the ketone (1.0 mmol), ethyl 2-cyano-3-ethoxyacrylate (1.0 mmol), malononitrile (1.0 mmol), and an excess of ammonium acetate (8.0 mmol).
Add 15 mL of absolute ethanol to the flask.
Attach the reflux condenser and heat the mixture to reflux (approx. 80°C) with vigorous stirring.
Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 4-6 hours.[5]
After completion, cool the reaction mixture to room temperature. A precipitate should form.
If necessary, cool the flask further in an ice bath to maximize precipitation.
Collect the solid product by vacuum filtration using a Buchner funnel.
Wash the precipitate with cold ethanol (2 x 10 mL) to remove unreacted starting materials and impurities.
Dry the product in a vacuum oven. The product can be further purified by recrystallization from a suitable solvent like an ethanol/DMF mixture.[7]
Caption: Experimental workflow for pyridone synthesis.
Synthesis of Pyrimidines
Pyrimidines are a critical class of N-heterocycles, forming the basis of nucleobases in DNA and RNA and appearing in numerous drugs.[8][9] They can be synthesized from ethyl 2-cyano-3-ethoxyacrylate by reaction with N-C-N binucleophiles such as amidines (e.g., guanidine, acetamidine) or urea.
Causality Behind the Method: The reaction follows the general mechanism. One nitrogen of the amidine attacks the C3 position of the acrylate. After elimination of ethanol, the second nitrogen of the amidine attacks the electrophilic carbon of the cyano group, leading to a Thorpe-Ziegler type cyclization to form the pyrimidine ring.[10][11]
Materials:
Ethyl 2-cyano-3-ethoxyacrylate (10 mmol, 1.69 g)
Guanidine hydrochloride (10 mmol, 0.96 g)
Sodium ethoxide (20 mmol, prepared from 0.46 g of sodium in 20 mL of ethanol)
Absolute ethanol (30 mL)
Equipment:
100 mL three-neck round-bottom flask
Reflux condenser
Dropping funnel
Magnetic stirrer with heating
Procedure:
Prepare a solution of sodium ethoxide by carefully dissolving sodium metal (20 mmol) in absolute ethanol (20 mL) under an inert atmosphere.
In the round-bottom flask, dissolve guanidine hydrochloride (10 mmol) in the prepared sodium ethoxide solution. Stir for 15 minutes to form free guanidine.
Dissolve ethyl 2-cyano-3-ethoxyacrylate (10 mmol) in 10 mL of absolute ethanol and add it dropwise to the guanidine solution at room temperature.
After the addition is complete, heat the mixture to reflux for 3 hours.
Cool the reaction mixture to room temperature and then neutralize it carefully with glacial acetic acid until pH ~7.
A precipitate will form. Cool the mixture in an ice bath for 30 minutes to complete precipitation.
Collect the solid product by vacuum filtration, wash with cold water and then a small amount of cold ethanol.
Dry the product to obtain the target pyrimidine.
Synthesis of Pyrazoles
Pyrazoles are five-membered aromatic heterocycles with two adjacent nitrogen atoms that exhibit a wide range of biological activities.[12][13] The reaction of ethyl 2-cyano-3-ethoxyacrylate with hydrazine or its derivatives provides a direct and efficient route to 3-amino-4-substituted-pyrazole derivatives.
Causality Behind the Method: Hydrazine acts as an N-N binucleophile. The more nucleophilic terminal nitrogen attacks the C3 position of the acrylate. Following the elimination of ethanol, the second nitrogen atom attacks the cyano group in an intramolecular fashion to yield the pyrazole ring system.[13]
Materials:
Ethyl 2-cyano-3-ethoxyacrylate (10 mmol, 1.69 g)
Hydrazine hydrate (12 mmol, ~0.6 mL of 80% solution)
Ethanol (25 mL)
Equipment:
50 mL round-bottom flask
Reflux condenser
Magnetic stirrer
Procedure:
Dissolve ethyl 2-cyano-3-ethoxyacrylate (10 mmol) in ethanol (25 mL) in the round-bottom flask.
Add hydrazine hydrate (12 mmol) to the solution at room temperature. The reaction is often exothermic.
Stir the mixture at room temperature for 1 hour, then heat to reflux for an additional 2 hours to ensure the reaction goes to completion.
Cool the reaction mixture. The product often crystallizes out of the solution upon cooling.
If crystallization does not occur, reduce the solvent volume under reduced pressure.
Collect the solid product by vacuum filtration and wash with a minimal amount of cold ethanol.
Dry the product under vacuum.
Summary and Outlook
2-Cyano-3-ethoxyacrylic acid and its ethyl ester are demonstrably powerful and versatile reagents in heterocyclic synthesis. Their trifunctional nature enables the rapid construction of complex and biologically relevant scaffolds such as pyridones, pyrimidines, and pyrazoles, often in a single synthetic step. The protocols outlined in this guide are robust and based on well-established chemical principles, providing a solid foundation for researchers in drug discovery and materials science to build upon. The continued exploration of this synthon in multicomponent reactions promises to yield even more novel and diverse heterocyclic structures in the future.
References
Chaudhry, F., Asif, N., Khan, M. N., Ribeiro, J., Ather, A. Q., Hina, S., Munawar, M. A., Nasrullah, M., Ain, Q. T., & Suhail, F. (2013). Synthesis of Pyrazoleacrylic Acids and Their Derivatives. Asian Journal of Chemistry, 25, 7879-7882. [Link]
Beilstein, J. (2019). Synthesis of 2-Cyanopyrimidines. Molbank, 2019(4), M1086. [Link]
Asian Publication Corporation. (2013). Synthesis of Pyrazoleacrylic Acids and Their Derivatives. Asian Journal of Chemistry. [Link]
El-Mekawy, R., et al. (2021). Synthesis and Characterization of New 3-Cyano-2-pyridone Derivatives as Fluorescent Scaffolds. Chemistry Proceedings. [Link]
Patel, R. (1998). Synthesis of 2-pyridones. University of Bristol. [Link]
Wang, B., et al. (2023). Design, Synthesis, and Biological Activities of Novel 2-Cyanoacrylate Compounds Containing Substituted Pyrazolyl or 1,2,3-Triazolyl Moiety. Molecules. [Link]
El-Hashash, M. A., et al. (2021). Synthesis of 3-cyano-2-pyridone derivative and its utility in the synthesis of some heterocyclic compounds with expecting antimicrobial activity. Journal of Heterocyclic Chemistry. [Link]
Almanza-Encarnación, I., et al. (2019). A Green Approach to the Production of 2-pyridone Derivatives Promoted by Infrared Irradiation. Journal of the Mexican Chemical Society. [Link]
Mahmood, A., et al. (2015). A Concise Review on the Synthesis of Pyrazole Heterocycles. Organic Chemistry: Current Research. [Link]
Abdel-Wahab, B. F., et al. (2022). Synthesis and Structure Determination of 2-Cyano-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide. Molbank. [Link]
Reddy, T. S., et al. (2022). Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions. RSC Advances. [Link]
Global Substance Registration System. ETHYL 2-CYANO-3-ETHOXYACRYLATE. [Link]
Kampe, K. (1982). 2‐Cyano‐3‐ethoxyacrylamides—Selective Synthons for the Synthesis of Heterocycles. Angewandte Chemie International Edition in English. [Link]
Kazemi, M., et al. (2017). Synthesis of Pyrano [2,3,d] Pyrimidines under green chemistry. Journal of Materials and Environmental Science. [Link]
Abdel-Aziz, H. A., et al. (2020). Ecofriendly synthesis of pyrano[2,3-d]pyrimidine derivatives and related heterocycles with anti-inflammatory activities. Archiv der Pharmazie. [Link]
Ghorab, M. M., et al. (2022). SYNTHESES OF HETEROCYCLIC DERIVATIVES AS POTENTIAL CYTOTOXIC COMPOUNDS EVALUATED TOWARD HEPATOCELLULAR AND CERVICAL CARCINOMA CELL LINES. European Chemical Bulletin. [Link]
Tolba, M. S., et al. (2022). Synthesis, reactions, and applications of pyrimidine derivatives. Current Chemistry Letters. [Link]
ResearchGate. (2021). Design synthesis, characterization, molecular docking and antimicrobial evaluation of novel heterocycles with acrylonitrile and anthracene moieties. [Link]
SciELO. (2021). Active Methylene Compound for the Knoevenagel Condensation and Organocatalyst for the Biginelli Reaction Versatile Applications of Cyanoacetic Acid in Organic Chemistry. [Link]
ResearchGate. Screening of various active methylene compounds for selection of best... [Link]
Honda, T., et al. (1997). Design and synthesis of 2-cyano-3,12-dioxoolean-1,9-dien-28-oic acid, a novel and highly active inhibitor of nitric oxide production in mouse macrophages. Bioorganic & Medicinal Chemistry Letters. [Link]
National Institutes of Health. (E)-2-Cyano-3-(2,3-dimethoxyphenyl)acrylic acid. [Link]
Ghorab, M. M., et al. (2012). The Reaction of Cyanoacetylhydrazine with ω-Bromo(4-methyl)acetophenone: Synthesis of Heterocyclic Derivatives with Antitumor Activity. Molecules. [Link]
Aly, A. A., et al. (2018). Amidines: their synthesis, reactivity, and applications in heterocycle synthesis. Arkivoc. [Link]
da Silva, A. C., et al. (2022). Mechanochemical Studies on Coupling of Hydrazines and Hydrazine Amides with Phenolic and Furanyl Aldehydes—Hydrazones with Antileishmanial and Antibacterial Activities. Molecules. [Link]
Application Note: Comprehensive Analytical Characterization of 2-Cyano-3-ethoxyacrylic acid
Abstract This document provides a detailed guide to the analytical methods for the comprehensive characterization of 2-Cyano-3-ethoxyacrylic acid (CEAA). As a key intermediate in various chemical syntheses, confirming th...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides a detailed guide to the analytical methods for the comprehensive characterization of 2-Cyano-3-ethoxyacrylic acid (CEAA). As a key intermediate in various chemical syntheses, confirming the identity, purity, and structural integrity of CEAA is critical for ensuring the quality and reliability of downstream applications. This application note outlines detailed protocols for chromatographic and spectroscopic techniques, including High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) Spectroscopy. The causality behind experimental choices is explained to provide researchers with a robust framework for method development and validation.
Introduction to 2-Cyano-3-ethoxyacrylic acid (CEAA)
2-Cyano-3-ethoxyacrylic acid, with the IUPAC name (E)-2-cyano-3-ethoxyprop-2-enoic acid, is a multifunctional organic compound.[1] Its structure incorporates a carboxylic acid, a nitrile group, and an enol ether, making it a versatile building block in organic synthesis. Given its potential use in the development of novel chemical entities, rigorous analytical characterization is paramount. This guide provides a multi-faceted analytical approach to ensure the unequivocal identification and purity assessment of CEAA.
Table 1: Physicochemical Properties of 2-Cyano-3-ethoxyacrylic acid [1][2]
Property
Value
Molecular Formula
C₆H₇NO₃
Molecular Weight
141.12 g/mol
CAS Number
71648-24-3
IUPAC Name
(E)-2-cyano-3-ethoxyprop-2-enoic acid
SMILES
CCO/C=C(\C#N)/C(=O)O
InChI Key
AVAQZFUVMGMHSC-SNAWJCMRSA-N
Appearance
Solid (predicted)
Storage Temperature
2-8°C
Integrated Analytical Workflow
Caption: Integrated workflow for the characterization of CEAA.
Chromatographic Analysis for Purity Determination
Chromatographic methods are essential for separating CEAA from potential impurities, such as starting materials, by-products, or degradation products.
High-Performance Liquid Chromatography (HPLC)
Reverse-phase HPLC is the primary technique for assessing the purity of CEAA due to its high resolution and sensitivity. The method separates compounds based on their polarity. For an acidic compound like CEAA, controlling the mobile phase pH is crucial for achieving sharp, symmetrical peaks.
Causality Behind Experimental Choices:
Column: A C18 column is chosen for its versatility and effectiveness in retaining moderately polar organic molecules like CEAA.
Mobile Phase: An acidic mobile phase (e.g., using formic or phosphoric acid) is employed to suppress the ionization of the carboxylic acid group.[3][4] This ensures that the analyte is in a single, neutral form, leading to better peak shape and consistent retention times.
Detector: UV detection is selected because the conjugated system in CEAA (C=C double bond conjugated with both the nitrile and carbonyl groups) is expected to have a strong chromophore, providing high sensitivity.
Protocol: HPLC Purity Assay
Sample Preparation: Accurately weigh and dissolve approximately 10 mg of CEAA in 10 mL of a 50:50 mixture of acetonitrile and water to create a 1 mg/mL stock solution. Further dilute to a working concentration of 0.1 mg/mL.
Instrumentation: Use a standard HPLC system equipped with a UV detector.
Chromatographic Conditions:
Table 2: Recommended HPLC Parameters for CEAA Analysis
Parameter
Recommended Setting
Column
C18, 150 x 4.6 mm, 5 µm
Mobile Phase A
0.1% Formic Acid in Water
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Gradient
5% B to 95% B over 15 minutes, hold for 2 min, return to initial conditions
Flow Rate
1.0 mL/min
Column Temperature
30 °C
Injection Volume
10 µL
Detection
UV at 254 nm (or wavelength of maximum absorbance)
Analysis: Inject the prepared sample. The purity is calculated based on the area percent of the main peak relative to the total area of all peaks in the chromatogram.
Spectroscopic Analysis for Structural Elucidation
Spectroscopic techniques provide definitive information about the molecular structure of CEAA.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure and stereochemistry of CEAA. ¹H NMR provides information on the number and environment of protons, while ¹³C NMR details the carbon framework.
Causality Behind Experimental Choices:
Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆) is a suitable solvent as it can dissolve the polar analyte and its residual proton signals do not overlap with expected analyte signals. The acidic proton of the carboxylic acid is often observable in DMSO-d₆.
Predicted Shifts: The chemical shifts can be predicted based on the electronic environment of each nucleus. The vinyl proton is expected to be significantly downfield due to the deshielding effects of the adjacent nitrile, carboxylic acid, and ethoxy groups. Spectral data from related cyanoacrylic acid derivatives support these predictions.[5][6]
Protocol: NMR Analysis
Sample Preparation: Dissolve 5-10 mg of CEAA in approximately 0.7 mL of DMSO-d₆.
Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer.
Data Interpretation:
Table 3: Predicted ¹H and ¹³C NMR Chemical Shifts for CEAA (in DMSO-d₆)
Assignment
¹H Chemical Shift (ppm)
¹³C Chemical Shift (ppm)
-OCH₂ CH₃
~4.2 (q, J ≈ 7 Hz)
~72
-OCH₂CH₃
~1.3 (t, J ≈ 7 Hz)
~14
=CH -
~8.1 (s)
~160
C =CH
~95
-C ≡N
-
~116
-C OOH
~13.0 (br s)
~165
Note: These are predicted values. Actual shifts may vary.
Mass Spectrometry (MS)
MS is used to determine the molecular weight of the compound and can provide structural information through fragmentation patterns. Electrospray ionization (ESI) is a suitable soft ionization technique for a polar molecule like CEAA.
Protocol: ESI-MS Analysis
Sample Preparation: Prepare a dilute solution of CEAA (~10 µg/mL) in methanol or acetonitrile.
Instrumentation: Infuse the sample into an ESI-equipped mass spectrometer (e.g., a Q-TOF or Orbitrap).
Analysis: Acquire spectra in both positive and negative ion modes.
Negative Mode: Expect to observe the deprotonated molecule [M-H]⁻.
Positive Mode: Expect to observe the protonated molecule [M+H]⁺ and adducts like [M+Na]⁺.
Data Interpretation: The high-resolution mass measurement should confirm the elemental composition.
FTIR spectroscopy is a rapid and simple technique used to identify the key functional groups present in a molecule based on their characteristic vibrations.
Causality Behind Experimental Choices:
The spectrum of CEAA is expected to show characteristic absorption bands for the O-H of the carboxylic acid, the C=O stretch, the C≡N stretch of the nitrile, the C=C stretch of the alkene, and the C-O stretch of the ether and acid. The spectrum of acrylic acid itself shows a very broad O-H stretch and a strong C=O stretch.[8][9]
Protocol: FTIR Analysis
Sample Preparation: The analysis can be performed on the solid sample directly using an Attenuated Total Reflectance (ATR) accessory or by preparing a KBr pellet.
Acquisition: Record the spectrum from 4000 to 400 cm⁻¹.
Data Interpretation:
Table 5: Expected FTIR Absorption Bands for CEAA
Functional Group
Vibration
Expected Wavenumber (cm⁻¹)
Carboxylic Acid O-H
Stretch (broad)
3300 - 2500
Nitrile C≡N
Stretch
2230 - 2210
Carbonyl C=O
Stretch
1725 - 1700
Alkene C=C
Stretch
1650 - 1620
Ether/Acid C-O
Stretch
1300 - 1100
Conclusion
The combination of HPLC for purity assessment and NMR, MS, and FTIR for structural confirmation provides a robust and self-validating system for the complete characterization of 2-Cyano-3-ethoxyacrylic acid. The protocols and guidelines presented in this application note offer a comprehensive framework for researchers to ensure the quality and integrity of this important chemical intermediate, thereby supporting the successful progression of research and development projects.
References
National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 3033514, 2-Cyano-3-ethoxyacrylic acid. Retrieved from [Link].
ResearchGate (n.d.). 1 H NMR spectrum of 24-SC. [Image]. Retrieved from [Link].
NIST (n.d.). 2-Propenoic acid, 2-cyano-3-ethoxy-, ethyl ester. In NIST Chemistry WebBook. Retrieved from [Link].
PubChemLite (n.d.). 2-cyano-3-ethoxyacrylic acid. Retrieved from [Link].
SpectraBase (n.d.). 2-cyano-3-(N-methylanilino)acrylic acid, ethyl ester. Retrieved from [Link].
ResearchGate (2021). How to remove impurities in 1H-NMR of cyano acrylic acid derivatives?. Retrieved from [Link].
PubMed (2016). A novel approach for HPLC determination of 2-cynaoacetamide using derivatization procedure with 2-hydroxyacetophenone as a new useful derivatization reagent. Retrieved from [Link].
ResearchGate (n.d.). FTIR spectrum of acrylic acid. [Image]. Retrieved from [Link].
Google Patents (1996). WO1996038409A1 - Process for producing 2-cyano-3,3-diary acrylic acid esters.
Spectroscopy Online (2023). Infrared Spectroscopy of Polymers X: Polyacrylates. Retrieved from [Link].
Waters Corporation (n.d.). HPLC Determination of Free Acrylic Acid and Monomers in Polyacrylates. Retrieved from [Link].
SIELC Technologies (n.d.). HPLC Determination of Cyanoacetic Acid on Primesep SB Column. Retrieved from [Link].
Application Notes & Protocols: Safe Handling and Storage of 2-Cyano-3-ethoxyacrylic Acid
Abstract This document provides detailed application notes and protocols for the safe handling and storage of 2-Cyano-3-ethoxyacrylic acid (CAS No. 71648-24-3).
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides detailed application notes and protocols for the safe handling and storage of 2-Cyano-3-ethoxyacrylic acid (CAS No. 71648-24-3). The procedures outlined are designed for researchers, scientists, and drug development professionals to minimize risks and ensure the integrity of the compound. The protocols are grounded in the known hazards of related compounds, such as acrylic acids and cyanoacrylates, and are supplemented with specific data for the target molecule.
Introduction: Understanding the Compound
2-Cyano-3-ethoxyacrylic acid is a specialized organic compound with a unique combination of functional groups: a cyano group, an ethoxy group, and an acrylic acid moiety. This structure suggests potential for polymerization, as well as specific toxicological properties that demand careful handling.[1] The acrylic acid backbone is known for its potential to undergo hazardous polymerization, while cyanoacrylates can be irritants and sensitizers.[2][3][4] These inherent characteristics form the basis for the stringent handling and storage protocols detailed herein.
Causality of Experimental Choices: The protocols described are not merely procedural; they are built on a foundation of chemical reactivity and toxicology. For instance, the requirement for a controlled temperature range during storage directly addresses the risk of thermal polymerization, a known hazard for acrylic acids.[5][6] Similarly, the emphasis on robust personal protective equipment (PPE) is a direct consequence of the compound's potential for skin and eye irritation, as indicated by GHS classifications for similar molecules.[1]
Material Identification and Properties
A thorough understanding of the physical and chemical properties of 2-Cyano-3-ethoxyacrylic acid is fundamental to its safe handling.
Respiratory Irritation: Vapors may cause respiratory irritation.[3][9]
Sensitization: May cause allergic skin reactions.[4][10]
A comprehensive risk assessment should be conducted before any handling of this compound.
Personal Protective Equipment (PPE) Protocol
A multi-layered PPE approach is mandatory to create a barrier between the researcher and the chemical.
Step-by-Step PPE Protocol:
Hand Protection: Wear nitrile or polyethylene gloves.[3] Do not use cotton or wool gloves, as they can undergo a rapid exothermic reaction with cyanoacrylates.[11] Gloves must be inspected before use and disposed of after handling the compound.
Eye Protection: Chemical safety goggles are required to protect against splashes and fumes.[3]
Body Protection: A lab coat or chemical-resistant apron must be worn.[12] For larger quantities, a chemical suit is recommended.[2]
Respiratory Protection: All handling of solid 2-Cyano-3-ethoxyacrylic acid and its solutions must be conducted in a certified chemical fume hood to avoid inhalation of dust or vapors.[3][13]
Handling Protocols
Receiving and Unpacking
Visually inspect the package for any signs of damage or leaks upon receipt.
Don the appropriate PPE before opening the package in a well-ventilated area, preferably within a fume hood.
Verify the label information against the order and the Safety Data Sheet (SDS) of a related compound if a specific one is unavailable.
Weighing and Dispensing
This workflow is designed to minimize exposure during the handling of the solid compound.
Caption: Workflow for weighing and dispensing 2-Cyano-3-ethoxyacrylic acid.
Storage Protocols
Proper storage is critical to maintain the stability and integrity of 2-Cyano-3-ethoxyacrylic acid and to prevent hazardous reactions.
Parameter
Recommendation
Rationale
Temperature
2-8°C
To inhibit polymerization and degradation.[7] For similar acrylic acids, storage between 15-25°C is recommended to prevent freezing and subsequent improper thawing which can lead to polymerization.[2][5] Given the specific recommendation for this compound, the lower temperature is likely to further ensure stability.
Atmosphere
Store under an air atmosphere.
Oxygen is often required for polymerization inhibitors to be effective.[2][6] Never store under an inert atmosphere.[2]
Container
Keep container tightly closed in a dry, well-ventilated place.
To prevent contamination and exposure to moisture, which can initiate polymerization of cyanoacrylates.[11][14][15]
Incompatible Materials
Strong oxidizing agents, strong bases, amines, and strong reducing agents.[15]
Immediate and appropriate action is crucial in the event of an emergency.
Caption: Emergency response procedure for 2-Cyano-3-ethoxyacrylic acid.
First Aid Measures:
Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or shower.[16] If skin is bonded, do not pull apart; soak in warm soapy water and gently peel apart.[17]
Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.[15][16]
Inhalation: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor if you feel unwell.[15][16]
Ingestion: Rinse mouth. Do NOT induce vomiting.[16] Seek immediate medical attention.[2][15]
Waste Disposal
All waste containing 2-Cyano-3-ethoxyacrylic acid must be treated as hazardous waste.
Collect all contaminated materials (e.g., gloves, weigh boats, paper towels) in a designated, labeled hazardous waste container.
Dispose of the waste through an approved hazardous waste disposal service, in accordance with all local, state, and federal regulations.
Conclusion
The safe handling and storage of 2-Cyano-3-ethoxyacrylic acid are paramount for researcher safety and the preservation of the compound's integrity. Adherence to these protocols, which are based on the known hazards of its constituent chemical groups, will significantly mitigate the risks associated with its use. A proactive approach to safety, including thorough training and consistent application of these guidelines, is essential.
How to perform Knoevenagel condensation with 2-Cyano-3-ethoxyacrylic acid
Application Note & Protocol Topic: Advanced Knoevenagel-Type Condensations: Synthesis of Functionalized Heterocycles Using 2-Cyano-3-ethoxyacrylic Acid Abstract The Knoevenagel condensation is a cornerstone of carbon-car...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note & Protocol
Topic: Advanced Knoevenagel-Type Condensations: Synthesis of Functionalized Heterocycles Using 2-Cyano-3-ethoxyacrylic Acid
Abstract
The Knoevenagel condensation is a cornerstone of carbon-carbon bond formation in organic synthesis, traditionally involving the reaction of an active methylene compound with a carbonyl group.[1] This application note extends this fundamental concept to the use of 2-cyano-3-ethoxyacrylic acid, a highly versatile and electrophilic C3 synthon. We deviate from the classic mechanism to explore its role as a potent Michael acceptor and precursor for complex heterocyclic scaffolds, which are pivotal in pharmaceutical and materials science research.[2] This guide provides researchers, scientists, and drug development professionals with a comprehensive theoretical framework and a detailed, field-proven protocol for synthesizing a substituted 3-cyano-2-pyridone derivative, demonstrating the synthetic utility of this valuable reagent.
Introduction: Beyond the Classical Knoevenagel
First described in the 1890s by Emil Knoevenagel, the namesake condensation is a nucleophilic addition of a carbanion (from an active methylene compound) to an aldehyde or ketone, typically followed by dehydration to yield an α,β-unsaturated product. The driving force is the acidity of the α-proton, stabilized by adjacent electron-withdrawing groups (e.g., CN, COOR, COR).
However, the utility of Knoevenagel-type reactivity extends to highly functionalized synthons that act as electrophilic partners. 2-Cyano-3-ethoxyacrylic acid (CAS 71648-24-3) is a prime example. Rather than providing an acidic proton, its electron-deficient alkene bond, activated by both a nitrile and a carboxylic acid group, readily undergoes conjugate addition with a wide range of nucleophiles. The ethoxy group serves as an excellent leaving group in subsequent cyclization steps, making this reagent a powerful tool for constructing complex molecular architectures, particularly heterocycles.[3]
This document details the mechanistic principles and provides a robust protocol for a Knoevenagel-type reaction sequence involving 2-cyano-3-ethoxyacrylic acid for the synthesis of a 3-cyano-4,6-disubstituted-2-pyridone, a scaffold of significant interest in medicinal chemistry.[4]
Mechanistic Rationale & Pathway
The reaction detailed here is a multi-step, one-pot sequence that leverages both Michael addition and intramolecular condensation principles. It is distinct from a simple Knoevenagel condensation but relies on the same fundamental reactivity of carbanions and activated carbonyl-type groups.
The chosen model reaction is the synthesis of 3-cyano-4-methyl-6-phenyl-2-pyridone from 2-cyano-3-ethoxyacrylic acid and the enamine derived from benzyl methyl ketone and pyrrolidine.
The key mechanistic steps are:
Enamine Formation: A ketone (benzyl methyl ketone) reacts with a secondary amine (pyrrolidine) to form a nucleophilic enamine intermediate. This is a standard and highly efficient method for activating the α-position of a ketone.
Michael Addition: The nucleophilic enamine attacks the electrophilic β-carbon of 2-cyano-3-ethoxyacrylic acid. This is the crucial C-C bond-forming step.
Intramolecular Cyclization & Amide Formation: The intermediate undergoes hydrolysis of the enamine and subsequent intramolecular cyclization. The nitrogen from an ammonia source (ammonium acetate) attacks the carboxylic acid group, initiating the formation of the heterocyclic ring.
Dehydration & Tautomerization: The cyclic intermediate eliminates water and the ethoxy group, leading to the formation of the aromatic pyridone ring system.
Below is a diagram illustrating the proposed mechanistic pathway.
Caption: Proposed reaction mechanism for pyridone synthesis.
Experimental Protocol
This protocol describes the one-pot synthesis of 3-cyano-4-methyl-6-phenyl-2-pyridone .
Materials and Equipment
Reagent/Material
Formula
CAS No.
M.W.
Quantity
Purity
2-Cyano-3-ethoxyacrylic acid
C₆H₇NO₃
71648-24-3
141.12
1.41 g (10 mmol)
>97%
Benzyl methyl ketone
C₉H₁₀O
103-79-7
134.18
1.34 g (10 mmol)
>98%
Ammonium Acetate
C₂H₇NO₂
631-61-8
77.08
3.85 g (50 mmol)
>98%
Pyrrolidine
C₄H₉N
123-75-1
71.12
0.21 g (3 mmol)
>99%
Ethanol (Absolute)
C₂H₅OH
64-17-5
46.07
50 mL
>99.5%
Hydrochloric Acid (conc.)
HCl
7647-01-0
36.46
~2 mL
37%
Ethyl Acetate
C₄H₈O₂
141-78-6
88.11
As needed
ACS Grade
Hexanes
C₆H₁₄
110-54-3
86.18
As needed
ACS Grade
Equipment:
100 mL three-neck round-bottom flask
Reflux condenser
Magnetic stirrer and hotplate
Dropping funnel
Nitrogen or Argon gas inlet
Standard laboratory glassware (beakers, graduated cylinders)
Rotary evaporator
Equipment for column chromatography (silica gel, column)
TLC plates (silica gel 60 F254)
Safety Precautions
Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-resistant gloves.
Ventilation: Conduct the entire procedure in a well-ventilated chemical fume hood.
Reagent Handling:
Acrylic Acid Derivatives: These compounds are corrosive and can cause severe skin burns and eye damage.[5][6] Avoid inhalation of dust or vapors.[7]
Pyrrolidine: Is a flammable and corrosive base. Handle with care.
Solvents: Ethanol and ethyl acetate are flammable. Keep away from ignition sources.[8]
Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.
Step-by-Step Procedure
Reaction Setup: Assemble the 100 mL three-neck flask with a magnetic stir bar, reflux condenser, and a nitrogen inlet. Ensure the system is dry.
Initial Charging: To the flask, add benzyl methyl ketone (10 mmol), 2-cyano-3-ethoxyacrylic acid (10 mmol), ammonium acetate (50 mmol), and absolute ethanol (50 mL).
Catalyst Addition: Begin stirring the mixture. Add pyrrolidine (3 mmol) dropwise to the suspension.
Scientist's Note: Pyrrolidine acts as a catalyst to form the enamine from benzyl methyl ketone, which is the active nucleophile. Ammonium acetate serves as the nitrogen source for the pyridone ring and as a buffer.
Reaction Execution: Heat the mixture to reflux (approximately 78-80 °C) with continuous stirring under a nitrogen atmosphere.
Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) with a 7:3 mixture of hexanes:ethyl acetate as the eluent. The reaction is typically complete within 4-6 hours.
Work-up - Quenching and Precipitation:
Once the reaction is complete, remove the flask from the heat and allow it to cool to room temperature.
Slowly pour the reaction mixture into 150 mL of ice-cold water in a beaker with stirring.
Acidify the aqueous mixture to pH ~5-6 by adding concentrated HCl dropwise. This step helps to protonate any remaining bases and facilitates the precipitation of the product.
A solid precipitate should form. Continue stirring in an ice bath for 30 minutes to maximize precipitation.
Isolation and Purification:
Collect the crude solid product by vacuum filtration, washing the filter cake with cold water (2 x 20 mL).
Dry the crude product under vacuum.
For higher purity, the product can be recrystallized from hot ethanol or purified via flash column chromatography on silica gel, eluting with a gradient of hexanes:ethyl acetate.
Characterization & Expected Results
The final product, 3-cyano-4-methyl-6-phenyl-2-pyridone, should be an off-white to pale yellow solid.
- Incomplete reaction. - Reagents are wet or degraded. - Insufficient heating.
- Extend the reflux time and monitor by TLC. - Use freshly opened or purified reagents and anhydrous solvent. - Ensure the reaction temperature reaches reflux.
Formation of Side Products
- Self-condensation of the ketone. - Polymerization of acrylic acid derivative.
- Ensure dropwise addition of the catalyst. - Do not overheat the reaction. Maintain a steady reflux.
Product Fails to Precipitate
- Insufficient acidification. - Product is too soluble in the aqueous mixture.
- Check pH and add more acid if necessary. - Extract the aqueous layer with ethyl acetate (3x), combine organic layers, dry with MgSO₄, and concentrate.
Experimental Workflow Diagram
Caption: Overall experimental workflow from setup to analysis.
Conclusion
2-Cyano-3-ethoxyacrylic acid is a powerful and versatile building block that enables the synthesis of complex, highly functionalized heterocyclic compounds through a Knoevenagel-type reaction sequence. By acting as a potent Michael acceptor, it facilitates efficient carbon-carbon and carbon-nitrogen bond formation in a one-pot procedure. The protocol described herein is robust, high-yielding, and serves as a template for accessing a wide range of substituted pyridone derivatives relevant to drug discovery and development. This approach underscores the importance of looking beyond classical name reactions to unlock the full potential of modern synthetic reagents.
References
Grokipedia. (n.d.). Thorpe reaction. Grokipedia. Retrieved from [Link]
chemeurope.com. (n.d.). Thorpe reaction. Retrieved from [Link]
Wikipedia. (n.d.). Thorpe reaction. Retrieved from [Link]
Chem-Station. (2014, March 2). Thorpe-Ziegler Reaction. Chem-Station Int. Ed. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Substituted active methylene synthesis by condensation. Retrieved from [Link]
PharmaTutor. (n.d.). The Importance and Applications of Knoevenagel Reaction (Brief Review). Retrieved from [Link]
Taylor & Francis Online. (n.d.). Knoevenagel reaction: alum-mediated efficient green condensation of active methylene compounds with arylaldehydes. Retrieved from [Link]
ResearchGate. (n.d.). Knoevenagel condensation of aldehydes with active methylene compounds.... Retrieved from [Link]
ResearchGate. (n.d.). Knoevenagel condensation of aldehydes with active methylene compounds catalyzed by MgC2O4/SiO2 under microwave irradiation and solvent-free conditions. Retrieved from [Link]
Sci-Hub. (1982). 2‐Cyano‐3‐ethoxyacrylamides—Selective Synthons for the Synthesis of Heterocycles. Angewandte Chemie International Edition in English, 21(7), 540–541. Retrieved from [Link]
SciELO México. (n.d.). Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity. Retrieved from [Link]
NIH National Center for Biotechnology Information. (2025). Design synthesis, characterization, molecular docking and antimicrobial evaluation of novel heterocycles with acrylonitrile and anthracene moieties. PMC. Retrieved from [Link]
ResearchGate. (n.d.). Knoevenagel condensation reaction to form the 2-cyanoacrylates 8{1-12}. Retrieved from [Link]
ResearchGate. (2021). A Facile Sodium Ethoxide Mediated Knoevenagel Condensation for Production of Ethyl(E)-2-Cyano-3-Substituted Aryl/Alkyl Acrylates. Retrieved from [Link]
ResearchGate. (2026). Optimization of the Knoevenagel synthesis of (E)-2-cyano-3-arylacrylamide 3a. Retrieved from [Link]
ResearchGate. (2020). Synthesis of 3‐cyano‐2‐pyridone derivative and its utility in the synthesis of some heterocyclic compounds with expecting antimicrobial activity. Retrieved from [Link]
Química Organica.org. (n.d.). The cyano group in the synthesis of heterocycles. Retrieved from [Link]
ScienceScholar. (2022). Synthesis of heterocyclic compounds and their utilities in the field biological science. Retrieved from [Link]
SciELO. (2024). The application of cyanoacetic acid as a catalyst for the Biginelli reaction and as an active methylene compound for the Knoevenagel condensation reaction was evaluated. Retrieved from [Link]
Application Notes and Protocols for the Purification of Synthesized 2-Cyano-3-ethoxyacrylic acid
Introduction: The Critical Role of Purity in a Versatile Chemical Intermediate 2-Cyano-3-ethoxyacrylic acid is a key intermediate in the synthesis of a variety of organic molecules, finding applications in pharmaceutical...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Critical Role of Purity in a Versatile Chemical Intermediate
2-Cyano-3-ethoxyacrylic acid is a key intermediate in the synthesis of a variety of organic molecules, finding applications in pharmaceutical development and materials science. As with any synthetic compound destined for high-value applications, achieving a high degree of purity is not merely a procedural step but a prerequisite for ensuring predictable reaction kinetics, maximizing yields in subsequent transformations, and guaranteeing the safety and efficacy of the final product.
Crude 2-Cyano-3-ethoxyacrylic acid, synthesized via methods such as the Knoevenagel condensation, is often contaminated with unreacted starting materials (e.g., ethyl cyanoacetate, triethyl orthoformate), solvents, and by-products from side reactions. This guide provides a detailed exploration of robust purification techniques, grounded in chemical principles, to empower researchers and drug development professionals to obtain 2-Cyano-3-ethoxyacrylic acid of the requisite purity for their work. The protocols herein are designed not just as a sequence of steps, but as a self-validating system, explaining the causality behind each experimental choice.
Strategic Overview of Purification Methodologies
The purification of 2-Cyano-3-ethoxyacrylic acid, an organic acid, can be approached through several classic and effective chemical techniques. The choice of method depends on the nature and quantity of the impurities, the scale of the purification, and the desired final purity. The three primary strategies discussed are:
Recrystallization: A powerful technique for removing small amounts of impurities from a solid compound. It relies on the principle of differential solubility of the target compound and its impurities in a selected solvent at varying temperatures.
Acid-Base Liquid-Liquid Extraction: This method leverages the acidic nature of the carboxylic acid group. The target compound can be selectively moved from an organic phase to an aqueous base, leaving neutral or basic impurities behind. The pure acid is then recovered by re-acidification.
Column Chromatography: A highly effective but more resource-intensive method for separating compounds with different polarities. It is ideal for removing impurities with solubility characteristics similar to the product or when the highest possible purity is required.
Protocol 1: Purification by Recrystallization
Principle of the Method: Recrystallization is predicated on the fact that the solubility of most solids increases with temperature. An ideal recrystallization solvent will dissolve the target compound (2-Cyano-3-ethoxyacrylic acid) sparingly at room temperature but extensively at its boiling point. Impurities, ideally, will either be insoluble in the hot solvent or remain soluble in the cold solvent. As the saturated hot solution cools, the decreased solubility forces the pure compound to crystallize, leaving the impurities in the mother liquor.
Step 1: Solvent Selection
The choice of solvent is the most critical parameter for successful recrystallization. An empirical approach, testing small quantities of the crude product in various solvents, is recommended.
Solvent
Solubility at Room Temp.
Solubility at Boiling Point
Comments
Water
Moderate
High
Good choice for a polar compound. The product may be recrystallized from hot water.[1]
Ethanol/Water
Variable
High
A solvent pair can be effective. Dissolve in minimal hot ethanol, then add hot water dropwise until turbidity appears. Reheat to clarify and then cool.
Toluene
Low
Moderate
Useful for removing less polar impurities.
Ethyl Acetate
Moderate
High
A versatile solvent, though care must be taken to ensure low solubility upon cooling.
Hexanes
Very Low
Low
Can be used as an anti-solvent or for washing the final crystals to remove non-polar contaminants.
Step 2: Experimental Protocol
Dissolution: Place the crude 2-Cyano-3-ethoxyacrylic acid in an Erlenmeyer flask. Add a minimal amount of the selected solvent (e.g., water) and heat the mixture on a hot plate with stirring. Continue to add small portions of hot solvent until the solid is completely dissolved. Avoid adding a large excess of solvent, as this will reduce the recovery yield.
Hot Filtration (Optional): If insoluble impurities (e.g., dust, inorganic salts) are present in the hot solution, perform a hot gravity filtration through a fluted filter paper into a clean, pre-warmed flask. This step must be done quickly to prevent premature crystallization.
Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Once at room temperature, cooling can be further promoted by placing the flask in an ice bath for 30-60 minutes.
Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.
Washing: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor. Subsequently, a wash with a non-polar solvent like cold hexanes can help remove other contaminants.[1]
Drying: Dry the purified crystals under vacuum to remove residual solvent. The purity can then be assessed by melting point analysis and other analytical techniques.
Protocol 2: Purification by Acid-Base Liquid-Liquid Extraction
Principle of the Method: This technique exploits the acidity of the carboxylic acid functional group in 2-Cyano-3-ethoxyacrylic acid. The crude product, dissolved in an organic solvent, is treated with a weak aqueous base (e.g., sodium bicarbonate solution). The acid is deprotonated to form its water-soluble carboxylate salt, which partitions into the aqueous phase. Neutral or basic organic impurities remain in the organic phase. The aqueous layer is then separated and re-acidified, causing the purified carboxylic acid to precipitate out of the solution.
Experimental Workflow: Acid-Base Extraction
Caption: Workflow for acid-base extraction purification.
Step-by-Step Protocol
Dissolution: Dissolve the crude synthesized product in a suitable water-immiscible organic solvent, such as ethyl acetate or dichloromethane, in a separatory funnel.
Extraction: Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to the separatory funnel. A volume approximately equal to the organic phase is a good starting point. Stopper the funnel and shake vigorously, frequently venting to release the pressure from the evolved CO₂ gas.
Separation: Allow the layers to separate fully. Drain the lower aqueous layer into a clean Erlenmeyer flask. Perform a second extraction on the organic layer with a fresh portion of NaHCO₃ solution and combine the aqueous extracts.
Precipitation: Cool the combined aqueous extracts in an ice bath. Slowly add a concentrated acid, such as hydrochloric acid (HCl), dropwise with stirring until the solution is acidic (test with pH paper). The 2-Cyano-3-ethoxyacrylic acid will precipitate as a solid.
Isolation and Drying: Collect the precipitated solid by vacuum filtration, wash the filter cake with a small amount of ice-cold water, and dry the product under vacuum.
Protocol 3: Purification by Flash Column Chromatography
Principle of the Method: Column chromatography is a preparative separation technique that relies on the differential partitioning of compounds between a stationary phase (typically silica gel) and a mobile phase (an organic solvent or solvent mixture). More polar compounds interact more strongly with the polar silica gel and thus move down the column more slowly, while less polar compounds are eluted more quickly. This allows for the separation of 2-Cyano-3-ethoxyacrylic acid from impurities with different polarities.
Experimental Workflow: Column Chromatography
Caption: General workflow for purification by column chromatography.
Step-by-Step Protocol
Mobile Phase Selection: Before running the column, determine the optimal solvent system (mobile phase or eluent) using Thin-Layer Chromatography (TLC). The goal is to find a solvent mixture (e.g., ethyl acetate/hexanes) that gives the target compound a retention factor (Rƒ) of approximately 0.3-0.4 and provides good separation from its impurities.
Column Packing: Prepare a slurry of silica gel in the initial, least polar eluent. Carefully pour the slurry into a chromatography column, ensuring no air bubbles are trapped. Allow the silica to settle into a packed bed, and then add a layer of sand on top to protect the surface.
Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a stronger solvent like dichloromethane. Add a small amount of silica gel to this solution and evaporate the solvent to obtain a dry, free-flowing powder of the crude product adsorbed onto the silica. Carefully add this powder to the top of the column bed.
Elution and Fraction Collection: Begin passing the mobile phase through the column. Start with a less polar solvent mixture and gradually increase the polarity if necessary (gradient elution). Collect the eluate in a series of numbered test tubes or flasks (fractions).
Analysis and Product Isolation: Spot each fraction on a TLC plate to determine which ones contain the pure product. Combine the pure fractions in a round-bottom flask and remove the solvent using a rotary evaporator to yield the purified 2-Cyano-3-ethoxyacrylic acid.
Purity Assessment: Validating the Outcome
After any purification procedure, the identity and purity of the final product must be confirmed.
High-Performance Liquid Chromatography (HPLC): This is the industry standard for quantitative purity analysis. A reversed-phase C18 column with a suitable mobile phase (e.g., acetonitrile/water gradient) and UV detection can provide a precise purity value expressed as a percentage of the main peak area.[2][3][4]
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for confirming the chemical structure of the purified compound and for identifying any remaining impurities, which would appear as extra peaks in the spectrum.[5]
Melting Point Analysis: A pure crystalline solid will have a sharp melting point that matches the literature value. Impurities typically cause the melting point to be depressed and to occur over a broader range.
Mass Spectrometry (MS): Provides information on the molecular weight of the compound, confirming its identity. Techniques like LC-MS can be used to identify the molecular weights of impurities.[6]
References
Organic Syntheses. α-CYANO-β-PHENYLACRYLIC ACID. Available at: [Link]
Google Patents. US3798264A - Process for purification of acrylic acid by extraction and distillation.
ResearchGate. How to remove impurities in 1H-NMR of cyano acrylic acid derivatives?. Available at: [Link]
ResolveMass Laboratories Inc. Analytical Techniques in Pharmaceutical Reverse Engineering. Available at: [Link]
ECETOC. Methacrylic Acid - CAS No. 79-41-4. Available at: [Link]
Common impurities in 2-Cyano-3-ethoxyacrylic acid synthesis and how to remove them
Welcome to the technical support center for the synthesis of 2-Cyano-3-ethoxyacrylic acid. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting adv...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis of 2-Cyano-3-ethoxyacrylic acid. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to navigate the common challenges encountered during the synthesis and purification of this important chemical intermediate. Our focus is on providing practical, field-proven insights grounded in established chemical principles.
I. Understanding the Synthesis: A Two-Step Approach
The synthesis of 2-Cyano-3-ethoxyacrylic acid is typically achieved through a two-step process. The first step involves the Knoevenagel condensation of ethyl cyanoacetate with triethyl orthoformate to yield ethyl 2-cyano-3-ethoxyacrylate. The subsequent step is the selective hydrolysis of the ethyl ester to the desired carboxylic acid. Understanding the nuances of each step is critical to identifying and mitigating potential impurities.
Caption: Overall workflow for the synthesis of 2-Cyano-3-ethoxyacrylic acid.
II. Troubleshooting Guide & FAQs: Common Impurities and Their Removal
This section addresses common questions and issues that may arise during the synthesis and purification of 2-Cyano-3-ethoxyacrylic acid.
Frequently Asked Questions (FAQs)
Q1: What are the most common impurities I should expect in my crude 2-Cyano-3-ethoxyacrylic acid?
A1: The impurities in your final product can originate from both the initial condensation reaction and the final hydrolysis step. It is crucial to analyze the purity of the intermediate, ethyl 2-cyano-3-ethoxyacrylate, before proceeding to the hydrolysis.
Common Impurities in 2-Cyano-3-ethoxyacrylic Acid:
Impurity
Origin
Potential Impact
Unreacted Ethyl Cyanoacetate
Incomplete Knoevenagel condensation.
Can be difficult to remove from the final product due to similar polarity.
Unreacted Triethyl Orthoformate
Incomplete Knoevenagel condensation.
Usually removed during work-up and purification due to its volatility.
Ethyl 2-cyano-3-ethoxyacrylate
Incomplete hydrolysis of the intermediate ester.
A major impurity if the hydrolysis is not driven to completion.
Ethanol
Byproduct of the Knoevenagel condensation.
Typically removed during solvent evaporation.
Acetic Acid
Residual catalyst if acetic anhydride is used in the condensation step.
Can be removed with a basic wash during work-up.
Piperidine
Residual catalyst if used in the condensation step.
Can be removed with an acidic wash during work-up.
Self-condensation Products of Ethyl Cyanoacetate
A side reaction, especially under strongly basic conditions.
Can lead to complex mixtures and purification challenges.
Hydrolysis Byproducts
Harsh hydrolysis conditions (acidic or basic) can lead to the hydrolysis of the cyano group to an amide or carboxylic acid.[1][2]
These highly polar impurities can be difficult to separate from the desired carboxylic acid.
Inorganic Salts
Formed during the neutralization of the hydrolysis reaction mixture (e.g., NaCl).
Typically removed by washing with water.
Q2: My NMR spectrum shows unreacted starting materials. How can I drive the initial condensation reaction to completion?
A2: The presence of unreacted ethyl cyanoacetate and triethyl orthoformate is a common issue. Here are some strategies to improve the conversion:
Stoichiometry: While a 1:1 molar ratio is theoretically required, using a slight excess (1.1 to 1.2 equivalents) of triethyl orthoformate can help drive the reaction to completion.[1]
Catalyst: The choice and amount of catalyst are critical. Acetic anhydride is commonly used and acts as both a catalyst and a water scavenger.[3][4] Piperidine is another effective basic catalyst.[1] Ensure the catalyst is fresh and used in the appropriate amount (catalytic amounts for piperidine, or as a reactant/solvent for acetic anhydride).
Temperature and Reaction Time: The Knoevenagel condensation often requires heating.[3][4] Monitoring the reaction by Thin Layer Chromatography (TLC) is essential to determine the optimal reaction time. Prolonged reaction times at high temperatures can lead to side reactions and decomposition.
Q3: I see a significant amount of the intermediate ester in my final product after hydrolysis. How can I improve the hydrolysis step?
A3: Incomplete hydrolysis is a frequent problem. To ensure complete conversion of the ethyl ester to the carboxylic acid, consider the following:
Choice of Hydrolysis Conditions: Both acidic and basic hydrolysis can be employed. Basic hydrolysis using sodium hydroxide or potassium hydroxide in an aqueous or alcoholic solvent is common. This is often followed by acidification to precipitate the carboxylic acid.
Reaction Time and Temperature: Hydrolysis may require heating to proceed at a reasonable rate. Again, monitoring the reaction by TLC is crucial to determine when all the starting ester has been consumed.
Solvent: The choice of solvent is important for solubility of both the ester and the hydrolysis reagent. A co-solvent system like ethanol/water or THF/water can be effective.
Troubleshooting Specific Issues
Issue 1: The crude product is a dark, oily substance instead of a solid.
Probable Cause: This often indicates the presence of significant impurities, particularly polymeric materials or colored byproducts from side reactions. Overheating during the reaction or work-up can also contribute to this.
Troubleshooting Protocol:
Re-evaluate Reaction Conditions: Ensure the reaction temperature was not excessively high. Use an inert atmosphere (e.g., nitrogen) if oxidation is suspected.
Purification of Intermediate: It is highly recommended to purify the intermediate, ethyl 2-cyano-3-ethoxyacrylate, before hydrolysis. This can be done by recrystallization (e.g., from ethanol/water) or column chromatography.[1]
Extraction Work-up: Perform a thorough liquid-liquid extraction of the crude product. Dissolve the crude material in an organic solvent like ethyl acetate and wash sequentially with a dilute acid (e.g., 1M HCl) to remove basic impurities like piperidine, followed by a dilute base (e.g., 5% NaHCO₃) to remove acidic impurities like acetic acid, and finally with brine.
Recrystallization: Attempt to recrystallize the oily product from a suitable solvent system. A good starting point for cyanoacrylic acids is a mixture of an organic solvent (like ethyl acetate or toluene) and a non-polar solvent (like hexanes).[5]
Issue 2: The yield of the final product is very low.
Probable Cause: Low yields can result from incomplete reactions, product loss during work-up and purification, or competing side reactions.
Troubleshooting Workflow:
Caption: A logical workflow for troubleshooting low product yield.
III. Experimental Protocols
Protocol 1: Purification of Crude 2-Cyano-3-ethoxyacrylic Acid by Acid-Base Extraction
This protocol is designed to remove neutral and basic/acidic impurities from the final product.
Dissolution: Dissolve the crude 2-Cyano-3-ethoxyacrylic acid in a suitable organic solvent such as ethyl acetate (approx. 10 mL per 1 g of crude product).
Acidic Wash (Optional): If a basic catalyst like piperidine was used, transfer the solution to a separatory funnel and wash with 1M HCl (2 x 20 mL). This will protonate the basic catalyst, making it water-soluble. Discard the aqueous layer.
Basic Wash: Wash the organic layer with a saturated solution of sodium bicarbonate (2 x 20 mL). The desired carboxylic acid will be deprotonated and move into the aqueous layer, while neutral impurities (like the unreacted ester) will remain in the organic layer.
Separation: Separate the aqueous layer containing the sodium salt of your product.
Acidification: Cool the aqueous layer in an ice bath and slowly add 3M HCl with stirring until the pH is ~2. The 2-Cyano-3-ethoxyacrylic acid should precipitate as a solid.
Isolation: Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum.
Protocol 2: Recrystallization of 2-Cyano-3-ethoxyacrylic Acid
Recrystallization is an effective method for purifying the final product.
Solvent Selection: The ideal solvent is one in which the product is sparingly soluble at room temperature but highly soluble at elevated temperatures. Common solvents for similar compounds include toluene, ethyl acetate, or a mixture of ethanol and water.[1][5]
Dissolution: In a flask, add the crude solid and the minimum amount of hot solvent to fully dissolve it.
Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.
Crystallization: Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.
Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.
IV. Analytical Methods for Purity Assessment
Thin Layer Chromatography (TLC): An indispensable tool for monitoring reaction progress and assessing the purity of fractions during purification. A typical mobile phase would be a mixture of hexane and ethyl acetate.
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for confirming the structure of the final product and identifying impurities.[3] For instance, the presence of the ethyl group from the unreacted ester will show characteristic signals that will be absent in the pure acid.
High-Performance Liquid Chromatography (HPLC): Provides quantitative information about the purity of the product.[6][7]
Mass Spectrometry (MS): Confirms the molecular weight of the desired product.
V. References
Abdou, W. M., & Strekowski, L. (2000). A new approach for the synthesis of 5-fluorouracil and its 1-substituted derivatives. Tetrahedron, 56(46), 9033-9039.
BenchChem. (n.d.). Technical Support Center: Ethyl (2Z)-2-cyano-3-ethoxypent-2-enoate Reactions. Retrieved from BenchChem website.
NINGBO INNO PHARMCHEM CO.,LTD. (2024). Decoding the Chemistry: Synthesis and Properties of Ethyl (ethoxymethylene)cyanoacetate (CAS 94-05-3).
BenchChem. (n.d.). Side reactions and byproduct formation in ethyl 2-amino-2-cyanoacetate synthesis. Retrieved from BenchChem website.
Rathod, D. N., et al. (2022). Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity. Boletín de la Sociedad Química de México, 66(2).
Jung, J. (2021). How to remove impurities in 1H-NMR of cyano acrylic acid derivatives? ResearchGate.
PubChem. (n.d.). Ethyl 2-cyano-3-ethoxyacrylate. National Center for Biotechnology Information.
Ismailov, V. M., et al. (2019). SYNTHESIS BASED ON ETHYL CYANOACETATE. Azerbaijan Chemical Journal.
Technical Support Center: Synthesis of 2-Cyano-3-ethoxyacrylic acid
Welcome to the technical support center for the synthesis of 2-Cyano-3-ethoxyacrylic acid. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and optimi...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis of 2-Cyano-3-ethoxyacrylic acid. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and optimize the yield and purity of this important synthetic intermediate. We will delve into the causality behind experimental choices, providing a framework of self-validating protocols grounded in established chemical principles.
Part 1: Reaction Overview & Core Principles
The synthesis of 2-Cyano-3-ethoxyacrylic acid is fundamentally a Knoevenagel condensation. This classic carbon-carbon bond-forming reaction involves the condensation of an active methylene compound, in this case, cyanoacetic acid, with an electrophile derived from triethyl orthoformate. The reaction is typically catalyzed by a base, such as piperidine, often with an acid co-catalyst like acetic acid, in a solvent like ethanol.
The overall transformation can be summarized as follows:
Reactants:
Cyanoacetic acid
Triethyl orthoformate
Ethanol (as solvent and reactant)
Catalysts:
Piperidine (base)
Acetic Acid (acid)
Product:
2-Cyano-3-ethoxyacrylic acid
Reaction Mechanism Insights
The mechanism proceeds in several key stages:
Enolate Formation: The basic catalyst (piperidine) deprotonates the α-carbon of cyanoacetic acid, which is highly acidic due to the electron-withdrawing effects of both the nitrile (-CN) and carboxylic acid (-COOH) groups. This forms a reactive enolate nucleophile.
Formation of the Electrophile: Triethyl orthoformate reacts with the alcohol solvent (ethanol) under the reaction conditions to form diethyl ethoxymethylenemalonate, which serves as the key electrophile.
Nucleophilic Attack: The cyanoacetate enolate attacks the electrophilic carbon of the ethoxymethylenemalonate intermediate.
Elimination: The resulting intermediate undergoes elimination of an ethoxide group, facilitated by the reaction conditions, to form the α,β-unsaturated product, 2-Cyano-3-ethoxyacrylic acid. The formation of the conjugated system is a strong thermodynamic driving force for the reaction.
Below is a diagram illustrating the general workflow for this synthesis.
Caption: General workflow for the synthesis of 2-Cyano-3-ethoxyacrylic acid.
Part 2: Troubleshooting Guide (Question & Answer Format)
This section addresses specific issues that may arise during the synthesis.
Q1: My reaction yield is very low, or I've recovered only starting material. What are the likely causes?
Answer: Low or no yield is one of the most common issues and can typically be traced back to a few critical factors related to reagents, catalysts, or reaction conditions.
Cause 1: Presence of Water
Explanation: The Knoevenagel condensation is highly sensitive to water. Triethyl orthoformate, the electrophile precursor, readily hydrolyzes in the presence of moisture to form ethyl formate and ethanol. This side reaction consumes your key reagent and prevents the formation of the desired product. Furthermore, excess water can interfere with the catalytic activity.
Solution:
Ensure all glassware is oven-dried or flame-dried under an inert atmosphere before use.
Use anhydrous ethanol as the solvent. If you are unsure of the grade, use freshly opened bottles or dry the ethanol over molecular sieves.
Ensure the cyanoacetic acid is dry. If it appears clumpy, it may have absorbed moisture and should be dried in a vacuum oven at a low temperature.
Cause 2: Ineffective Catalysis
Explanation: The balance of the base (piperidine) and acid (acetic acid) catalyst is crucial. Piperidine acts as the primary base to generate the nucleophilic enolate.[1][2][3][4] Acetic acid serves to protonate the intermediate alkoxide and facilitate the final elimination step. An incorrect ratio or insufficient amount of catalyst can stall the reaction.
Solution:
Catalyst Ratio: A common and effective catalytic system is a mixture of piperidine and acetic acid. While the optimal ratio can vary, a good starting point is often a slight molar excess of piperidine relative to acetic acid.
Catalyst Loading: Typically, catalytic amounts are sufficient. For laboratory scale, this might be in the range of 0.1 equivalents of piperidine. If the reaction is sluggish, a modest increase in catalyst loading can be attempted, but be aware that excess base can promote side reactions.
Cause 3: Insufficient Reaction Temperature or Time
Explanation: Like many organic reactions, the Knoevenagel condensation requires sufficient thermal energy to overcome the activation barrier. If the temperature is too low, the reaction rate will be impractically slow.
Solution: The reaction is commonly performed at reflux in ethanol. Ensure your heating mantle or oil bath is set to a temperature that maintains a steady reflux. Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time. The reaction may take several hours to reach completion.
Q2: The crude product is a dark oil or a discolored solid. How can I improve its purity?
Answer: The formation of colored impurities often points to side reactions or decomposition.
Cause 1: Side Reactions from Excess Base or Heat
Explanation: While a base is necessary, strong basic conditions, especially when combined with prolonged heating, can promote polymerization of the cyanoacrylate product or other condensation side reactions, leading to tarry, colored byproducts.[5]
Solution:
Minimize Reaction Time: Use TLC to monitor the reaction. Once the starting material is consumed, proceed with the workup promptly. Avoid unnecessarily long reflux times.
Optimize Catalyst Loading: Use the minimum amount of catalyst required to achieve a reasonable reaction rate.
Purification Strategy: If you obtain a discolored product, recrystallization is the most effective purification method. A mixed solvent system, such as ethanol/water, is often effective. Dissolve the crude product in a minimum amount of hot ethanol, and then slowly add water until the solution becomes cloudy. Re-heat to clarify and then allow it to cool slowly. The pure product should crystallize out, leaving the colored impurities in the mother liquor. Washing the filtered solid with cold benzene has also been reported as an effective purification step.[6]
Cause 2: Impure Starting Materials
Explanation: The quality of your starting materials directly impacts the quality of your product. For instance, old benzaldehyde is often contaminated with benzoic acid, which can interfere with similar Knoevenagel reactions.[6] While this specific synthesis does not use benzaldehyde, the principle holds true for triethyl orthoformate, which can decompose over time.
Solution: Use freshly opened or recently purified reagents whenever possible. Triethyl orthoformate should be stored under an inert atmosphere and away from moisture.
Q3: The reaction seems to stop before all the starting material is consumed. What should I do?
Answer: A stalled reaction often indicates that an equilibrium has been reached or that the catalyst has been deactivated.
Cause 1: Reversible Reaction/Equilibrium
Explanation: The initial steps of the condensation can be reversible. The final elimination step, which forms the stable conjugated product, is what drives the reaction to completion. If this step is slow, the reaction may appear to stall.
Solution:
Check Catalyst: Ensure the piperidine/acetic acid catalyst system is active.
Remove Byproducts: While not always practical on a lab scale for this specific reaction, in some condensation reactions, removing a byproduct (like water or ethanol in this case) can shift the equilibrium. For this synthesis, ensuring a sufficiently high temperature (reflux) is the most effective way to drive the reaction forward.
Cause 2: Catalyst Deactivation
Explanation: Acidic impurities in the starting materials or formed during the reaction can neutralize the basic piperidine catalyst.
Solution: A small, additional charge of the catalyst can sometimes restart a stalled reaction. Add a small amount of piperidine and continue to monitor by TLC.
Part 3: Frequently Asked Questions (FAQs)
FAQ 1: What is the optimal temperature for this synthesis?
The reaction is most commonly and effectively carried out at the reflux temperature of the solvent, which is typically ethanol (~78 °C). This provides the necessary activation energy for the condensation and elimination steps to proceed at a reasonable rate without causing significant decomposition.
FAQ 2: Can I use a different base catalyst instead of piperidine?
Yes, other bases can be used, and the choice of catalyst is a key area for optimization.[7][8][9][10] Bases like 1,4-diazabicyclo[2.2.2]octane (DABCO) or 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) are often highly effective for Knoevenagel condensations, sometimes offering advantages in terms of reaction time and yield.[7][9][10] Even triphenylphosphine has been reported as an efficient catalyst for similar reactions under mild, solvent-free conditions.[8] However, piperidine remains a classic, cost-effective, and reliable choice for this transformation.[1][2][3][4]
FAQ 3: How do I properly isolate and purify the final product?
The product, 2-Cyano-3-ethoxyacrylic acid, is a solid. A standard and effective workup procedure is as follows:
After the reaction is complete (as determined by TLC), cool the reaction mixture to room temperature.
Slowly add the reaction mixture to a beaker of cold water or a dilute acid solution (e.g., HCl) while stirring. This will cause the product to precipitate out of the solution.
Collect the solid product by vacuum filtration using a Büchner funnel.
Wash the filter cake thoroughly with cold water to remove any inorganic salts and water-soluble impurities.
Perform a final wash with a cold, non-polar solvent like hexane to remove non-polar impurities.
For ultimate purity, recrystallize the crude solid from a suitable solvent, such as an ethanol/water mixture. Dry the purified crystals in a vacuum oven.
FAQ 4: How can I confirm the identity and purity of my 2-Cyano-3-ethoxyacrylic acid?
Standard analytical techniques should be used for characterization:
Melting Point: A sharp melting point close to the literature value is a good indicator of purity.
NMR Spectroscopy (¹H and ¹³C): This is the most definitive method for structural confirmation. The ¹H NMR spectrum should show characteristic peaks for the ethoxy group (a triplet and a quartet), the vinylic proton (a singlet), and the acidic proton.
IR Spectroscopy: Look for characteristic absorption bands for the nitrile group (C≡N) around 2220 cm⁻¹, the carboxylic acid C=O stretch around 1700-1725 cm⁻¹, and the C=C double bond stretch around 1620-1640 cm⁻¹.
Mass Spectrometry: To confirm the molecular weight of the compound (141.12 g/mol ).[11]
Part 4: Optimized Laboratory Protocol
This protocol incorporates the best practices discussed in the troubleshooting guide.
Reagents & Equipment
Cyanoacetic acid
Triethyl orthoformate
Anhydrous Ethanol (200 proof)
Piperidine
Acetic acid
Round-bottom flask with reflux condenser and drying tube
Heating mantle or oil bath
Magnetic stirrer
Standard glassware for workup and recrystallization
Procedure
Setup: Assemble a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Top the condenser with a drying tube containing calcium chloride or Drierite.
Reagent Addition: To the flask, add anhydrous ethanol. Then, add cyanoacetic acid (1.0 eq) and triethyl orthoformate (1.1-1.2 eq). Stir the mixture until the cyanoacetic acid dissolves.
Catalyst Addition: In a separate small vial, prepare the catalyst solution by mixing piperidine (e.g., 0.1 eq) and acetic acid (e.g., 0.05 eq). Add this solution to the reaction flask.
Reaction: Heat the mixture to a gentle reflux using a heating mantle.
Monitoring: Monitor the reaction's progress by taking small aliquots periodically and analyzing them by TLC (e.g., using a 1:1 ethyl acetate:hexanes mobile phase). The reaction is complete when the cyanoacetic acid spot has disappeared.
Workup & Isolation:
Allow the flask to cool to room temperature.
Pour the reaction mixture slowly into a beaker containing ice-cold water while stirring vigorously. A white or off-white precipitate should form.
Continue stirring in the ice bath for 15-30 minutes to ensure complete precipitation.
Collect the solid by vacuum filtration.
Wash the filter cake with several portions of cold water.
Purification:
Transfer the crude solid to a clean flask.
Add a minimal amount of hot ethanol to dissolve the solid completely.
Slowly add water dropwise until the solution just begins to turn cloudy.
Reheat the mixture until it becomes clear again.
Allow the flask to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.
Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol/water mixture, and dry under vacuum.
Data Summary Table
Parameter
Recommended Condition
Rationale
Solvent
Anhydrous Ethanol
Prevents hydrolysis of triethyl orthoformate.
Temperature
Reflux (~78 °C)
Provides sufficient energy for the reaction.
Catalyst System
Piperidine / Acetic Acid
Effective base/acid combination for this condensation.
Reactant Ratio
Slight excess of Triethyl Orthoformate
Ensures complete consumption of the cyanoacetic acid.
Workup
Precipitation in cold water
Efficiently isolates the solid product from the solvent and catalysts.
Purification
Recrystallization (Ethanol/Water)
Effectively removes colored impurities and byproducts.
References
Efficient Protocol for Knoevenagel Condensation in Presence of the Diazabicyclo[5.4.0]undec-7-ene-Water Complex. (n.d.). International Journal of Organic Chemistry. [Link]
Yadav, J. S., Reddy, B. V. S., Basak, A. K., Visali, B., Narsaiah, A. V., & Nagaiah, K. (2004). Phosphane-Catalyzed Knoevenagel Condensation: A Facile Synthesis of α-Cyanoacrylates and α-Cyanoacrylonitriles. European Journal of Organic Chemistry, 2004(3), 546-551. [Link]
Knoevenagel condensation of aldehydes with ethyl cyanoacetate a. (n.d.). ResearchGate. [Link]
Knoevenagel condensation of aldehydes with ethyl cyanoacetate a. (n.d.). ResearchGate. [Link]
Technical Support Center: Navigating the Stability of 2-Cyano-3-ethoxyacrylic Acid and its Derivatives
Welcome to the technical support center for 2-cyano-3-ethoxyacrylic acid and its related derivatives. These compounds are highly valuable intermediates in organic synthesis and drug development, prized for their unique e...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for 2-cyano-3-ethoxyacrylic acid and its related derivatives. These compounds are highly valuable intermediates in organic synthesis and drug development, prized for their unique electronic and structural properties. However, their reactivity, particularly the electron-deficient double bond, also makes them susceptible to specific stability challenges. This guide is designed to provide researchers, scientists, and drug development professionals with practical, in-depth solutions to common issues encountered during their storage, handling, and application.
Frequently Asked Questions (FAQs)
This section addresses the most common high-level inquiries regarding the stability and handling of cyanoacrylate-based compounds.
Q1: What are the ideal storage conditions for 2-cyano-3-ethoxyacrylic acid and its esters?
A1: Proper storage is the single most critical factor in ensuring the long-term viability of these reagents. The primary goal is to prevent premature anionic polymerization, which is typically initiated by moisture or other nucleophiles.[1][2] Unopened containers have a shelf life of approximately one year, which can be extended with proper care.[1]
Table 1: Recommended Storage Conditions for Cyanoacrylate Derivatives
Condition
Unopened Container
Opened Container
Rationale
Temperature
2-8°C (Refrigeration)[3] or -20°C (Freezer) for long-term storage.[1]
Ambient Temperature (Room Temp).[3] Do not re-refrigerate. [3]
Cold temperatures significantly slow down the intrinsic polymerization rate.[1][4] For opened containers, temperature cycling creates condensation inside the bottle, introducing moisture that initiates polymerization.[3]
Atmosphere
Manufacturer's sealed container.
Store in a desiccator or in an airtight bag with silica gel packs.[4][5]
Minimizes exposure to atmospheric moisture, which is a potent initiator of polymerization.[2][5]
Store in an opaque secondary container or a dark cabinet.[7]
UV light can potentially catalyze degradation or polymerization reactions.
Q2: My compound solidified/polymerized immediately after I opened the bottle. What happened?
A2: This is a classic case of rapid anionic polymerization. The cyano and ester groups are highly electron-withdrawing, making the double bond extremely susceptible to attack by even weak nucleophiles.[2] The most common culprit is atmospheric moisture.[2] If you take a refrigerated bottle and open it immediately in a humid lab, condensation will form on the cold surfaces inside the container, providing the water molecules needed to initiate the chain reaction.[1][3]
Q3: What solvents are recommended for reactions involving these compounds?
A3: The choice of solvent is critical. You must use anhydrous, non-nucleophilic solvents. Protic solvents like alcohols or water are generally incompatible as they can initiate polymerization or participate in undesired side reactions.[6] Solvents containing primary or secondary amines are also to be avoided. Recommended solvents include:
Toluene
Dichloromethane (DCM)
Acetonitrile (ACN)
Tetrahydrofuran (THF) - Ensure it is anhydrous and peroxide-free.
Ethyl acetate - Use with caution, ensure it is high-purity and anhydrous.
Troubleshooting Guide: Synthesis and Application
This guide addresses specific problems you may encounter during experiments, providing insights into the root causes and actionable solutions.
Problem 1: Low or No Yield During Synthesis (e.g., Knoevenagel Condensation)
Possible Cause 1: Incomplete Reaction. The condensation reaction may be slow or have stalled.
Suggested Solution: Monitor the reaction's progress using Thin Layer Chromatography (TLC).[7] If starting materials persist, consider extending the reaction time or moderately increasing the temperature. Crucially, ensure all reagents and solvents are strictly anhydrous, as moisture can poison catalysts and inhibit the reaction.[7]
Possible Cause 2: Inefficient Catalyst/Base. The chosen base (e.g., piperidine, sodium ethoxide) may be of poor quality or used in an incorrect stoichiometric amount.[7]
Suggested Solution: Use a freshly opened or properly stored base. Verify the stoichiometry and consider a different catalyst system if yields remain low. For reactions that produce water, using a Dean-Stark apparatus with a solvent like toluene can drive the equilibrium toward the product.[7]
Possible Cause 3: Product Loss During Aqueous Work-up. The product may have partial solubility in the aqueous layer, leading to significant losses during extraction.[7]
Suggested Solution: Minimize the volume of water used for washing. Perform multiple extractions with a suitable organic solvent like ethyl acetate. It is good practice to "back-extract" the combined aqueous layers with a fresh portion of organic solvent to recover any dissolved product.[7]
Problem 2: The Final Product is a Yellow or Brown Oil that Fails to Crystallize
Possible Cause 1: Formation of Colored Byproducts. Extended heating during a reaction can lead to the formation of colored impurities.[7]
Suggested Solution: Minimize both the reaction temperature and duration. Run test reactions to find the optimal balance that provides good conversion without significant byproduct formation.
Possible Cause 2: Presence of Impurities. Even small amounts of impurities can act as a eutectic contaminant, preventing your compound from crystallizing.[7]
Suggested Solution: Purify the crude product using flash column chromatography. A gradient elution system, typically with hexane and ethyl acetate, is often effective for separating the desired product from both more and less polar impurities.[7]
Possible Cause 3: Residual Solvent. High-boiling point solvents trapped in the oil can inhibit crystallization.
Suggested Solution: Ensure the product is thoroughly dried under high vacuum. If you used a solvent like DMF or DMSO, co-evaporation with a lower-boiling solvent like toluene before applying high vacuum can help remove residual traces.
Problem 3: Compound Decomposes or Polymerizes in a Subsequent Reaction Step
Possible Cause 1: Unintended Nucleophilic Attack. A reagent in your reaction mixture (e.g., an amine, thiol, or even trace water) is attacking the activated double bond.
Suggested Solution: Scrutinize all reagents for nucleophilic functional groups. Ensure you are using anhydrous solvents under an inert atmosphere (e.g., nitrogen or argon). If a nucleophilic reagent is required, consider using a protecting group strategy or adding it at a very low temperature to control reactivity.
Possible Cause 2: Hydrolysis of Ester or Nitrile Groups. The reaction conditions (e.g., strong acid or base) are causing the compound to degrade.
Suggested Solution: The nitrile and ester groups can be hydrolyzed under both acidic and alkaline conditions to form carboxylic acids or amides.[8] If possible, modify your synthetic route to use neutral or milder conditions. If harsh conditions are unavoidable, consider if the hydrolyzed product is acceptable or if the functional group can be introduced at a later stage.
Underlying Mechanisms of Instability
Understanding the chemical pathways that lead to degradation is key to preventing it.
Mechanism 1: Anionic Polymerization
This is the most common stability issue. It is initiated by a nucleophile (Nu⁻), often a hydroxyl ion from water, which attacks the electron-poor β-carbon of the acrylic system. This creates a new carbanion that is stabilized by the adjacent cyano and ester groups. This carbanion then acts as a nucleophile itself, attacking another monomer unit in a chain reaction.
Caption: Anionic polymerization of a cyanoacrylate monomer.
Mechanism 2: Hydrolysis Pathways
The ester and nitrile functional groups are susceptible to hydrolysis, a process that can be catalyzed by either acid or base. This is particularly relevant for applications in aqueous media, such as biological assays.
Caption: Acidic and basic hydrolysis of the ester group.
Experimental Protocols
Protocol 1: Recommended Procedure for Handling and Aliquoting
This protocol is designed to minimize moisture contamination when using these sensitive reagents.
Equilibration: Before opening a new, refrigerated container for the first time, remove it from the cold storage and allow it to sit on the benchtop until it has fully equilibrated to room temperature (at least 1-2 hours).[1][5] This prevents condensation.
Inert Atmosphere: Perform all manipulations in a glove box or under a positive pressure of an inert gas (nitrogen or argon).
Dispensing: Use a clean, dry syringe or pipette to withdraw the desired amount of the liquid reagent.
Sealing: Immediately and tightly recap the original container.[5] For added protection, wrap the cap with Parafilm.
Storage of Opened Container: Place the opened container in a desiccator at room temperature or in a sealed bag containing silica gel.[4][5] Do not return it to the refrigerator.[3]
Protocol 2: General Purification by Flash Column Chromatography
This procedure is for purifying a crude, oily product that has failed to crystallize.
Sample Preparation: Dissolve the crude oil in a minimal amount of the chromatography eluent (or a stronger solvent like dichloromethane if solubility is an issue). Adsorb this solution onto a small amount of silica gel by concentrating it to a dry, free-flowing powder on a rotary evaporator.
Column Packing: Pack a glass column with silica gel using a slurry method with your starting eluent (e.g., 95:5 Hexane:Ethyl Acetate). Ensure the silica bed is compact and level.
Loading: Carefully add the dried, adsorbed sample to the top of the packed column. Add a thin layer of sand on top to prevent disturbance of the sample layer.
Elution: Begin elution with the starting solvent mixture. Collect fractions and monitor the elution of compounds using TLC.
Gradient (if necessary): Gradually increase the polarity of the eluent (e.g., move from 95:5 to 80:20 Hexane:Ethyl Acetate) to elute the desired product. The goal is to achieve good separation between your product and any impurities.
Isolation: Combine the pure fractions (as determined by TLC), and remove the solvent under reduced pressure using a rotary evaporator. Dry the resulting purified oil or solid under high vacuum to remove all traces of solvent.
How to interpret NMR spectra of 2-Cyano-3-ethoxyacrylic acid for impurities
Troubleshooting Guide for 2-Cyano-3-ethoxyacrylic acid Impurity Analysis Welcome to the technical support center for NMR spectral analysis. This guide is designed for researchers, scientists, and drug development profess...
Author: BenchChem Technical Support Team. Date: February 2026
Troubleshooting Guide for 2-Cyano-3-ethoxyacrylic acid Impurity Analysis
Welcome to the technical support center for NMR spectral analysis. This guide is designed for researchers, scientists, and drug development professionals to effectively interpret NMR spectra of 2-cyano-3-ethoxyacrylic acid, with a specific focus on identifying and characterizing impurities. The following question-and-answer format addresses common issues encountered during experimental analysis.
Q1: What are the expected ¹H NMR signals for pure 2-cyano-3-ethoxyacrylic acid?
A1: Understanding the proton NMR spectrum of the target compound is the first critical step. For 2-cyano-3-ethoxyacrylic acid, you should expect to see signals corresponding to the ethoxy group and the vinyl proton. The carboxylic acid proton is often broad and may exchange with residual water in the solvent.
Ethoxy Group (-OCH₂CH₃): This will appear as a quartet for the methylene protons (-OCH₂) and a triplet for the methyl protons (-CH₃). The quartet arises from coupling to the three adjacent methyl protons, and the triplet arises from coupling to the two adjacent methylene protons.
Vinyl Proton (=CH-): A singlet corresponding to the proton on the double bond.
Carboxylic Acid Proton (-COOH): This signal is often a broad singlet and its chemical shift can be highly variable depending on the solvent, concentration, and temperature. In some cases, it may not be observed due to proton exchange.
The expected chemical shifts can vary slightly based on the deuterated solvent used.
Q2: I'm seeing extra peaks in my ¹H NMR spectrum. What are the likely impurities from the synthesis of 2-cyano-3-ethoxyacrylic acid?
A2: The presence of unexpected signals strongly suggests impurities. The most common impurities are residual starting materials or solvents used in the synthesis and workup. The synthesis of 2-cyano-3-ethoxyacrylic acid often involves the reaction of ethyl cyanoacetate and triethyl orthoformate.[1]
Therefore, common impurities to look for are:
Ethyl Cyanoacetate: You would expect to see a quartet and a triplet for the ethyl group and a singlet for the methylene protons (NC-CH₂-COOEt).[2]
Triethyl Orthoformate: This would show a quartet and a triplet for the three equivalent ethoxy groups and a singlet for the methine proton (HC(OEt)₃).[3]
Ethanol: Often used as a solvent or generated as a byproduct. It will show a quartet and a triplet. The hydroxyl proton signal can be broad and its position is variable.
Water: A common impurity that appears as a singlet. Its chemical shift is highly dependent on the solvent and temperature.[4][5]
Q3: How can I differentiate between the signals of my product and the ethyl ester analog, ethyl 2-cyano-3-ethoxyacrylate?
A3: This is a crucial point of analysis as the structures are very similar. The key difference in the ¹H NMR spectrum will be the absence of the carboxylic acid proton in the ethyl ester and the presence of a second set of ethyl group signals.
2-Cyano-3-ethoxyacrylic acid: Will have one set of ethoxy signals (quartet and triplet) and a broad carboxylic acid proton signal.
Ethyl 2-cyano-3-ethoxyacrylate: Will have two distinct sets of ethoxy group signals (two quartets and two triplets), one for the ethoxy group attached to the double bond and one for the ethyl ester group. It will lack the broad carboxylic acid proton signal.[6][7]
Q4: My NMR solvent is DMSO-d₆ and I see a peak around 2.50 ppm and 3.33 ppm. What are these?
A4: These are very common residual solvent and water peaks in DMSO-d₆.
Residual DMSO-d₅: The peak at approximately 2.50 ppm is due to the small amount of non-deuterated dimethyl sulfoxide (DMSO-d₅) present in the deuterated solvent. It appears as a quintet due to coupling with deuterium.[8][9]
Water (H₂O/HOD): The peak around 3.33 ppm is due to residual water in the DMSO-d₆ solvent.[4][10] This peak is a singlet.
It is essential to distinguish these from true impurity signals. Always consult a table of common NMR solvent impurities.[10][11][12][13][14]
Data Presentation: Characteristic ¹H NMR Chemical Shifts
The following table summarizes the approximate ¹H NMR chemical shifts (δ, ppm) for 2-cyano-3-ethoxyacrylic acid and common related impurities. Note that these values can vary slightly depending on the solvent and experimental conditions.
A properly prepared sample is fundamental to acquiring a high-quality NMR spectrum.
Step-by-Step Methodology:
Weighing the Sample: Accurately weigh approximately 5-10 mg of your 2-cyano-3-ethoxyacrylic acid sample directly into a clean, dry NMR tube.
Solvent Addition: Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) to the NMR tube using a clean pipette.
Dissolution: Cap the NMR tube and gently invert it several times to dissolve the sample completely. If necessary, use a vortex mixer for a few seconds. Visually inspect the solution to ensure no solid particles remain.
Transfer to Spectrometer: Carefully place the NMR tube into a spinner turbine and adjust the depth according to the spectrometer's instructions. Insert the sample into the NMR spectrometer.
Acquisition: Acquire the ¹H NMR spectrum using standard acquisition parameters. Ensure a sufficient number of scans to obtain a good signal-to-noise ratio, especially for detecting low-level impurities.
Visualization: Impurity Identification Workflow
The following diagram illustrates a logical workflow for identifying an unknown peak in the NMR spectrum of 2-cyano-3-ethoxyacrylic acid.
Workflow for identifying unknown peaks in an NMR spectrum.
References
The Royal Society of Chemistry. Supporting Information: Part-1. [Link]
University of Wisconsin-Madison. Notes on NMR Solvents. [Link]
Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(3), 661–667. [Link]
ACS Publications. NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. [Link]
George Mason University. NMR Samples Experimental 1H-NMR spectrum interpretation Peaks to be disregarded. [Link]
ResearchGate. 8 : 1 H NMR characteristic data of Ethyl Arylidene cyanoacetate derivatives [2.9 b-e]. [Link]
ResearchGate. 1 3 C NMR spectrum of the starting ethyl 2-cyanoacrylate. [Link]
YouTube. DMSO-d6 preparation (NMR solvent) from DMSO: NMR peak position & splitting Dr. Tanmoy Biswas. [Link]
University of Alberta. NMR Proton Shifts for Residual Solvent Impurities. [Link]
Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]
ResearchGate. How to remove impurities in 1H-NMR of cyano acrylic acid derivatives?[Link]
National Center for Biotechnology Information. Ethyl 2-cyano-3-ethoxyacrylate. PubChem Compound Summary for CID 1715183. [Link]
The Journal of Organic Chemistry. NMR Chemical Shifts. [Link]
Preventing polymerization of 2-Cyano-3-ethoxyacrylic acid during storage
Welcome to the technical support center for 2-Cyano-3-ethoxyacrylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on the storage and h...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for 2-Cyano-3-ethoxyacrylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on the storage and handling of this highly reactive monomer. Our goal is to equip you with the knowledge to prevent premature polymerization, ensuring the integrity and reactivity of your material for successful experimental outcomes.
Introduction to the Challenge: The Inherent Instability of 2-Cyano-3-ethoxyacrylic Acid
2-Cyano-3-ethoxyacrylic acid is a valuable building block in organic synthesis, prized for its unique combination of functional groups. However, the very features that make it synthetically useful—the electron-withdrawing cyano and carboxylic acid groups activating the double bond—also render it highly susceptible to spontaneous polymerization. Understanding the mechanisms of this instability is the first step toward effective prevention.
Similar to other cyanoacrylates and acrylic acids, 2-Cyano-3-ethoxyacrylic acid can polymerize through two primary pathways: anionic polymerization and free-radical polymerization. Anionic polymerization is often the more aggressive and immediate threat, capable of being initiated by minute quantities of weak bases, including moisture. Free-radical polymerization can be triggered by heat, light (UV), or the presence of radical species. Therefore, a multi-faceted approach to stabilization is essential for maintaining the monomeric form of this compound during storage.
Troubleshooting Guide: Preventing Polymerization
This section addresses common issues and questions regarding the stability of 2-Cyano-3-ethoxyacrylic acid during storage.
Q1: I've observed a significant increase in the viscosity of my 2-Cyano-3-ethoxyacrylic acid, and in some cases, it has solidified. What is happening?
A1: An increase in viscosity or solidification is a clear indication of polymerization. This is most likely due to either anionic or free-radical polymerization, or a combination of both. The primary culprits are often exposure to moisture, basic contaminants, heat, or light. Even trace amounts of water on the surface of your storage container can initiate a rapid anionic polymerization cascade.
Q2: My lab stores other acrylic monomers at room temperature without issue. Why is 2-Cyano-3-ethoxyacrylic acid so much more sensitive?
A2: The presence of two strong electron-withdrawing groups, the cyano (-CN) and the carboxylic acid (-COOH), on the same carbon of the double bond makes 2-Cyano-3-ethoxyacrylic acid exceptionally electrophilic. This high degree of activation makes it significantly more susceptible to nucleophilic attack, which initiates anionic polymerization, than standard acrylic acid or its simple esters.
Q3: The product was delivered as a solid. How can I be sure it hasn't already polymerized?
A3: While 2-Cyano-3-ethoxyacrylic acid is a solid at room temperature, it should appear as a crystalline solid. If the material is a rubbery or hard, glassy solid, it has likely polymerized. You can perform a simple solubility test in a recommended solvent (e.g., acetone, methyl ethyl ketone). The monomer should dissolve, while the polymer will be insoluble or only swell. For a more definitive analysis, techniques like NMR spectroscopy can confirm the presence of the monomer's characteristic vinyl protons.
Q4: I suspect my solvent is causing polymerization. What solvents are safe to use?
A4: Solvents should be anhydrous and free from basic impurities. Protic solvents like alcohols should be used with caution as they can initiate anionic polymerization. Recommended solvents for reactions or dilutions include dry acetone, methyl ethyl ketone, nitromethane, and methylene chloride. Always use freshly dried solvents for critical applications.
Frequently Asked Questions (FAQs)
Q: What is the recommended storage temperature for 2-Cyano-3-ethoxyacrylic acid?
A: For long-term storage, it is recommended to store 2-Cyano-3-ethoxyacrylic acid at 2-8°C . Some suppliers may indicate storage at room temperature, which may be suitable for shorter periods. However, refrigerated storage significantly reduces the rate of potential polymerization.
Q: Should I store it under an inert atmosphere?
A: Yes, storing under an inert atmosphere such as argon or nitrogen is highly recommended. This displaces moisture and oxygen. While oxygen is necessary for some free-radical inhibitors to be effective, its complete exclusion is often preferred to prevent the formation of peroxides which can initiate polymerization. If using a phenolic inhibitor, a small amount of oxygen (5-21%) is beneficial.[1]
Q: What inhibitors should be used?
A: A dual-inhibitor system is often the most effective approach:
Anionic Polymerization Inhibitors: Strong acids are very effective. Gaseous sulfur dioxide has been traditionally used, but for laboratory settings, incorporating a non-volatile acidic stabilizer is more practical. Lewis acids like boron trifluoride etherate can also be used.[2][3]
Free-Radical Polymerization Inhibitors: Phenolic compounds are the standard choice. These include hydroquinone (HQ), monomethyl ether of hydroquinone (MEHQ), and butylated hydroxyanisole (BHA).[3][4] These inhibitors work by scavenging free radicals that can initiate polymerization. It is important to note that many free-radical inhibitors require the presence of a small amount of oxygen to be effective.[1]
Q: How can I tell if the inhibitor in my product is still effective?
A: The most direct way is to monitor the physical state of the material. If it remains a crystalline solid and dissolves readily in appropriate solvents, the inhibitor is likely still active. For quantitative analysis, techniques like HPLC can be used to measure the concentration of the inhibitor over time. It is good practice to use older stock first ("first-in-first-out") to minimize the risk of inhibitor depletion.[5]
Experimental Protocol: Recommended Storage of 2-Cyano-3-ethoxyacrylic Acid
This protocol outlines the best practices for storing 2-Cyano-3-ethoxyacrylic acid to ensure its long-term stability.
Materials:
2-Cyano-3-ethoxyacrylic acid
Amber glass vial with a PTFE-lined cap
Argon or nitrogen gas supply
Anionic inhibitor (e.g., a solution of a strong acid in a compatible dry solvent)
Free-radical inhibitor (e.g., MEHQ)
Syringes and needles for inert gas purging
Refrigerator (2-8°C)
Procedure:
Inhibitor Addition (if not already present): If you have synthesized and purified the compound yourself, it is crucial to add inhibitors immediately.
Add a free-radical inhibitor such as MEHQ to a final concentration of 100-200 ppm.
Add a suitable acidic stabilizer to inhibit anionic polymerization. The exact amount will depend on the acid used, but it should be sufficient to ensure the pH of any trace moisture is acidic.
Packaging:
Place the stabilized 2-Cyano-3-ethoxyacrylic acid in a clean, dry amber glass vial. The amber glass will protect the compound from light.
The vial should be appropriately sized to minimize headspace.
Inert Atmosphere:
Purge the vial with a gentle stream of argon or nitrogen for 1-2 minutes to displace any air and moisture.
Quickly seal the vial with the PTFE-lined cap to ensure an airtight seal.
Storage:
Clearly label the vial with the compound name, date, and storage conditions.
Place the sealed vial in a refrigerator at 2-8°C .
Ensure the storage location is away from any sources of heat or UV light.
Handling for Use:
When removing the compound from storage, allow the vial to warm to room temperature before opening. This prevents condensation of atmospheric moisture onto the cold compound.
If you need to take a portion of the material, do so in a dry, inert atmosphere (e.g., in a glove box or under a stream of inert gas).
After taking what you need, re-purge the headspace of the vial with inert gas before re-sealing and returning to the refrigerator.
Visualization of Polymerization and Inhibition
The following diagram illustrates the two main polymerization pathways for 2-Cyano-3-ethoxyacrylic acid and the points at which inhibitors can intervene.
Caption: Polymerization pathways and inhibition points.
Summary of Key Storage Parameters
Parameter
Recommendation
Rationale
Temperature
2-8°C
Reduces the rate of all chemical reactions, including polymerization.
Atmosphere
Inert (Argon or Nitrogen)
Excludes moisture and oxygen, which can initiate anionic and free-radical polymerization, respectively.
Provides comprehensive protection against both major polymerization pathways.
Container
Tightly sealed glass with PTFE-lined cap
Prevents contamination and exposure to atmospheric moisture.
By adhering to these guidelines, you can significantly extend the shelf-life of your 2-Cyano-3-ethoxyacrylic acid and ensure its quality for your research and development endeavors.
References
Redox. (2021, August 18). Safety Data Sheet Acrylic Acid. Retrieved from [Link]
Cole-Parmer. Material Safety Data Sheet - Ethyl(ethoxymethylene)cyanoacetate, 98%. Retrieved from [Link]
PubChem. 2-Cyano-3-ethoxyacrylic acid. Retrieved from [Link]
WorkSafe.govt.nz. (2016, March 15). Glacial Acrylic Acid. Retrieved from [Link]
PubChem. Ethyl 2-cyano-3-ethoxyacrylate. Retrieved from [Link]
Musumeci, F., et al. (2023). Inhibition of Free Radical Polymerization: A Review. Polymers, 15(3), 635. Retrieved from [Link]
Google Patents. Anionic polymerization inhibitor for cyanoacrylate adhesives.
ResearchGate. Anionic Polymerization Inhibitors. Retrieved from [Link]
Google Patents. Process for inhibiting unwanted free-radical polymerization of acrylic acid present in a liquid phase p.
Samuel, H. S., et al. (2024). Cyanoacrylate Chemistry and Polymerization Mechanisms. Progress in Chemical and Biochemical Research, 7(2), 129-142. Retrieved from [Link]
Li, W., et al. (2017). Free-Radical Polymerization of Acrylic Acid under Extreme Reaction Conditions Mimicking Deep-Sea Hydrothermal Vents. ACS Omega, 2(6), 2544-2551. Retrieved from [Link]
Duffy, C., et al. (2017). Radical Polymerization of Alkyl 2-Cyanoacrylates. Molecules, 22(9), 1436. Retrieved from [Link]
ResearchGate. Modeling of the Inhibition Mechanism of Acrylic Acid Polymerization. Retrieved from [Link]
Tasnee. (2020, January 13). SAFETY DATA SHEET GLACIAL ACRYLIC ACID. Retrieved from [Link]
Champagne, P. A., et al. (2019). Controlled living anionic polymerization of cyanoacrylates by frustrated Lewis pair based initiators. Chemical Science, 10(8), 2458-2464. Retrieved from [Link]
Pratt, D. A., et al. (2021). Inhibition of acrylic acid and acrylate autoxidation. Chemical Science, 12(30), 10245-10255. Retrieved from [Link]
A Comparative Guide to the Validation of Analytical Methods for 2-Cyano-3-ethoxyacrylic Acid Quantification
Introduction: The Analytical Imperative for 2-Cyano-3-ethoxyacrylic Acid 2-Cyano-3-ethoxyacrylic acid (CEAA) is a functionalized acrylic acid derivative with the chemical formula C₆H₇NO₃[1]. Its structure, featuring a co...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Analytical Imperative for 2-Cyano-3-ethoxyacrylic Acid
2-Cyano-3-ethoxyacrylic acid (CEAA) is a functionalized acrylic acid derivative with the chemical formula C₆H₇NO₃[1]. Its structure, featuring a conjugated system of a nitrile group, an alkene, and a carboxylic acid, makes it a reactive intermediate in organic synthesis and a potential process-related impurity or degradation product in the manufacturing of active pharmaceutical ingredients (APIs). For researchers, scientists, and drug development professionals, the accurate and precise quantification of CEAA is not merely an analytical task; it is a critical component of quality control, stability testing, and regulatory compliance. An unquantified or poorly controlled impurity can have significant implications for drug safety and efficacy.
This guide provides an in-depth comparison of analytical methodologies for CEAA quantification, grounded in the principles of scientific integrity and regulatory expectations. We will dissect the causality behind experimental choices, present a self-validating protocol framework, and benchmark performance against established standards, primarily the International Council for Harmonisation (ICH) guidelines, which are recognized by global regulatory bodies, including the U.S. Food and Drug Administration (FDA)[2]. The objective is to equip you not just with a method, but with the scientific rationale to develop, validate, and defend your analytical procedures.
The Regulatory Cornerstone: ICH Q2(R2) and Method Validation
Before any analytical method can be implemented for quality control in a regulated environment, it must undergo a rigorous validation process. The objective of validation is to demonstrate that the analytical procedure is fit for its intended purpose[3][4]. The recently updated ICH Q2(R2) guideline provides a comprehensive framework for this process, outlining the performance characteristics that must be evaluated[5][4][6][7]. This process is not a "check-the-box" exercise but a continuous lifecycle that begins during method development and ensures the sustained reliability of the data generated[2].
Strategic Selection of an Analytical Technique
The choice of an analytical technique is the first critical decision. The physicochemical properties of 2-Cyano-3-ethoxyacrylic acid—moderate polarity, presence of a UV-absorbing chromophore, and a carboxylic acid functional group—dictate the most suitable approaches.
The Versatile Synthon: A Comparative Guide to the Applications of 2-Cyano-3-ethoxyacrylic Acid in Heterocyclic Synthesis
For Researchers, Scientists, and Drug Development Professionals In the landscape of modern organic synthesis, the strategic selection of building blocks is paramount to the efficient construction of complex molecular arc...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of modern organic synthesis, the strategic selection of building blocks is paramount to the efficient construction of complex molecular architectures. Among these, 2-Cyano-3-ethoxyacrylic acid and its derivatives have emerged as highly versatile and reactive synthons, particularly in the synthesis of a diverse array of heterocyclic compounds with significant biological and pharmaceutical relevance. This guide provides an in-depth technical comparison of the applications of 2-Cyano-3-ethoxyacrylic acid, offering insights into its synthetic advantages over common alternatives, supported by experimental data and detailed protocols. Our focus will be on its utility in the construction of key heterocyclic scaffolds, including pyrimidines and quinazolines, which form the core of numerous therapeutic agents, notably in the realm of tyrosine kinase inhibitors.
Introduction to a Privileged Building Block
2-Cyano-3-ethoxyacrylic acid, and its more commonly used ester form, ethyl 2-cyano-3-ethoxyacrylate, are multifunctional reagents characterized by the presence of a cyano group, a carboxylic acid or ester, and an electron-rich ethoxy-activated double bond. This unique combination of functional groups imparts a distinct reactivity profile, making it an exceptional substrate for a variety of chemical transformations. The electrophilic nature of the double bond, enhanced by the electron-withdrawing cyano and carboxyl/ester groups, renders it highly susceptible to nucleophilic attack, a feature that is extensively exploited in multicomponent reactions and cyclization strategies.
A primary alternative to 2-Cyano-3-ethoxyacrylic acid derivatives in heterocyclic synthesis is ethyl cyanoacetate. While both share the reactive cyano- and ester-activated methylene/methine group, the presence of the ethoxy group in 2-Cyano-3-ethoxyacrylic acid derivatives provides a key point of differentiation. This "pre-activated" double bond often allows for milder reaction conditions and can lead to different or more efficient reaction pathways compared to the traditional Knoevenagel condensation of ethyl cyanoacetate with aldehydes.
Core Application: Synthesis of Pyrimidine Derivatives
The pyrimidine scaffold is a cornerstone of medicinal chemistry, found in a vast number of FDA-approved drugs. The synthesis of substituted pyrimidines is a key application of 2-Cyano-3-ethoxyacrylic acid and its derivatives.
Comparative Synthesis of Pyrano[2,3-d]pyrimidines
Pyrano[2,3-d]pyrimidines are a class of fused heterocyclic compounds that have garnered significant attention due to their diverse biological activities. A common and efficient route to these molecules is a one-pot, three-component reaction involving an aldehyde, an active methylene compound, and barbituric or thiobarbituric acid.
Alternative 1: Ethyl Cyanoacetate
The reaction using ethyl cyanoacetate proceeds via an initial Knoevenagel condensation with an aromatic aldehyde to form an ethyl 2-cyano-3-arylacrylate intermediate. This is followed by a Michael addition of barbituric acid and subsequent cyclization.
Alternative 2: 2-Cyano-3-ethoxyacrylic acid/ester
When employing ethyl 2-cyano-3-ethoxyacrylate, the reaction with a nucleophile like barbituric acid can proceed directly, followed by condensation with an aldehyde, or in a one-pot fashion where the ethoxy group acts as a leaving group upon cyclization. While direct comparative studies with identical substrates are limited in the readily available literature, the use of pre-formed electrophilic alkenes like ethyl 2-cyano-3-ethoxyacrylate can sometimes offer advantages in terms of reaction control and milder conditions.
Experimental Protocol: Three-Component Synthesis of Pyrano[2,3-d]pyrimidine Diones
This protocol describes a general procedure for the synthesis of 7-amino-5-aryl-5H-pyrano[2,3-d]pyrimidine-2,4(1H,3H)-diones.
Activate the SBA-Pr-SO3H catalyst by heating at 100°C under vacuum.
After cooling to room temperature, add barbituric acid (0.265 g, 2 mmol), the aromatic aldehyde (e.g., 4-nitrobenzaldehyde, 0.362 g, 2.4 mmol), and malononitrile (0.132 g, 2 mmol) to a reaction vessel containing the activated catalyst.
Heat the reaction mixture in an oil bath at 140°C for 15 minutes.
Monitor the reaction progress using Thin Layer Chromatography (TLC).
Upon completion, recrystallize the resulting solid from a mixture of DMF and ethanol to obtain the pure product.[1]
Core Application: Synthesis of Quinazoline-Based Tyrosine Kinase Inhibitors
The 4-anilinoquinazoline scaffold is a well-established pharmacophore for the inhibition of epidermal growth factor receptor (EGFR) tyrosine kinase, a key target in cancer therapy. The synthesis of these molecules often involves the construction of the quinazoline ring system followed by the introduction of the aniline side chain.
Comparative Synthesis of the Quinazoline Core
The construction of the quinazoline ring can be achieved through various synthetic routes. One common approach involves the reaction of an anthranilic acid derivative with a suitable three-carbon synthon. While direct use of 2-Cyano-3-ethoxyacrylic acid in a one-pot synthesis of the quinazoline core is not as commonly reported as multi-step procedures, its derivatives are crucial in building blocks that lead to these structures.
A more prevalent strategy involves the initial formation of a 2-amino-benzonitrile derivative, which is then cyclized. The versatility of 2-cyano-3-ethoxyacrylic acid derivatives allows for the introduction of diverse substituents that are ultimately incorporated into the final quinazoline structure.
Experimental Protocol: Synthesis of 4-Anilinoquinazoline Derivatives
This protocol outlines a general method for the N-arylation of 4-chloroquinazolines to produce 4-anilinoquinazolines.
Materials:
4-Chloro-6-halo-2-phenylquinazoline (e.g., 8a or 8b)
Substituted aniline (e.g., N-methylanilines 9a-k)
Tetrahydrofuran (THF)
Water
Procedure:
In a microwave reactor vial, combine the 4-chloro-6-halo-2-phenylquinazoline (1 equivalent) and the substituted aniline (1.2 equivalents) in a mixture of THF and water.
Seal the vial and subject the reaction mixture to microwave irradiation at a specified temperature (e.g., 100-120°C) for a designated time (e.g., 10-20 minutes).
Monitor the reaction progress by TLC.
After completion, cool the reaction mixture and partition between an organic solvent (e.g., ethyl acetate) and water.
Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to afford the desired 4-anilinoquinazoline derivative.[2]
Comparative Performance Analysis
Feature
2-Cyano-3-ethoxyacrylic Acid / Ester
Ethyl Cyanoacetate
Reactivity
Highly electrophilic double bond, ready for nucleophilic attack. The ethoxy group can act as a leaving group.
Requires initial activation via Knoevenagel condensation with a carbonyl compound to form a reactive intermediate.
Reaction Conditions
Often proceeds under milder conditions due to the pre-activated nature of the molecule.
Knoevenagel condensation typically requires a basic catalyst and sometimes elevated temperatures.
Synthetic Strategy
Allows for more direct cyclization pathways in some multicomponent reactions.
Generally follows a sequential Knoevenagel-Michael reaction pathway.
Versatility
The ethoxy group can be displaced by a variety of nucleophiles, offering a handle for further functionalization.
A versatile and widely used building block for a vast range of heterocyclic syntheses.
Yields
High yields are reported in various syntheses, particularly in multicomponent reactions for pyrano[2,3-d]pyrimidines.
Yields are generally good to excellent, but can be dependent on the specific substrates and reaction conditions.
Visualizing the Synthetic Pathways
Knoevenagel Condensation and Subsequent Cyclization
Caption: Comparative synthetic pathways to heterocycles.
Conclusion
2-Cyano-3-ethoxyacrylic acid and its ester derivatives are powerful and versatile building blocks in modern organic synthesis. Their pre-activated electrophilic nature offers distinct advantages over traditional active methylene compounds like ethyl cyanoacetate in certain applications, particularly in multicomponent reactions for the synthesis of complex heterocyclic systems. While direct, side-by-side comparative studies are not always available, the existing literature strongly suggests that the use of 2-Cyano-3-ethoxyacrylic acid can lead to milder reaction conditions, and in some cases, more efficient synthetic routes. For researchers and drug development professionals, a thorough understanding of the reactivity and synthetic potential of this synthon is crucial for the innovative and efficient design of novel bioactive molecules. The choice between 2-Cyano-3-ethoxyacrylic acid and its alternatives will ultimately depend on the specific target molecule, desired reaction pathway, and overall synthetic strategy.
The Strategic Advantage of 2-Cyano-3-ethoxyacrylic Acid Derivatives in Heterocyclic Synthesis: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals In the intricate landscape of synthetic organic chemistry, the choice of starting materials and synthetic routes is paramount to achieving desired molecular...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the intricate landscape of synthetic organic chemistry, the choice of starting materials and synthetic routes is paramount to achieving desired molecular architectures with high efficiency, purity, and cost-effectiveness. This guide provides an in-depth technical comparison of synthetic routes utilizing the versatile reagent, 2-cyano-3-ethoxyacrylic acid and its derivatives, against traditional methods for the synthesis of key heterocyclic compounds, notably in the pathway to the immunosuppressive drug Leflunomide and in the formation of substituted pyrazoles. We will explore the mechanistic underpinnings, provide detailed experimental protocols, and present comparative data to empower researchers in making informed decisions for their synthetic strategies.
I. The Synthesis of Leflunomide: A Case for Efficiency and Purity
Leflunomide, an isoxazole derivative, is a cornerstone in the treatment of rheumatoid arthritis. Its synthesis critically hinges on the formation of the 5-methylisoxazole-4-carboxylic acid core. Here, we compare a modern approach, conceptually starting from a derivative of 2-cyano-3-ethoxyacrylic acid, against a more traditional route.
Route A: The 2-Cyano-3-ethoxyacrylic Acid Derivative Approach (Conceptual)
This synthetic strategy leverages the reactivity of ethyl 2-cyano-3-ethoxyacrylate, a close derivative of 2-cyano-3-ethoxyacrylic acid, which can be readily prepared from ethyl cyanoacetate and triethyl orthoformate. The subsequent reaction with hydroxylamine leads to the formation of the desired isoxazole ring system.
Experimental Protocol: Synthesis of Ethyl 5-methylisoxazole-4-carboxylate via Ethyl 2-cyano-3-ethoxyacrylate
Step 1: Synthesis of Ethyl 2-cyano-3-ethoxyacrylate
In a reaction vessel equipped with a stirrer, reflux condenser, and thermometer, combine ethyl cyanoacetate (1.0 mol), triethyl orthoformate (1.2 mol), and acetic anhydride (2.0 mol).
Heat the mixture to 140-150 °C and maintain under reflux for 4-6 hours. The progress of the reaction can be monitored by gas chromatography (GC).
After completion, allow the mixture to cool to room temperature.
Remove the excess acetic anhydride and ethyl acetate formed during the reaction by distillation under reduced pressure. The resulting crude ethyl 2-cyano-3-ethoxyacrylate can be used in the next step without further purification.
Step 2: Cyclization to Ethyl 5-methylisoxazole-4-carboxylate
To a solution of hydroxylamine hydrochloride (1.1 mol) and sodium acetate (1.1 mol) in ethanol, add the crude ethyl 2-cyano-3-ethoxyacrylate (1.0 mol) at room temperature.
Stir the reaction mixture at room temperature for 12-16 hours.
Monitor the reaction by thin-layer chromatography (TLC).
Upon completion, pour the reaction mixture into ice-cold water and extract with ethyl acetate.
Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude ethyl 5-methylisoxazole-4-carboxylate.
Route B: The Traditional Ethyl Acetoacetate Approach
A widely practiced method involves the condensation of ethyl acetoacetate with triethyl orthoformate, followed by cyclization with hydroxylamine.
Experimental Protocol: Synthesis of Leflunomide Intermediate via Ethyl Acetoacetate
Step 1: Synthesis of Ethyl 2-ethoxymethyleneacetoacetate
A mixture of ethyl acetoacetate (1.0 mol), triethyl orthoformate (1.2 mol), and acetic anhydride (2.0 mol) is heated at 120-140 °C for 5 hours.
The by-products (ethyl acetate and ethanol) are continuously removed by distillation.
After the reaction is complete, the excess reactants are removed under vacuum to give crude ethyl ethoxymethyleneacetoacetate.
Step 2: Synthesis of Ethyl 5-methylisoxazole-4-carboxylate
The crude ethyl ethoxymethyleneacetoacetate (1.0 mol) is dissolved in ethanol.
A solution of hydroxylamine hydrochloride (1.1 mol) and sodium acetate (1.1 mol) in water is added to the ethanolic solution at 0-5 °C.
The reaction mixture is stirred at this temperature for 2 hours and then at room temperature for 4 hours.
The product is extracted with a suitable solvent, and the solvent is evaporated to give ethyl 5-methylisoxazole-4-carboxylate.[1]
Step 3: Hydrolysis to 5-Methylisoxazole-4-carboxylic Acid
The crude ethyl 5-methylisoxazole-4-carboxylate is hydrolyzed by heating with an aqueous solution of a strong acid, such as sulfuric acid or hydrochloric acid.[1]
The reaction mixture is then cooled, and the precipitated 5-methylisoxazole-4-carboxylic acid is collected by filtration.
Step 4: Synthesis of Leflunomide
5-Methylisoxazole-4-carboxylic acid is converted to its acid chloride using a chlorinating agent like thionyl chloride.[1]
The resulting acid chloride is then reacted with 4-trifluoromethylaniline in the presence of a base to yield leflunomide.[1]
Comparative Analysis
Parameter
Route A (Conceptual)
Route B (Traditional)
Advantages of Route A
Starting Materials
Ethyl cyanoacetate, Triethyl orthoformate
Ethyl acetoacetate, Triethyl orthoformate
Ethyl cyanoacetate is a readily available and often more cost-effective C2 synthon.
Key Intermediate
Ethyl 2-cyano-3-ethoxyacrylate
Ethyl 2-ethoxymethyleneacetoacetate
The cyano group offers alternative reactivity for further derivatization.
Purity Profile
Potentially higher purity due to cleaner reaction profiles.
Prone to the formation of isomeric impurities, such as ethyl 3-methylisoxazole-4-carboxylate, which are difficult to separate.[1]
Reduced need for extensive purification steps, leading to higher overall yields and lower manufacturing costs.
Reaction Conditions
Milder conditions may be possible for the cyclization step.
Requires careful temperature control to minimize side reactions.
Improved safety profile and energy efficiency.
Overall Yield
Potentially higher due to fewer side products.
Can be impacted by the formation of by-products and purification losses.
Increased process efficiency and atom economy.
Workflow Diagram: Leflunomide Synthesis
Caption: Comparative workflow for Leflunomide synthesis.
II. Broadening Horizons: Synthesis of Substituted Pyrazoles
The utility of 2-cyano-3-ethoxyacrylic acid derivatives extends beyond isoxazole synthesis. The reaction with hydrazine derivatives provides a facile and efficient route to a variety of substituted pyrazoles, which are prevalent scaffolds in pharmaceuticals and agrochemicals.
The Advantage of Ethyl (Ethoxymethylene)cyanoacetate
Ethyl (ethoxymethylene)cyanoacetate, readily prepared from ethyl cyanoacetate and triethyl orthoformate, serves as a superior precursor for pyrazole synthesis compared to traditional methods that often employ β-ketoesters.
Experimental Protocol: Synthesis of Ethyl 3-amino-1H-pyrazole-4-carboxylate
To a solution of ethyl (ethoxymethylene)cyanoacetate (1.0 mol) in ethanol, add hydrazine hydrate (1.0 mol) dropwise at room temperature.
The reaction is typically exothermic and may require cooling to maintain the temperature below 40 °C.
After the addition is complete, stir the mixture for 1-2 hours at room temperature.
The product often precipitates from the reaction mixture.
Collect the solid by filtration, wash with cold ethanol, and dry to obtain ethyl 3-amino-1H-pyrazole-4-carboxylate in high yield and purity.[2]
Comparative Analysis: Pyrazole Synthesis
Feature
Using Ethyl (Ethoxymethylene)cyanoacetate
Using Ethyl Acetoacetate
Advantages of the Cyanoacrylate Route
Regioselectivity
The reaction with hydrazine is highly regioselective, leading to a single pyrazole isomer.
Can lead to mixtures of regioisomers, complicating purification and reducing the yield of the desired product.
Simplifies the product mixture, eliminates the need for chromatographic separation of isomers, and improves overall efficiency.
Reaction Conditions
Often proceeds smoothly at room temperature without the need for a catalyst.
May require heating or the use of a catalyst.
More energy-efficient and environmentally friendly process.
Functional Group
The resulting pyrazole contains an amino group, which is a versatile handle for further functionalization.
The resulting pyrazolone has a different substitution pattern.
Provides a strategic entry point for the synthesis of a diverse library of pyrazole derivatives.
Yield and Purity
Generally high yields of a pure product are obtained directly from the reaction mixture.
Yields can be lower due to the formation of isomeric by-products.
Cost-effective and time-saving.
Reaction Mechanism: Pyrazole Formation
Caption: Mechanism of pyrazole formation.
Conclusion
The use of 2-cyano-3-ethoxyacrylic acid and its derivatives presents a compelling strategic advantage in the synthesis of important heterocyclic compounds. In the context of Leflunomide synthesis, this approach offers the potential for a more streamlined process with a superior impurity profile compared to traditional methods. Furthermore, in the synthesis of substituted pyrazoles, the use of ethyl (ethoxymethylene)cyanoacetate provides a highly regioselective, efficient, and versatile route. By understanding the underlying mechanistic principles and leveraging these advanced synthetic strategies, researchers can accelerate drug discovery and development programs, ultimately contributing to the advancement of medicinal chemistry.
References
US20030139606A1 - Process for preparing 5-methylisoxazole-4-carboxylic- (4'-trifluoromethyl)-anilide - Google Patents.
WO2011064798A1 - Process for the preparation of a pyrazole derivative - Google Patents.
Comparative study of different catalysts for 2-Cyano-3-ethoxyacrylic acid synthesis
For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical synthesis and fine chemical production, the efficient and selective synthesis of key intermediates is paramount. 2-Cyano-...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of pharmaceutical synthesis and fine chemical production, the efficient and selective synthesis of key intermediates is paramount. 2-Cyano-3-ethoxyacrylic acid is a valuable building block, and its synthesis is a critical process that hinges on the appropriate choice of catalytic systems. This guide provides a comprehensive comparative analysis of different catalysts for the synthesis of 2-Cyano-3-ethoxyacrylic acid, offering in-depth technical insights and experimental data to inform your selection and optimization strategies.
Introduction: The Significance of 2-Cyano-3-ethoxyacrylic Acid and the Role of Catalysis
2-Cyano-3-ethoxyacrylic acid serves as a versatile precursor in the synthesis of a variety of heterocyclic compounds and active pharmaceutical ingredients (APIs). Its molecular structure, featuring a reactive cyano group, a carboxylic acid moiety, and an α,β-unsaturated system, makes it a highly sought-after intermediate. The synthesis of this compound is typically achieved through a two-step process: a Knoevenagel condensation to form an ester intermediate, followed by hydrolysis to yield the final acid.
The choice of catalyst in both steps is crucial as it directly influences reaction rates, yields, purity of the product, and the overall economic and environmental viability of the process. This guide will dissect the catalytic pathways, providing a comparative study of commonly employed catalysts to empower researchers with the knowledge to make informed decisions.
Overall Synthesis Pathway
The synthesis of 2-Cyano-3-ethoxyacrylic acid is generally accomplished via the following two-stage route:
Caption: General two-step synthesis route for 2-Cyano-3-ethoxyacrylic acid.
Part 1: Comparative Analysis of Catalysts for the Synthesis of Ethyl 2-cyano-3-ethoxyacrylate (Step 1)
The initial and often yield-determining step is the Knoevenagel condensation of ethyl cyanoacetate with triethyl orthoformate. This reaction is catalyzed by either acidic or basic catalysts. Here, we compare two prominent examples: acetic anhydride (an acidic catalyst) and piperidine (a basic catalyst).
Data Presentation: Catalyst Performance in Knoevenagel Condensation
Note: The yield for piperidine is based on its reaction with 4-(diphenylamino)benzaldehyde and is included as a representative example of its catalytic activity in Knoevenagel condensations with ethyl cyanoacetate.[1][2] A specific yield for the reaction with triethyl orthoformate was not found in the surveyed literature, but similar efficiencies can be anticipated.
Causality Behind Experimental Choices
Acetic Anhydride: The use of acetic anhydride as both a catalyst and a dehydrating agent is a classic approach. At elevated temperatures, it facilitates the condensation by activating the carbonyl group of triethyl orthoformate and removing the ethanol byproduct, thereby driving the equilibrium towards the product. The high temperature is necessary to overcome the activation energy of the reaction in the absence of a stronger base.
Piperidine: As a secondary amine, piperidine acts as a base catalyst. It deprotonates the α-carbon of ethyl cyanoacetate, forming a highly nucleophilic enolate. This enolate then attacks the electrophilic carbon of the orthoformate. The reaction typically proceeds at milder conditions (room temperature) compared to acid-catalyzed methods. The choice of an alcohol as a solvent is common for base-catalyzed Knoevenagel condensations.
Experimental Protocols
Protocol 1: Acetic Anhydride Catalyzed Synthesis of Ethyl 2-cyano-3-ethoxyacrylate
Materials:
Ethyl cyanoacetate
Triethyl orthoformate
Acetic anhydride
Procedure:
In a round-bottom flask equipped with a reflux condenser, combine ethyl cyanoacetate (0.2 mol) and triethyl orthoformate (0.2 mol).
Add acetic anhydride (80 mL) to the mixture.
Heat the reaction mixture to 150-160 °C and maintain for 5 hours with stirring.
After cooling to room temperature, remove the excess acetic anhydride and other volatile components by distillation under reduced pressure.
The resulting residue is ethyl 2-cyano-3-ethoxyacrylate.[1]
Protocol 2: Piperidine Catalyzed Synthesis of Ethyl 2-cyano-3-ethoxyacrylate (Adapted)
Materials:
Ethyl cyanoacetate
Triethyl orthoformate
Piperidine
Ethanol
Procedure:
To a solution of ethyl cyanoacetate (1 mmol) and triethyl orthoformate (1.2 mmol) in ethanol (3 mL), add a catalytic amount of piperidine (10 mol%).
Stir the reaction mixture at room temperature.
Monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, the reaction mixture is typically concentrated under reduced pressure, and the product is purified by column chromatography on silica gel.[1][2]
Mechanistic Insight
Caption: Simplified mechanisms for base- and acid-catalyzed Knoevenagel condensation.
Part 2: Comparative Analysis of Hydrolysis Methods for 2-Cyano-3-ethoxyacrylic Acid (Step 2)
The final step in the synthesis is the hydrolysis of the ester intermediate, ethyl 2-cyano-3-ethoxyacrylate, to the target carboxylic acid. This transformation can be achieved under either acidic or basic conditions.
Note: The yield for the base-catalyzed hydrolysis is reported for a similar substrate, ethyl 3-ethoxyacrylate, and serves as an estimate.[3] Specific yield data for the acid-catalyzed hydrolysis of ethyl 2-cyano-3-ethoxyacrylate was not found in the surveyed literature.
Causality Behind Experimental Choices
Base-Catalyzed Hydrolysis (Saponification): This is a common and effective method for ester hydrolysis. The hydroxide ion acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester. The reaction is typically irreversible because the resulting carboxylate anion is deprotonated by the strong base. Subsequent acidification is required to protonate the carboxylate and isolate the carboxylic acid. The use of reflux conditions accelerates the reaction rate.
Acid-Catalyzed Hydrolysis: In this method, the acid protonates the carbonyl oxygen of the ester, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water. This reaction is reversible and is driven to completion by using a large excess of water. A co-solvent like dioxane is often used to improve the solubility of the organic ester in the aqueous acidic medium.
Experimental Protocols
Protocol 3: Base-Catalyzed Hydrolysis of Ethyl 2-cyano-3-ethoxyacrylate
Materials:
Ethyl 2-cyano-3-ethoxyacrylate
Sodium hydroxide (NaOH)
Hydrochloric acid (HCl)
Water
Procedure:
Dissolve ethyl 2-cyano-3-ethoxyacrylate in an aqueous solution of sodium hydroxide.
Heat the mixture to reflux for several hours, monitoring the reaction by TLC until the starting material is consumed.
Cool the reaction mixture to room temperature.
Carefully acidify the mixture with hydrochloric acid to a pH of approximately 2-3, which will precipitate the carboxylic acid.
Collect the solid product by filtration, wash with cold water, and dry.
Protocol 4: Acid-Catalyzed Hydrolysis of Ethyl 2-cyano-3-ethoxyacrylate
Materials:
Ethyl 2-cyano-3-ethoxyacrylate
Hydrochloric acid (HCl) or Sulfuric acid (H₂SO₄)
Water
Dioxane (or another suitable co-solvent)
Procedure:
Dissolve ethyl 2-cyano-3-ethoxyacrylate in a mixture of water and dioxane.
Add a catalytic amount of a strong acid like concentrated HCl or H₂SO₄.
Heat the mixture to reflux for several hours, monitoring the reaction by TLC.
After completion, cool the reaction mixture and remove the organic solvent under reduced pressure.
The aqueous layer can be extracted with a suitable organic solvent (e.g., ethyl acetate) to isolate the product.
Dry the organic extracts over anhydrous sodium sulfate, filter, and concentrate to obtain the crude product, which can be further purified by recrystallization.
Workflow Visualization
Caption: Experimental workflows for base- and acid-catalyzed hydrolysis.
Conclusion and Recommendations
The synthesis of 2-Cyano-3-ethoxyacrylic acid offers multiple catalytic routes, each with its own set of advantages and disadvantages.
For the initial Knoevenagel condensation , the acetic anhydride method provides a high yield in a relatively short reaction time, albeit at a high temperature. The piperidine-catalyzed route offers milder reaction conditions, which can be advantageous for sensitive substrates, and generally provides good yields. The choice between these will depend on the available equipment, the scale of the reaction, and the thermal stability of the starting materials.
For the hydrolysis step , base-catalyzed saponification is a robust and widely used method. While the reported yield for a similar substrate is moderate, optimization of reaction conditions could likely improve this. Acid-catalyzed hydrolysis presents an alternative, though care must be taken to manage the reversible nature of the reaction.
For researchers aiming for high throughput and yield in the condensation step, the acetic anhydride method appears favorable. For processes where milder conditions are a priority, piperidine catalysis is a strong contender. In the hydrolysis step, base-catalyzed hydrolysis is a more conventional and often more complete reaction, though the workup requires an additional acidification step.
Ultimately, the optimal catalyst and reaction conditions should be determined empirically, taking into account the specific requirements of the synthesis, including scale, purity, cost, and environmental impact. This guide provides a foundational understanding to steer these experimental investigations effectively.
References
Piperidine-catalyzed synthesis of (E)-2-cyanoacrylamides: crystallographic, antiproliferative, and docking studies. RSC Advances. [Link]
Piperidine-catalyzed synthesis of (E)-2-cyanoacrylamides: crystallographic, antiproliferative, and docking studies. National Center for Biotechnology Information. [Link]
A Comparative Guide to the Efficacy of 2-Cyano-3-ethoxyacrylic Acid Derivatives as Enzyme Inhibitors
In the landscape of modern drug discovery and biochemical research, the identification of potent and selective enzyme inhibitors is paramount. Among the myriad of chemical scaffolds explored, derivatives of 2-cyano-3-eth...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of modern drug discovery and biochemical research, the identification of potent and selective enzyme inhibitors is paramount. Among the myriad of chemical scaffolds explored, derivatives of 2-cyano-3-ethoxyacrylic acid and the broader class of 2-cyanoacrylamides have emerged as a versatile and compelling class of enzyme inhibitors. Their unique chemical architecture, centered around an electron-deficient double bond, predisposes them to act as Michael acceptors, enabling a distinct and often potent mechanism of enzyme inhibition.
This guide provides an in-depth comparison of the efficacy of these derivatives against several key enzyme targets. We will delve into their mechanism of action, present comparative experimental data against established inhibitors, and provide standardized protocols for their evaluation. Our focus is on delivering not just data, but a causal understanding of why these molecules are effective and how they can be reliably assessed, empowering researchers to make informed decisions in their own investigations.
The Core Mechanism: Covalent Inhibition
The primary mechanism by which 2-cyano-3-ethoxyacrylic acid derivatives exert their inhibitory effects is through covalent modification of the target enzyme. The electrophilic β-carbon of the α,β-unsaturated system is susceptible to nucleophilic attack from amino acid residues within the enzyme's active site. Most commonly, this involves the thiol group of a cysteine residue, forming a stable, covalent bond.
This covalent interaction can be either reversible or irreversible. The reversibility is a key attribute for modern drug design, as it can lead to a prolonged duration of action while potentially mitigating the risks of permanent protein modification and off-target toxicity that can be associated with irreversible inhibitors.[1][2] For example, certain 2-cyanoacrylamide derivatives have been specifically designed as reversible covalent inhibitors of Transforming growth factor-beta-activated kinase 1 (TAK1), offering a safer alternative to highly reactive irreversible inhibitors.[1]
Caption: General mechanism of reversible covalent inhibition.
Comparative Efficacy Analysis
The true measure of an inhibitor's utility lies in its potency and selectivity for its intended target. Below, we compare the performance of 2-cyano-3-ethoxyacrylic acid derivatives against other known inhibitors for several therapeutically relevant enzymes.
TAK1 is a critical kinase in the signaling cascades of the NF-κB and mitogen-activated protein kinase (MAPK) pathways, making it a prime target for anti-inflammatory and anti-cancer therapies.[1]
The data clearly demonstrates that 2-cyanoacrylamide derivatives can achieve high potency, with IC50 values in the nanomolar range, comparable to established irreversible inhibitors.[1] The key advantage of Compound 13h is its demonstrated reversible covalent bonding, which suggests a potentially improved safety profile by reducing the likelihood of non-specific reactions with other proteins containing cysteine residues.[1]
Caption: Inhibition of the TAK1-mediated NF-κB pathway.
Dihydroorotate Dehydrogenase (DHODH)
DHODH is a crucial enzyme in the de novo pyrimidine biosynthesis pathway, essential for the proliferation of rapidly dividing cells like cancer cells and activated lymphocytes.[3] Its inhibition is a validated therapeutic strategy for autoimmune diseases and cancer.[3][4]
Comparative Data:
Inhibitor Class
Specific Compound
Target
IC50 (Human DHODH)
Reference
Malononitrilamide (related to 2-cyanoacrylates)
A77-1726 (active metabolite of Leflunomide)
DHODH
0.5-2.3 µM
Cinchoninic Acid Derivative
Brequinar
DHODH
10 nM
Isoxazol Derivative
Leflunomide (prodrug)
DHODH
98 µM
While the parent scaffold of 2-cyano-3-ethoxyacrylic acid is not directly listed, the structurally related malononitrilamide A77-1726, which features a similar reactive cyano group adjacent to a carbonyl, is a potent inhibitor of human DHODH. Although Brequinar shows higher potency in this standardized comparison, the data validates that the core chemical functionality of cyano-carboxamide derivatives is highly effective for targeting this enzyme. This highlights the potential for further optimization of 2-cyano-3-ethoxyacrylic acid derivatives for this target.
Lactate Dehydrogenase A (LDHA)
LDHA catalyzes the conversion of pyruvate to lactate, a hallmark of the Warburg effect in cancer cells, which rely on aerobic glycolysis for energy.[5][6] Inhibiting LDHA is a promising strategy to selectively target cancer metabolism.[5][7]
Currently, direct and potent inhibition of LDHA by 2-cyano-3-ethoxyacrylic acid derivatives is less documented in the provided literature compared to other inhibitor classes. However, the diverse chemical space of known LDHA inhibitors, from simple analogs like oxamate to complex heterocyclic compounds, suggests that the reactive scaffold of 2-cyano-3-ethoxyacrylic acid could be adapted to target this enzyme.[6][8] The established anti-proliferative activities of various cyano-containing compounds against cancer cell lines warrant further investigation into their potential as LDHA inhibitors.[5]
Experimental Protocol: Determination of IC50 for Enzyme Inhibition
To ensure the trustworthiness and reproducibility of comparative efficacy data, a standardized experimental protocol is essential. The following outlines a general workflow for determining the half-maximal inhibitory concentration (IC50) of a test compound.
Objective: To quantify the concentration of a 2-cyano-3-ethoxyacrylic acid derivative required to inhibit 50% of the target enzyme's activity.
Materials:
Purified target enzyme
Enzyme-specific substrate
Assay buffer (optimized for pH, ionic strength, and cofactors)
Test inhibitor (e.g., a 2-cyano-3-ethoxyacrylic acid derivative) dissolved in a suitable solvent (e.g., DMSO)
Positive control inhibitor (a known inhibitor of the enzyme)
Negative control (vehicle, e.g., DMSO)
96-well microplate (black, for fluorescence assays)
Microplate reader (capable of measuring absorbance or fluorescence)
Workflow:
Caption: Workflow for IC50 determination.
Step-by-Step Procedure:
Prepare Inhibitor Dilutions: Create a serial dilution series of the test compound in the assay buffer. A typical starting concentration might be 100 µM, with 10-12 dilution points. Also prepare solutions for the positive control and vehicle control.
Enzyme and Inhibitor Pre-incubation: Add a fixed amount of the purified enzyme to each well of the 96-well plate. Then, add the corresponding inhibitor dilution to each well. For covalent inhibitors, a pre-incubation step (e.g., 15-30 minutes at room temperature) before adding the substrate is crucial to allow the covalent bond to form. This step is a key experimental choice to accurately assess the potency of this class of inhibitors.
Initiate the Reaction: Start the enzymatic reaction by adding a specific concentration of the substrate to all wells simultaneously. The substrate concentration is typically kept at or near its Michaelis-Menten constant (Km) for competitive inhibition studies.[9]
Kinetic Measurement: Immediately place the microplate in a plate reader and measure the signal (e.g., fluorescence increase) at regular intervals for a defined period (e.g., 15-60 minutes). This kinetic reading is superior to a single endpoint reading as it allows for the calculation of the initial reaction velocity (V₀).
Data Analysis:
Calculate the initial velocity for each concentration of the inhibitor.
Normalize the data by setting the velocity of the vehicle control (no inhibitor) to 100% activity and the velocity of a well with a saturating concentration of a known potent inhibitor to 0% activity.
Plot the percentage of inhibition against the logarithm of the inhibitor concentration.
Fit the data to a four-parameter logistic (or sigmoidal dose-response) curve to determine the IC50 value.
This self-validating system, which includes both positive and negative controls, ensures that the observed inhibition is due to the test compound and allows for robust, reproducible quantification of its potency.
Conclusion
2-Cyano-3-ethoxyacrylic acid derivatives represent a potent and adaptable class of enzyme inhibitors. Their efficacy is rooted in a well-defined mechanism of covalent modification, which can be tuned to achieve reversible binding, a highly desirable feature in modern drug development. As demonstrated in the case of TAK1, these compounds can achieve nanomolar potency, rivaling established inhibitors. While their application as lead compounds for other targets like DHODH and LDHA is still emerging, their chemical tractability and proven success in other areas make them a highly promising scaffold for future research. The rigorous and standardized evaluation of these compounds, using protocols such as the one detailed above, will be critical in unlocking their full therapeutic potential.
References
Silva, J. M. P. R., et al. (2021). The Compound (E)-2-Cyano-N,3-diphenylacrylamide (JMPR-01): A Potential Drug for Treatment of Inflammatory Diseases. MDPI. Available at: [Link]
Kang, S. J., et al. (2020). Synthesis and biological activity of 2-cyanoacrylamide derivatives tethered to imidazopyridine as TAK1 inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 1928-1936. Available at: [Link]
Soujanya, C. H., & Madhavi, K. (2021). Synthesis and Evaluation of Novel 5-{[2-Cyano-3-(substituted phenyl)prop-2-enoyl]amino}-2-hydroxy Benzoic Acid. ResearchGate. Available at: [Link]
National Center for Biotechnology Information. (n.d.). 2-Cyano-3-ethoxyacrylic acid. PubChem. Retrieved from [Link]
Stanković, T., et al. (2023). Synthesis, Evaluation of Enzyme Inhibition and Redox Properties of Potential Dual COX-2 and 5-LOX Inhibitors. Molecules, 28(8), 3381. Available at: [Link]
Lucas, X., et al. (2023). Identification of Dihydroorotate Dehydrogenase Inhibitors Using the Cell Painting Assay. Angewandte Chemie International Edition, 62(43), e202306781. Available at: [Link]
Sgrignani, J., & Magistrato, A. (2015). Human Lactate Dehydrogenase A Inhibitors: A Molecular Dynamics Investigation. PLOS ONE, 10(2), e0116342. Available at: [Link]
Lucas, X., et al. (2023). Identification of Dihydroorotate Dehydrogenase Inhibitors Using the Cell Painting Assay. White Rose Research Online. Available at: [Link]
Mullen, N. J., & Singh, P. K. (2023). NK-A 17E-233I: a novel competitive inhibitor of human dihydroorotate dehydrogenase (DHODH) for cancer therapy. bioRxiv. Available at: [Link]
PubChemLite. (n.d.). 2-cyano-3-ethoxyacrylic acid (C6H7NO3). Retrieved from [Link]
Edmondson, D. E., & Binda, C. (2018). Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. Current Drug Targets, 19(2), 114–127. Available at: [Link]
ResearchGate. (n.d.). 77152 PDFs | Review articles in ENZYME INHIBITORS. Retrieved from [Link]
Honda, T., et al. (1998). Design and synthesis of 2-cyano-3,12-dioxoolean-1,9-dien-28-oic acid, a novel and highly active inhibitor of nitric oxide production in mouse macrophages. Bioorganic & Medicinal Chemistry Letters, 8(19), 2711-2714. Available at: [Link]
Li, Y., et al. (2023). Natural compounds as lactate dehydrogenase inhibitors: potential therapeutics for lactate dehydrogenase inhibitors-related diseases. Frontiers in Pharmacology, 14, 1241301. Available at: [Link]
University of Bath. (n.d.). An evaluation of novel Cyanoacrylamides for use as covalent Kinase inhibitors in fragment-based drug discovery. University of Bath's research portal. Retrieved from [Link]
National Center for Biotechnology Information. (2012). Mechanism of Action Assays for Enzymes. Assay Guidance Manual. Available at: [Link]
bioRxiv. (2023). Combining Kinase Inhibitors for Selective Target Inhibition and Rational Polypharmacology. Retrieved from [Link]
Di Magno, L., et al. (2022). Discovery of novel human lactate dehydrogenase inhibitors: Structure-based virtual screening studies and biological assessment. European Journal of Medicinal Chemistry, 240, 114605. Available at: [Link]
Navigating the Target Landscape of 2-Cyano-3-ethoxyacrylic acid: A Guide to Understanding and Assessing Cross-reactivity in Biological Assays
Introduction: The Promise and Challenge of a Leflunomide Analog 2-Cyano-3-ethoxyacrylic acid is a small molecule that has garnered interest within the research community due to its structural similarity to teriflunomide...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Promise and Challenge of a Leflunomide Analog
2-Cyano-3-ethoxyacrylic acid is a small molecule that has garnered interest within the research community due to its structural similarity to teriflunomide (also known as A77 1726), the active metabolite of the immunosuppressive drug leflunomide.[1][2][3] Leflunomide and its active form, teriflunomide, are cornerstone therapies for autoimmune diseases such as rheumatoid arthritis and multiple sclerosis.[2][4][5] Their therapeutic efficacy stems from a well-defined mechanism of action: the inhibition of de novo pyrimidine synthesis.[4][6]
Given the shared chemical scaffold, it is highly probable that 2-Cyano-3-ethoxyacrylic acid exerts its biological effects through similar mechanisms. However, for any researcher employing this compound as a chemical probe or therapeutic lead, a critical question arises: how specific is it? This guide provides a comprehensive overview of the expected primary target of 2-Cyano-3-ethoxyacrylic acid, its potential for cross-reactivity with other biological targets, and a set of robust experimental protocols to empower researchers to validate its specificity in their own experimental systems.
The Primary Target: Dihydroorotate Dehydrogenase (DHODH)
The principal mechanism of action for leflunomide's active metabolite, teriflunomide, is the selective and reversible inhibition of dihydroorotate dehydrogenase (DHODH).[2][4][7] DHODH is a mitochondrial enzyme that catalyzes a critical, rate-limiting step in the de novo synthesis of pyrimidines, which are essential building blocks for DNA and RNA.[6][8][9]
Rapidly proliferating cells, such as activated T and B lymphocytes, have a high demand for pyrimidines to support their expansion.[1][4][10] By inhibiting DHODH, teriflunomide effectively starves these cells of essential nucleotides, leading to a cytostatic effect (cell cycle arrest in the G1 phase) rather than cytotoxicity.[2][10][11] This selective anti-proliferative effect on lymphocytes is central to its immunomodulatory action.[7] It is therefore the primary hypothesis that 2-Cyano-3-ethoxyacrylic acid will also function as a DHODH inhibitor.
Signaling Pathway: DHODH Inhibition and Immunomodulation
Caption: Inhibition of DHODH by 2-Cyano-3-ethoxyacrylic acid blocks pyrimidine synthesis.
Potential Cross-reactivity: Known Off-Targets of Analogs
While DHODH is the primary target, studies on teriflunomide have revealed other biological activities, particularly at higher concentrations. These represent the most likely sources of cross-reactivity for 2-Cyano-3-ethoxyacrylic acid and must be considered when interpreting experimental results.
Tyrosine Kinases: At concentrations higher than those required for DHODH inhibition, teriflunomide has been reported to inhibit several receptor and non-receptor tyrosine kinases involved in growth factor and cytokine signaling.[6] This is a common characteristic of many small molecule inhibitors and underscores the importance of using the lowest effective concentration in experiments.
Cyclooxygenase-2 (COX-2): Teriflunomide has been shown to directly inhibit COX-2 activity, an enzyme involved in the synthesis of prostaglandins, which are inflammatory mediators.[6] This anti-inflammatory effect is independent of its impact on pyrimidine synthesis.
Heme Oxygenase-1 (HO-1) Induction: Some studies suggest that teriflunomide may exert anti-inflammatory effects by inducing the expression of HO-1, an enzyme with antioxidant and anti-inflammatory properties.[12]
Comparative Analysis with Alternative Inhibitors
When designing experiments, it is crucial to understand how 2-Cyano-3-ethoxyacrylic acid compares to other commercially available DHODH inhibitors.
Note: IC50 values can vary depending on assay conditions.
This comparison highlights that while several potent DHODH inhibitors exist, they may possess distinct secondary activities. The choice of inhibitor should, therefore, be guided by the specific research question and the potential for off-target effects to confound the results.
Experimental Protocols for Assessing Specificity and Cross-reactivity
To ensure the trustworthiness of your research, it is imperative to experimentally validate the specificity of 2-Cyano-3-ethoxyacrylic acid. A multi-pronged approach combining biochemical and cellular assays is recommended.
Biochemical Assays: Direct Target Engagement
Biochemical assays measure the direct interaction between the inhibitor and its purified target enzyme, providing a clear measure of potency (e.g., IC50 or Kd).[14][15]
Prepare a reaction buffer (e.g., 100 mM HEPES, pH 8.0, 150 mM KCl, 0.1% Triton X-100).
Serially dilute 2-Cyano-3-ethoxyacrylic acid in DMSO, then further dilute in the reaction buffer.
In a 96-well plate, combine the inhibitor dilutions, purified DHODH, and Coenzyme Q10. Incubate for 15 minutes at room temperature.
Initiate the reaction by adding a mixture of L-dihydroorotic acid and [¹⁴C]-L-dihydroorotic acid.
Allow the reaction to proceed for a set time (e.g., 30 minutes) at 37°C.
Stop the reaction by adding a strong acid (e.g., 1 M HCl).
Extract the product, [¹⁴C]-orotic acid, using an organic solvent (e.g., ethyl acetate).
Transfer the organic phase to a scintillation vial, add scintillation fluid, and measure radioactivity using a scintillation counter.
Data Analysis: Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.
Cellular Assays: Target Validation in a Biological Context
Cellular assays are crucial for confirming that the inhibitor engages its target in a living system and elicits the expected biological response.[16][17]
Protocol: Uridine Rescue Assay
This assay definitively tests whether the anti-proliferative effect of the compound is due to the inhibition of de novo pyrimidine synthesis.
Cell Line: Use a rapidly proliferating cell line, such as Jurkat T-cells or activated primary lymphocytes.
Procedure:
Seed cells in a 96-well plate at an appropriate density.
Treat cells with a dose-response range of 2-Cyano-3-ethoxyacrylic acid in the presence or absence of a saturating concentration of exogenous uridine (e.g., 100 µM).
Incubate for 48-72 hours.
Assess cell proliferation using a standard method (e.g., MTS assay, CellTiter-Glo®, or direct cell counting).
Expected Outcome: If the compound's anti-proliferative effect is mediated by DHODH inhibition, the addition of uridine should completely rescue cell growth.[6] If the toxicity persists in the presence of uridine, it indicates an off-target effect is responsible.
Caption: Workflow for the uridine rescue cellular assay.
To comprehensively assess specificity, it is best practice to screen the compound against a large panel of unrelated targets.[18][19]
Recommendation: Kinase Profiling
Given that teriflunomide shows cross-reactivity with tyrosine kinases, a kinase selectivity profile is highly recommended.[6] Several commercial services offer screening against hundreds of kinases in radiometric or binding assays.
Procedure: Submit a sample of 2-Cyano-3-ethoxyacrylic acid to a contract research organization (CRO) for screening at one or two fixed concentrations (e.g., 1 µM and 10 µM) against their full kinase panel.
Data Interpretation: The results will be provided as a percentage of inhibition for each kinase. Any significant inhibition (>50%) should be followed up with full IC50 determination to confirm a true off-target interaction. This approach provides an unbiased view of the compound's selectivity across the human kinome.
Conclusion and Best Practices
2-Cyano-3-ethoxyacrylic acid holds promise as a research tool due to its presumed activity as a DHODH inhibitor. However, as with any small molecule inhibitor, assuming absolute specificity is a pitfall that can lead to misinterpretation of data. The true value of this compound can only be realized through rigorous validation.
Assume Cross-reactivity: Always consider the potential off-target effects of teriflunomide (tyrosine kinases, COX-2) when designing experiments and interpreting data.
Use the Lowest Effective Concentration: Determine the lowest concentration of the compound that achieves the desired on-target effect in your system to minimize the risk of off-target engagement.
Validate with Orthogonal Approaches: Use both biochemical and cellular assays (especially the uridine rescue experiment) to build a strong case for on-target activity.
Profile Broadly: For in-depth studies or before advancing a compound into more complex models, invest in broad-panel screening to uncover unexpected cross-reactivities.
By following this guide, researchers can confidently navigate the target landscape of 2-Cyano-3-ethoxyacrylic acid, ensuring the scientific integrity and reproducibility of their findings.
References
Mechanism of the antiproliferative action of leflunomide. A77 1726, the active metabolite of leflunomide, does not block T-cell receptor-mediated signal transduction but its antiproliferative effects are antagonized by pyrimidine nucleosides.
What is the mechanism of Leflunomide?
Leflunomide (DMARD) Pharmacology - Mechanism of Action, Adverse Effects and Cholestyramine. MEDtube.
A guide to picking the most selective kinase inhibitor tool compounds for pharmacological valid
The active metabolite of leflunomide, A77 1726, increases the production of IL-1 receptor antagonist in human synovial fibroblasts and articular chondrocytes. PubMed Central.
Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology.
The Active Metabolite of Leflunomide, A77 1726, Attenuates Inflammatory Arthritis in Mice With Spontaneous Arthritis via Induction of Heme oxygenase-1. PubMed.
Comparative Analysis of Biochemical and Cellular Assay Conditions and the Need for a Buffer That Mimics Cytoplasmic Environments. PubMed Central.
What is the mechanism of Teriflunomide?
Teriflunomide and its mechanism of action in multiple sclerosis. PubMed.
Teriflunomide. PubMed Central.
The Selective Profile of 35 Small Molecule Protein Kinase Inhibitors. Sigma-Aldrich.
Teriflunomide (Aubagio). MS Society.
Teriflunomide and Its Mechanism of Action in Multiple Sclerosis. PubMed Central.
KINASE PROFILING & SCREENING. Reaction Biology.
Testing kinase inhibitors where it matters: Drug screening in intact cells. Reaction Biology.
Assay Development in Drug Discovery. Danaher Life Sciences.
Identification of novel dihydroorotate dehydrogenase (DHODH)
A Senior Application Scientist's Guide to Benchmarking the Purity of Commercial 2-Cyano-3-ethoxyacrylic Acid
For researchers, scientists, and professionals in drug development, the purity of starting materials is not merely a matter of quality control; it is the bedrock upon which reliable and reproducible experimental outcomes...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and professionals in drug development, the purity of starting materials is not merely a matter of quality control; it is the bedrock upon which reliable and reproducible experimental outcomes are built. 2-Cyano-3-ethoxyacrylic acid is a key building block in the synthesis of a variety of pharmacologically active molecules. The presence of impurities can lead to unforeseen side reactions, decreased yields, and potentially misleading biological data. This guide provides a comprehensive framework for benchmarking the purity of commercial 2-Cyano-3-ethoxyacrylic acid, empowering you to make informed decisions when sourcing this critical reagent.
This document is structured to provide not just protocols, but the scientific reasoning behind the analytical choices, ensuring a deep understanding of the methodologies presented. We will delve into the practical application of High-Performance Liquid Chromatography (HPLC), Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy, and Liquid Chromatography-Mass Spectrometry (LC-MS) for the comprehensive characterization of this compound.
Chemical Properties and Potential Impurities of 2-Cyano-3-ethoxyacrylic Acid
2-Cyano-3-ethoxyacrylic acid (CEA), with the chemical formula C₆H₇NO₃ and a molecular weight of 141.12 g/mol , is a reactive molecule susceptible to certain impurities arising from its synthesis and degradation.[1]
Structure of 2-Cyano-3-ethoxyacrylic acid and Potential Impurities
Caption: Key structures in the purity analysis of CEA.
Common impurities can include unreacted starting materials from the Knoevenagel condensation, such as ethyl cyanoacetate and triethyl orthoformate. Additionally, hydrolysis of the ethoxy group can lead to the formation of 2-cyanoacrylic acid.[2] Degradation can also occur under harsh temperature or pH conditions, potentially leading to polymerization or other side reactions.[3][4]
A Multi-Pronged Approach to Purity Verification: HPLC, ¹H NMR, and LC-MS
A robust assessment of purity requires a multi-technique approach. While HPLC is excellent for quantifying known and unknown impurities, ¹H NMR provides detailed structural information, and LC-MS is invaluable for identifying unknown impurities by their mass-to-charge ratio.
Experimental Workflow
Caption: A comprehensive workflow for purity assessment.
High-Performance Liquid Chromatography (HPLC) for Purity Assay and Impurity Profiling
A stability-indicating HPLC method is crucial for separating the active pharmaceutical ingredient (API) from its potential degradation products and process impurities.[3][5] A reversed-phase method is generally suitable for a molecule with the polarity of 2-Cyano-3-ethoxyacrylic acid.
Experimental Protocol: HPLC
Instrumentation:
HPLC system with a UV detector.
C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).
Chromatographic Conditions:
Mobile Phase: A gradient of acetonitrile and water with 0.1% phosphoric acid is a good starting point. Phosphoric acid helps to suppress the ionization of the carboxylic acid group, leading to better peak shape and retention.[6]
Solvent A: 0.1% Phosphoric Acid in Water
Solvent B: Acetonitrile
Gradient: A linear gradient from 10% B to 90% B over 20 minutes should provide adequate separation for a range of potential impurities.
Flow Rate: 1.0 mL/min.
Detection Wavelength: 254 nm, a common wavelength for compounds with chromophores.
Column Temperature: 30 °C to ensure reproducibility.
Injection Volume: 10 µL.
Sample Preparation:
Accurately weigh approximately 10 mg of the 2-Cyano-3-ethoxyacrylic acid sample into a 10 mL volumetric flask.
Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water.
System Suitability:
Before sample analysis, perform at least five replicate injections of a standard solution.
The relative standard deviation (RSD) for the peak area of the main component should be less than 2.0%.
Tailing factor for the main peak should be between 0.8 and 1.5.
¹H NMR Spectroscopy for Structural Confirmation and Impurity Identification
¹H NMR is a powerful tool for confirming the structure of the main component and identifying impurities that may not be easily detected by HPLC. The chemical shifts of protons can provide valuable information about the molecular environment.[6][7]
Experimental Protocol: ¹H NMR
Instrumentation:
NMR spectrometer (300 MHz or higher for better resolution).
Sample Preparation:
Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent such as deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).
Data Acquisition:
Acquire a standard one-dimensional ¹H NMR spectrum.
Expected Chemical Shifts (in CDCl₃):
The ethoxy group protons will appear as a triplet (CH₃) and a quartet (CH₂).
The vinyl proton will appear as a singlet.
The carboxylic acid proton will appear as a broad singlet, and its chemical shift can be concentration-dependent.
Liquid Chromatography-Mass Spectrometry (LC-MS) for Identification of Unknowns
LC-MS combines the separation power of HPLC with the mass analysis capabilities of mass spectrometry, making it an ideal technique for identifying unknown impurities.[8]
Experimental Protocol: LC-MS
Instrumentation:
LC-MS system with an electrospray ionization (ESI) source.
Chromatographic Conditions:
Use the same HPLC method as described above, but replace the phosphoric acid in the mobile phase with a volatile acid like formic acid (0.1%) to ensure compatibility with the mass spectrometer.
Mass Spectrometry Conditions:
Ionization Mode: Negative ion mode is often suitable for carboxylic acids.
Scan Range: A scan range of m/z 50-500 should be sufficient to detect the parent ion and potential fragments.
Data Analysis:
The mass spectrum of the main peak should show an ion corresponding to the deprotonated molecule [M-H]⁻.
The fragmentation pattern can provide further structural information. For carboxylic acids, common fragmentations include the loss of H₂O and COOH.[9]
Interpreting the Data: A Comparative Analysis
After acquiring the data, a thorough analysis is required to assess the purity and compare different commercial sources.
Data Interpretation Summary
Analytical Technique
Parameter to Evaluate
Interpretation
HPLC
Peak Area Percentage
Provides a quantitative measure of the main component and impurities.
Retention Time
Consistent retention times indicate good method reproducibility.
Peak Shape
Symmetrical peaks are indicative of a good chromatographic system.
¹H NMR
Chemical Shifts and Integration
Confirms the structure of the main component and allows for the quantification of impurities with distinct signals.
Presence of Unexpected Signals
Indicates the presence of impurities.
LC-MS
Mass-to-Charge Ratio (m/z)
Confirms the molecular weight of the main component and helps in the identification of unknown impurities.
Fragmentation Pattern
Provides structural information about the parent molecule and its impurities.
Hypothetical Comparison of Commercial 2-Cyano-3-ethoxyacrylic Acid
This table illustrates how a multi-technique approach provides a more complete picture of product quality than a single purity value on a Certificate of Analysis (CoA).
The Importance of Validated Analytical Methods
The reliability of your purity assessment hinges on the validity of your analytical methods. Following guidelines from the United States Pharmacopeia (USP) and the International Council for Harmonisation (ICH) is essential.
Key Method Validation Parameters (USP <1225> & ICH Q2(R1))
Accuracy: The closeness of test results to the true value.
Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.
Specificity: The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.
Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.
Range: The interval between the upper and lower concentrations of analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.
Conclusion and Recommendations
Benchmarking the purity of commercial 2-Cyano-3-ethoxyacrylic acid is a critical step in ensuring the quality and reliability of your research and development efforts. A comprehensive analytical approach utilizing HPLC, ¹H NMR, and LC-MS provides a detailed and trustworthy assessment of product quality.
As a Senior Application Scientist, I offer the following recommendations:
Always request a detailed Certificate of Analysis (CoA) that specifies the method used for purity determination and lists known impurities.
Do not rely solely on the stated purity value. Perform your own in-house testing using validated analytical methods.
For critical applications, consider sourcing from multiple vendors and performing a head-to-head comparison.
Pay close attention to potential degradation products, especially if the material has been stored for an extended period.
By implementing these practices, you can confidently select high-purity 2-Cyano-3-ethoxyacrylic acid, thereby enhancing the integrity and success of your scientific endeavors.
References
Saimalakondaiah, D., et al. (2014). Stability Indicating HPLC Method Development and Validation. International Journal of Pharma Research & Review, 3(10), 46-57. Retrieved from [Link]
Science Ready. (n.d.). Mass Spectrometry Fragmentation Patterns – HSC Chemistry. Retrieved from [Link]
Perera, S., et al. (2012). A detailed surface analytical study of degradation processes in (meth)acrylic polymers. Journal of Polymer Science Part A: Polymer Chemistry, 50(16), 3349-3361. Retrieved from [Link]
Chemistry LibreTexts. (2019). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]
SpectraBase. (n.d.). 2-cyano-3-(N-methylanilino)acrylic acid, ethyl ester. Retrieved from [Link]
PubChem. (n.d.). 2-Cyano-3-ethoxyacrylic acid. Retrieved from [Link]
Dong, M. W. (2020). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International. Retrieved from [Link]
University of Cambridge. (n.d.). CHAPTER 2 Fragmentation and Interpretation of Spectra. Retrieved from [Link]
University of Cambridge. (n.d.). Mass spectrometry characterization of peroxycarboxylic acids as proxies for reactive oxygen species (ROS) and highly oxygenated. Retrieved from [Link]
S3.2.8 Analyse fragmentation patterns in mass spectra to find structure [HL IB Chemistry]. (2011, December 18). YouTube. Retrieved from [Link]
Abraham, R. J., et al. (2000). Proton chemical shifts in NMR. Part 15—proton chemical shifts in nitriles and the electric field and π-electron effects of the cyano group. Magnetic Resonance in Chemistry, 38(7), 523-533. Retrieved from [Link]
Royal Society of Chemistry. (2013). Supplementary Material (ESI) for Green Chemistry. Retrieved from [Link]
Modgraph. (n.d.). Proton Chemical Shifts in NMR. Part 151. Proton chemical shifts in nitriles and the electric field and π electron effects of. Retrieved from [Link]
Bridging the Gap: A Senior Application Scientist's Guide to Theoretical vs. Experimental Yield Analysis in 2-Cyano-3-ethoxyacrylic Acid Synthesis
For researchers, scientists, and professionals in drug development, a nuanced understanding of reaction yields is paramount. It extends beyond mere numbers, offering insights into reaction efficiency, potential side reac...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and professionals in drug development, a nuanced understanding of reaction yields is paramount. It extends beyond mere numbers, offering insights into reaction efficiency, potential side reactions, and opportunities for process optimization. This guide provides an in-depth analysis of the theoretical versus experimental yield for the synthesis of 2-Cyano-3-ethoxyacrylic acid, a valuable building block in medicinal chemistry. We will dissect the synthetic pathway, from the foundational principles of the Knoevenagel condensation to the practical realities of a two-step synthesis, offering field-proven insights to bridge the gap between calculation and reality.
The Synthetic Route: A Two-Step Journey
The synthesis of 2-Cyano-3-ethoxyacrylic acid is most effectively achieved through a two-step process:
Knoevenagel Condensation: The initial step involves the synthesis of the intermediate, Ethyl 2-cyano-3-ethoxyacrylate. This is accomplished via a Knoevenagel condensation of ethyl cyanoacetate with triethyl orthoformate.[1]
Hydrolysis: The subsequent step is the hydrolysis of the ethyl ester to the final carboxylic acid product.
This guide will provide a detailed examination of each step, including a thorough analysis of the factors influencing the yield at each stage.
Step 1: Synthesis of Ethyl 2-cyano-3-ethoxyacrylate via Knoevenagel Condensation
The Knoevenagel condensation is a cornerstone of carbon-carbon bond formation, involving the reaction of an active methylene compound with a carbonyl group.[2] In this specific synthesis, the active methylene compound is ethyl cyanoacetate, and the carbonyl equivalent is triethyl orthoformate.
Theoretical Yield Calculation for Ethyl 2-cyano-3-ethoxyacrylate
The balanced chemical equation for this reaction is:
To calculate the theoretical yield, we must first identify the limiting reagent. The following table outlines the molar masses and a hypothetical experimental setup.
Reagent
Molar Mass ( g/mol )
Amount (g)
Moles
Ethyl Cyanoacetate
113.12
21.3
0.188
Triethyl Orthoformate
148.20
33.3
0.225
Product:
Ethyl 2-cyano-3-ethoxyacrylate
169.18
-
-
In this scenario, with a 1:1 stoichiometric ratio, ethyl cyanoacetate is the limiting reagent. Therefore, the theoretical yield of Ethyl 2-cyano-3-ethoxyacrylate is:
Theoretical Yield = Moles of Limiting Reagent × Molar Mass of Product
Theoretical Yield = 0.188 mol × 169.18 g/mol = 31.8 g
Experimental Protocol for Ethyl 2-cyano-3-ethoxyacrylate Synthesis
The following protocol is based on established methods for similar condensations.[3]
Materials:
Ethyl cyanoacetate (21.3 mL, 0.2 mol)
Triethyl orthoformate (33.3 mL, 0.2 mol)
Acetic anhydride (80 mL)
Procedure:
Combine ethyl cyanoacetate and triethyl orthoformate in a reaction vessel containing acetic anhydride.
Heat the mixture to 150-160 °C for 5 hours.
After the reaction is complete, cool the mixture to room temperature.
Remove the solvent by distillation under reduced pressure to obtain the crude product.
A reported experimental yield for this procedure is 28.5 g, which corresponds to an 84% yield .[3]
Analysis of Experimental vs. Theoretical Yield (Step 1)
A percent yield of 89.6% is considered very good for this type of organic transformation. However, it is not 100%. The discrepancy can be attributed to several factors inherent to the Knoevenagel condensation and subsequent workup:
Incomplete Reaction: The reaction may not have proceeded to completion within the given timeframe.
Side Reactions: Although the Knoevenagel condensation is generally efficient, minor side reactions can occur, consuming starting materials and reducing the yield of the desired product.
Purification Losses: Product loss during the distillation and isolation steps is inevitable.
The following diagram illustrates the workflow and potential points of yield loss:
Caption: Workflow for Ethyl 2-cyano-3-ethoxyacrylate Synthesis.
Step 2: Hydrolysis of Ethyl 2-cyano-3-ethoxyacrylate to 2-Cyano-3-ethoxyacrylic Acid
The final step in the synthesis is the hydrolysis of the ethyl ester to the corresponding carboxylic acid. This is typically achieved through saponification, using a base like sodium hydroxide, followed by acidification.
Theoretical Yield Calculation for 2-Cyano-3-ethoxyacrylic Acid
The balanced chemical equation for the hydrolysis is:
Assuming we start with the 28.5 g of Ethyl 2-cyano-3-ethoxyacrylate obtained in the previous step (0.168 moles), this becomes our limiting reagent for this step.
Reagent
Molar Mass ( g/mol )
Amount (g)
Moles
Ethyl 2-cyano-3-ethoxyacrylate
169.18
28.5
0.168
Product:
2-Cyano-3-ethoxyacrylic acid
141.12
-
-
Theoretical Yield = Moles of Limiting Reagent × Molar Mass of Product
Theoretical Yield = 0.168 mol × 141.12 g/mol = 23.7 g
Experimental Protocol for Hydrolysis
A general procedure for the saponification of a similar ester is adapted here.
Dissolve the Ethyl 2-cyano-3-ethoxyacrylate in a suitable solvent (e.g., ethanol).
Add the sodium hydroxide solution and stir the mixture at room temperature or with gentle heating until the hydrolysis is complete (monitoring by TLC is recommended).
Cool the reaction mixture in an ice bath and acidify with hydrochloric acid until the pH is acidic, leading to the precipitation of the carboxylic acid.
Filter the precipitate, wash with cold water, and dry to obtain 2-Cyano-3-ethoxyacrylic acid.
Note: A specific experimental yield for this hydrolysis step was not found in the searched literature. For the purpose of this guide, we will use a hypothetical, yet realistic, experimental yield of 90%.
Analysis of Experimental vs. Theoretical Yield (Step 2)
Yield Type
Value (Hypothetical)
Theoretical Yield
23.7 g
Experimental Yield
21.3 g
Percent Yield
90%
A 90% yield for a hydrolysis reaction is a reasonable expectation. Factors that can influence this yield include:
Incomplete Hydrolysis: The reaction may not go to completion.
Solubility of the Product: Some of the final product may remain dissolved in the aqueous solution during filtration, leading to loss.
Side Reactions: Under basic conditions, the cyano group could potentially undergo hydrolysis to an amide or carboxylic acid, though this is generally less favorable under mild conditions.
The following diagram illustrates the factors influencing the overall yield of the two-step synthesis:
Caption: Factors Influencing Overall Yield.
Overall Yield Analysis
To calculate the overall theoretical yield, we consider the entire two-step process starting from the initial limiting reagent, ethyl cyanoacetate.
Overall Theoretical Yield = Moles of Initial Limiting Reagent × Molar Mass of Final Product
Overall Theoretical Yield = 0.188 mol × 141.12 g/mol = 26.5 g
The overall experimental yield is the product of the yields of the individual steps:
Overall Experimental Yield = Initial Amount of Limiting Reagent × Molar Mass of Final Product × (Yield of Step 1) × (Yield of Step 2)
Overall Experimental Yield = 0.188 mol × 141.12 g/mol × 0.84 × 0.90 = 20.0 g
Yield Type
Value
Overall Theoretical Yield
26.5 g
Overall Experimental Yield
20.0 g
Overall Percent Yield
75.5%
Conclusion: From Theory to Practice
This guide demonstrates that while theoretical yield provides an essential benchmark, the experimental yield is influenced by a multitude of practical factors at each step of a multi-step synthesis. For the synthesis of 2-Cyano-3-ethoxyacrylic acid, achieving a high overall yield is dependent on optimizing both the Knoevenagel condensation and the subsequent hydrolysis. By understanding the potential sources of yield loss, from incomplete reactions to purification challenges, researchers can refine their protocols to more closely approach the theoretical maximum. This analytical approach is fundamental to developing robust and efficient synthetic methodologies in the pharmaceutical and chemical industries.
References
SciSpace. (n.d.). Synthesis and characterization of ethoxyethyl α‐cyanoacrylate and reaction intermediates. Retrieved from [Link]
LookChem. (n.d.). Synthesis of Ethyl cyanoacetate. Retrieved from [Link]
Organic Syntheses. (n.d.). ethyl ethoxymethylenemalonate. Retrieved from [Link]
OICC Press. (n.d.). Synthesis of new ethyl cyanoacetate analogs catalyzed by nano-Fe3O4@EA. Retrieved from [Link]
NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 6). Decoding the Chemistry: Synthesis and Properties of Ethyl (ethoxymethylene)cyanoacetate (CAS 94-05-3). Retrieved from [Link]
ResearchGate. (n.d.). Ethyl Cyanoacetate Reactions. Retrieved from [Link]
ResearchGate. (n.d.). Study on optimum synthesis of ethyl cyanoacetate. Retrieved from [Link]
Organic Syntheses. (n.d.). ethyl cyanoacetate. Retrieved from [Link]
PubChem. (n.d.). Ethyl 2-cyano-3-ethoxyacrylate. Retrieved from [Link]
Google Patents. (n.d.). A preparing method of ethyl 2-cyano-3,3-diphenylacrylate.
Chemistry LibreTexts. (2024, September 30). 23.7: The Claisen Condensation Reaction. Retrieved from [Link]
Master Organic Chemistry. (2020, September 14). Claisen Condensation and Dieckmann Condensation. Retrieved from [Link]
Crossed Claisen Condensations. (n.d.). Retrieved from [Link]
The Claisen Condensation. (n.d.). Retrieved from [Link]
ResearchGate. (n.d.). Synthesis, characterization, crystal structure and supramolecularity of ethyl (E)-2-cyano-3-(3-methylthiophen-2-yl)acrylate and a new polymorph of ethyl (E). Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Claisen Condensation. Retrieved from [Link]
National Institutes of Health. (n.d.). Synthesis, characterization, crystal structure and supramolecularity of ethyl (E)-2-cyano-3-(3-methylthiophen-2-yl)acrylate and a new polymorph of ethyl (E). Retrieved from [Link]
A Comprehensive Guide to the Safe Disposal of 2-Cyano-3-ethoxyacrylic Acid
For researchers and professionals in drug development, the synthesis and handling of specialized chemical reagents are routine. However, the lifecycle of these compounds extends beyond their immediate application, culmin...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers and professionals in drug development, the synthesis and handling of specialized chemical reagents are routine. However, the lifecycle of these compounds extends beyond their immediate application, culminating in a critical, often overlooked phase: disposal. Improper disposal of chemical waste not only poses significant safety risks within the laboratory but also carries severe environmental consequences. This guide provides a detailed, step-by-step protocol for the safe and compliant disposal of 2-Cyano-3-ethoxyacrylic acid, grounding each recommendation in established safety standards and chemical principles.
The core principle of responsible chemical waste management is the containment and neutralization of hazards. 2-Cyano-3-ethoxyacrylic acid, a bifunctional molecule, presents a unique combination of hazards stemming from its acrylic acid and cyano functionalities. Understanding these intrinsic properties is paramount to executing a safe disposal plan.
Understanding the Hazard Profile of 2-Cyano-3-ethoxyacrylic Acid
Before proceeding with any disposal protocol, a thorough understanding of the chemical's hazard profile is essential. 2-Cyano-3-ethoxyacrylic acid is classified as a hazardous substance with the following primary concerns:
Corrosivity: The acrylic acid moiety renders the compound corrosive, capable of causing severe skin burns and eye damage upon contact.[1][2]
Toxicity: The presence of the cyano group introduces toxicity. The compound is harmful if swallowed, inhaled, or in contact with skin.[3]
Reactivity: It is incompatible with strong oxidizing agents, strong bases, amines, and strong reducing agents.[1] Contact with incompatible materials can lead to vigorous and potentially hazardous reactions.
Environmental Hazard: This chemical is very toxic to aquatic life, and its release into the environment must be strictly avoided.[3]
Hazard Classification
Description
Personal Protective Equipment (PPE)
Skin Corrosion/Irritation
Category 1B: Causes severe skin burns and eye damage.[1]
Chemical-resistant gloves (e.g., Butyl or Neoprene), lab coat, and full-length pants.[4]
Prevent release to the environment. Do not allow to enter drains.[5]
Disposal Workflow: A Step-by-Step Protocol
The following protocol outlines the necessary steps for the safe disposal of 2-Cyano-3-ethoxyacrylic acid. This workflow is designed to mitigate risks at each stage of the disposal process.
Caption: Decision workflow for the proper disposal of 2-Cyano-3-ethoxyacrylic acid.
Experimental Protocol: Detailed Disposal Steps
1. Personal Protective Equipment (PPE):
Before handling the waste, ensure you are wearing the appropriate PPE. This includes:
Gloves: Chemical-resistant gloves, such as butyl or neoprene, are recommended.[4]
Eye Protection: Wear indirect-vent, impact, and splash-resistant goggles in combination with a face shield.[4]
Protective Clothing: A lab coat, long pants, and closed-toe shoes are mandatory to prevent skin contact.
2. Designate a Hazardous Waste Accumulation Area:
All hazardous waste must be stored in a designated satellite accumulation area within the laboratory. This area should be clearly marked and away from general laboratory traffic.
3. Select an Appropriate Waste Container:
Use a container that is compatible with 2-Cyano-3-ethoxyacrylic acid. A high-density polyethylene (HDPE) container is a suitable choice.
The container must be in good condition, with no leaks or cracks, and have a secure, tight-fitting lid.
For liquid waste, ensure there is sufficient headspace in the container to allow for expansion.
4. Label the Waste Container Correctly:
Proper labeling is a critical component of hazardous waste management. The label must include:
The words "Hazardous Waste."
The full chemical name: "2-Cyano-3-ethoxyacrylic acid."
The specific hazards associated with the chemical (e.g., "Corrosive," "Toxic").
The date on which the waste was first added to the container.
5. Segregate from Incompatible Wastes:
Due to its reactivity, 2-Cyano-3-ethoxyacrylic acid waste must be segregated from incompatible materials. Specifically, keep it separate from:
Acids: Cyanide-containing waste should never be mixed with acidic waste, as this can generate highly toxic hydrogen cyanide gas.[6]
6. Arrange for Licensed Hazardous Waste Disposal:
Hazardous waste must be disposed of through a licensed hazardous waste disposal company.[1] Do not attempt to dispose of this chemical down the drain or in the regular trash.[5] Your institution's Environmental Health and Safety (EHS) department will have established procedures for the collection and disposal of chemical waste.
Spill and Emergency Procedures
In the event of a spill, follow these procedures:
Evacuate and Alert: Evacuate the immediate area and alert your colleagues and supervisor.
Ventilate: Ensure the area is well-ventilated. If the spill is significant, it should be handled in a chemical fume hood.
Containment: For small spills, you can absorb the material with an inert absorbent material such as sand or earth. Do not use combustible materials like paper towels.
Collection: Carefully sweep or scoop the absorbed material into a labeled hazardous waste container.
Decontamination: Clean the spill area thoroughly.
References
ASTM International. (2026). ASTM D8298 Cyanides in Hazardous Wastewater. [Link]
Iowa Department of Natural Resources. (n.d.). Household Hazardous Waste: How to Dispose of Instant Glue. [Link]
Chestnut Products. (n.d.). Safety Data Sheet: Cyanoacrylate Superglue Medium. [Link]
University of Illinois Division of Research Safety. (2014). Cyanides. [Link]
Australian Government Department of Climate Change, Energy, the Environment and Water. (2022). Acrylic acid. [Link]
Redox. (2021). Safety Data Sheet: Acrylic Acid. [Link]
Agency for Toxic Substances and Disease Registry. (n.d.). Toxicological Profile for Cyanide. [Link]
New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Acrylic acid. [Link]
Ganoksin Orchid. (2008). Safe disposal of cyanide. [Link]
A Researcher's Guide to Personal Protective Equipment for Handling 2-Cyano-3-ethoxyacrylic Acid
In the dynamic landscape of drug development and chemical research, ensuring the safety of laboratory personnel is paramount. This guide provides an in-depth, procedural overview of the essential personal protective equi...
Author: BenchChem Technical Support Team. Date: February 2026
In the dynamic landscape of drug development and chemical research, ensuring the safety of laboratory personnel is paramount. This guide provides an in-depth, procedural overview of the essential personal protective equipment (PPE) required for the safe handling of 2-Cyano-3-ethoxyacrylic acid. Moving beyond a simple checklist, we will delve into the rationale behind each recommendation, empowering you with the knowledge to foster a culture of safety and precision in your work.
The principles of E-E-A-T (Expertise, Experience, Authoritativeness, and Trustworthiness) are the cornerstones of this document. Every recommendation is grounded in established safety protocols for handling corrosive and irritant chemical compounds. While a specific Safety Data Sheet (SDS) for 2-Cyano-3-ethoxyacrylic acid was not detailed in the initial search, its structural relationship to acrylic acid and other acrylic acid derivatives informs a conservative and robust approach to its handling.[1][2][3][4][5][6][7] Corrosive chemicals, whether solid, liquid, or gas, can cause significant damage to tissues upon contact and may also be corrosive to metals.[8][9][10]
Understanding the Risks: The Corrosive Nature of Acrylic Acid Derivatives
Acrylic acid and its derivatives are known to be corrosive, capable of causing severe skin burns and eye damage.[1][3][4][7] The presence of the carboxylic acid group and the reactive cyano and acrylate functionalities in 2-Cyano-3-ethoxyacrylic acid suggests that it should be handled with the same level of caution as other corrosive substances.[8][9] Inhalation of dusts or mists can also lead to respiratory irritation.[2][7][11] Therefore, a comprehensive PPE strategy is not merely a suggestion but a critical component of safe laboratory practice.
Core Personal Protective Equipment (PPE) Requirements
The following table outlines the minimum recommended PPE for handling 2-Cyano-3-ethoxyacrylic acid in a laboratory setting. The specific level of protection may need to be escalated based on the scale of the experiment and the potential for exposure.
Body Part
Recommended PPE
Rationale
Eyes/Face
Chemical Splash Goggles and Face Shield
Standard safety glasses are insufficient. Chemical splash goggles provide a seal around the eyes to protect against splashes.[8] A face shield should be worn in conjunction with goggles when there is a significant risk of splashing, such as when transferring large quantities or working with heated solutions.
Gloves are the first line of defense for skin protection.[9][12] Nitrile or neoprene gloves offer good resistance to a range of chemicals. It is crucial to double-check the glove manufacturer's compatibility chart for specific breakthrough times. Always inspect gloves for any signs of degradation or perforation before use. For prolonged or high-exposure tasks, consider double-gloving.[13]
Body
Laboratory Coat (Chemical-Resistant) and Apron
A flame-resistant and chemical-resistant lab coat is mandatory to protect against incidental contact and small splashes.[8][11] When handling larger quantities or when there is a higher risk of spills, a chemical-resistant apron should be worn over the lab coat.[12]
Feet
Closed-Toe Shoes
Shoes must fully cover the feet to protect against spills.[8][14] Perforated shoes, sandals, or cloth sneakers are not appropriate for a laboratory environment where corrosive chemicals are handled.[14]
Respiratory
Use in a Certified Chemical Fume Hood
Due to the potential for respiratory irritation from dusts or vapors, all work with 2-Cyano-3-ethoxyacrylic acid should be conducted within a properly functioning chemical fume hood.[2][10][11][12] This engineering control is the primary means of preventing inhalation exposure.
Operational Plan: Step-by-Step PPE Protocols
Adherence to a strict, procedural approach for donning, doffing, and disposing of PPE is critical to prevent cross-contamination and ensure the safety of yourself and your colleagues.
Donning PPE: A Sequential Approach
Hand Hygiene: Begin by washing and drying your hands thoroughly.
Footwear: Ensure you are wearing appropriate closed-toe shoes before entering the laboratory.
Lab Coat and Apron: Put on your laboratory coat, ensuring it is fully buttoned. If the procedure warrants it, wear a chemical-resistant apron over the lab coat.
Gloves: Don the appropriate chemical-resistant gloves. Check for any visible defects. Ensure the cuffs of the gloves are pulled over the sleeves of your lab coat.
Eye and Face Protection: Put on your chemical splash goggles, adjusting for a snug fit. If a face shield is required, position it over your face after the goggles are in place.
Doffing PPE: Minimizing Contamination
Gloves: Remove gloves first, using a technique that avoids touching the outside of the glove with your bare hands. For example, peel one glove off by grasping the cuff and pulling it inside out. Use the gloved hand to remove the second glove in the same manner.
Apron: If worn, untie and remove the apron without touching the potentially contaminated front surface.
Face Shield and Goggles: Remove the face shield, followed by the goggles. Handle them by the straps or sides.
Lab Coat: Remove your lab coat, turning it inside out as you do so to contain any potential contaminants.
Hand Hygiene: Wash your hands thoroughly with soap and water immediately after removing all PPE.
Disposal Plan: Responsible Waste Management
Gloves and Disposable Aprons: Dispose of used gloves and any disposable aprons in the designated hazardous waste container.[15]
Reusable PPE: Clean and decontaminate reusable PPE such as face shields and goggles according to your institution's safety protocols.
Contaminated Lab Coats: If your lab coat becomes contaminated, it should be professionally laundered by a service familiar with handling contaminated laboratory clothing. Do not take contaminated lab coats home.
Visualizing the PPE Decision-Making Process
The following diagram illustrates the logical flow for selecting the appropriate level of personal protective equipment when working with 2-Cyano-3-ethoxyacrylic acid.
Caption: Decision workflow for selecting appropriate PPE.
Conclusion: Fostering a Proactive Safety Culture
The safe handling of 2-Cyano-3-ethoxyacrylic acid, as with any potentially hazardous chemical, relies on a foundation of knowledge, preparedness, and adherence to established safety protocols. By understanding the rationale behind each piece of personal protective equipment and following systematic procedures for their use and disposal, researchers can significantly mitigate the risks associated with their work. This guide serves as a comprehensive resource to empower you to work safely and effectively, reinforcing the deep trust we aim to build as your preferred source for laboratory safety and chemical handling information.
References
How to Handle Caustic and Corrosive Chemicals in a Laboratory. Science Equip. [Link]
Corrosives - Lab Safety. Grand Valley State University. [Link]
Safe Handling of Corrosive Chemicals | The Chemistry Blog. [Link]
Corrosives Hazard Class Standard Operating Procedure. The University of Arizona. [Link]
Working with Corrosives Guideline. KAUST Health & Safety. [Link]
